Benzamide, N-(aminoiminomethyl)-

• CAS: 3166-00-5

Core Science & Biosynthesis

Benzamide, N-(aminoiminomethyl)- (Benzoylguanidine): Core Properties, Synthesis, and Role as a Na⁺/H⁺ Exchanger 1 (NHE-1) Inhibitor

Executive Summary

Benzamide, N-(aminoiminomethyl)- , universally known in medicinal chemistry as N-amidinobenzamide or benzoylguanidine (CAS: 3166-00-5), is a critical pharmacophore in modern cardiovascular and oncological drug development. It serves as the foundational structural motif for a highly selective class of Sodium-Hydrogen Exchanger isoform 1 (NHE-1) inhibitors[1].

Unlike earlier pyrazine-based inhibitors (e.g., amiloride), benzoylguanidine derivatives exhibit superior subtype selectivity, minimizing off-target ion channel disruptions[2]. This technical guide provides an in-depth analysis of the physicochemical properties, structure-activity relationships (SAR), and self-validating experimental protocols for synthesizing and evaluating benzoylguanidines in a laboratory setting.

Chemical Identity and Physicochemical Causality

Structural Identity

• IUPAC Name: N-(diaminomethylidene)benzamide

• Common Names: Benzoylguanidine, N-amidinobenzamide

• Molecular Formula: C₈H₉N₃O

• Molecular Weight: 163.18 g/mol

The Causality of pKa in Pharmacodynamics

The defining feature of benzoylguanidine is the conjugation of a highly basic guanidine moiety with an electron-withdrawing benzoyl group. Free guanidine is an exceptionally strong base (pKa ~13.6) due to the resonance stabilization of its conjugate acid. However, in benzoylguanidine, the carbonyl group withdraws electron density, lowering the pKa of the guanidinium nitrogen to approximately 7.5 to 8.5 [3].

Why this matters: This specific pKa range is the cornerstone of its mechanism of action. At a physiological pH of 7.4, benzoylguanidines exist in an equilibrium between their neutral and protonated (cationic) states. The protonated guanidinium cation structurally and electronically mimics the endogenous substrates (Na⁺ or H⁺) of the NHE-1 transporter. Meanwhile, the lipophilic benzoyl ring anchors the molecule into the hydrophobic allosteric pocket of the transporter, effectively plugging the ion exchange channel[1].

Pharmacological Target: The NHE-1 Pathway

NHE-1 is a ubiquitously expressed plasma membrane glycoprotein responsible for maintaining intracellular pH (pHi) by extruding one intracellular H⁺ for one extracellular Na⁺.

Mechanism of Ischemia-Reperfusion Injury

During myocardial ischemia, anaerobic glycolysis leads to severe intracellular acidosis. This drop in pHi hyperactivates NHE-1. Because the Na⁺/K⁺-ATPase pump is disabled due to ATP depletion, the massive influx of Na⁺ cannot be cleared. This intracellular Na⁺ overload forces the Na⁺/Ca²⁺ exchanger (NCX) to operate in reverse, pumping Ca²⁺ into the cell. The resulting calcium overload triggers mitochondrial permeability transition pore (mPTP) opening, hypercontracture, and ultimately, cellular necrosis[4].

Benzoylguanidines competitively bind to the extracellular transport site of NHE-1, halting this destructive cascade at its origin[4].

Figure 1: NHE-1 hyperactivation during ischemia and the blocking mechanism of benzoylguanidine.

Structure-Activity Relationship (SAR) and Key Derivatives

Extensive QSAR (Quantitative Structure-Activity Relationship) studies have demonstrated that substitutions on the benzene ring drastically alter NHE-1 inhibitory potency[3].

• Ortho-substitutions (e.g., methyl groups) force the carbonyl oxygen and the guanidine moiety out of coplanarity, locking the molecule into the active conformation required for NHE-1 binding.

• Meta/Para-substitutions with lipophilic or electron-withdrawing groups (e.g., methylsulfonyl, pyrrol-1-yl) enhance binding affinity within the hydrophobic pocket of the transporter[5].

Table 1: Quantitative Comparison of Benzoylguanidine Derivatives

Compound Name	Key Substitutions	Target	IC₅₀ (NHE-1)	Primary Application / Status
Cariporide (HOE 642)	4-isopropyl, 3-methylsulfonyl	NHE-1	~65 nM	Cardioprotection (CABG surgery)[1]
Eniporide (EMD 96785)	2-methyl, 4-pyrrol-1-yl, 5-methylsulfonyl	NHE-1	~30 nM	Ischemia-Reperfusion Injury[5]
BIIB 513	4-piperazinyl, 3-methylsulfonyl	NHE-1	~15 nM	Platelet Aggregation Inhibition[5]

Synthetic Methodology: Benzoylguanidine Preparation

The following protocol details the synthesis of a substituted benzoylguanidine via nucleophilic acyl substitution. This method relies on the reaction of a benzoic acid methyl ester with free guanidine[6].

Rationale and Causality

Guanidine is commercially supplied as a hydrochloride salt (Guanidine·HCl) to prevent it from absorbing atmospheric water and CO₂. To act as a nucleophile, the free base must be generated in situ using a non-aqueous alkoxide base (e.g., Sodium Methoxide). Water must be strictly excluded during the initial nucleophilic attack to prevent the competitive hydrolysis of the methyl ester back into unreactive benzoic acid.

Step-by-Step Synthesis Protocol

• Free Base Generation: Suspend 15.0 mmol of Guanidine·HCl in 20 mL of anhydrous methanol under an inert argon atmosphere. Slowly add 15.0 mmol of Sodium Methoxide (NaOMe) solution. Stir for 30 minutes at room temperature. A white precipitate of NaCl will form.

• Nucleophilic Addition: Add 5.0 mmol of the target substituted benzoic acid methyl ester dissolved in 10 mL of anhydrous Tetrahydrofuran (THF) to the guanidine solution. (Using a 3:1 molar excess of guanidine ensures complete conversion and acts as an acid scavenger)[6].

• Reflux: Heat the reaction mixture to reflux (approx. 65°C) for 4 to 6 hours. Monitor the disappearance of the ester via TLC (Eluent: Dichloromethane/Methanol 9:1).

• Workup: Evaporate the solvents under reduced pressure. Suspend the resulting residue in 30 mL of distilled water to dissolve the NaCl and unreacted guanidine.

• Extraction & Purification: Extract the aqueous suspension with Ethyl Acetate (3 x 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Recrystallize the crude benzoylguanidine from a mixture of ethanol/water to yield the pure product.

Figure 2: Workflow for the synthesis and purification of benzoylguanidine derivatives.

In Vitro Validation: NHE-1 Inhibition Assay

To validate the efficacy of synthesized benzoylguanidines, an intracellular pH recovery assay is utilized. This self-validating system uses the ratiometric pH-sensitive dye BCECF-AM .

Assay Causality

BCECF-AM is lipophilic and readily crosses the cell membrane. Once inside, intracellular esterases cleave the AM (acetoxymethyl) groups, trapping the hydrophilic, fluorescent BCECF inside the cell. To trigger NHE-1, cells are "acid-loaded" using the Ammonium Chloride (NH₄Cl) prepulse technique. NH₄Cl enters the cell as NH₃ and NH₄⁺. Upon rapid washout with a Na⁺-free buffer, intracellular NH₄⁺ dissociates into NH₃ (which diffuses out) and H⁺ (which remains trapped), causing a sharp drop in pHi. Reintroducing extracellular Na⁺ forces NHE-1 to activate. The rate of pHi recovery is directly proportional to NHE-1 activity.

Step-by-Step Assay Protocol

• Cell Preparation: Culture NHE-1 expressing cells (e.g., rat cardiomyocytes or CHO cells) on glass coverslips until 80% confluent.

• Dye Loading: Incubate cells with 2 μM BCECF-AM in standard HEPES-buffered Tyrode's solution for 20 minutes at 37°C. Wash twice to remove extracellular dye.

• Acid Loading: Perfuse the cells with a solution containing 20 mM NH₄Cl for 5 minutes.

• Washout & Inhibition: Rapidly switch the perfusion to a Na⁺-free, NH₄⁺-free buffer (replacing NaCl with N-methyl-D-glucamine) containing the synthesized benzoylguanidine at the desired test concentration (e.g., 100 nM). The pHi will drop sharply.

• Recovery Measurement: Switch to a standard Na⁺-containing buffer (still containing the inhibitor). Measure the fluorescence emission ratio (530 nm emission; dual excitation at 490 nm and 440 nm).

• Data Analysis: Calculate the initial rate of pHi recovery (dpHi/dt). Compare the recovery rate of the inhibitor-treated cells against a vehicle-control to determine the IC₅₀.

Emerging Clinical Applications

While originally developed for cardioprotection during coronary artery bypass grafting (CABG) and myocardial infarction[1][4], benzoylguanidines are experiencing a renaissance in oncology.

Solid tumors, such as Triple-Negative Breast Cancer (TNBC), rely heavily on NHE-1 to extrude the massive amounts of metabolic acid generated by the Warburg effect. This creates an acidic tumor microenvironment (pHe ~6.5) that promotes metastasis and neutralizes weakly basic chemotherapeutics like paclitaxel and doxorubicin. By inhibiting NHE-1 with benzoylguanidines, researchers can collapse the tumor's pH gradient, inducing cancer cell apoptosis and re-sensitizing the tumor to standard chemotherapy[2].

References

• Prediction of Inhibition of the Sodium Ion−Proton Antiporter by Benzoylguanidine Derivatives from Molecular Structure Journal of Chemical Information and Modeling (ACS Publications) URL:[Link]

• (2-Methyl-5-(methylsulfonyl)benzoyl)guanidine Na+/H+ Antiporter Inhibitors Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• The Na+/H+ exchanger (NHE1) as a novel co-adjuvant target in paclitaxel therapy of triple-negative breast cancer cells Oncotarget URL: [Link]

• Successful Ventricular Defibrillation by the Selective Sodium-Hydrogen Exchanger Isoform-1 Inhibitor Cariporide Circulation (American Heart Association) URL:[Link]

• European Patent Office (EP0589336B1)

• Effect on ex vivo platelet aggregation and in vivo cyclic flow with Na+/H+ exchange inhibition National Institutes of Health (NIH) URL:[Link]

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N-(aminoiminomethyl)benzamide synthesis pathways and mechanisms.

Title: N-(Aminoiminomethyl)benzamide: Advanced Synthesis Pathways and Mechanistic Dynamics

Abstract / Executive Summary

N-(aminoiminomethyl)benzamide, commonly referred to in the literature as benzoylguanidine, is a highly versatile pharmacophore and critical synthetic intermediate[1]. Structurally characterized by a benzamide core conjugated with a basic guanidino group, benzoylguanidines are exceptionally important in medicinal chemistry. They act as potent inhibitors of the Na+/H+ exchanger isoform 1 (NHE-1), providing critical cardioprotection against ischemia-reperfusion injury and acute myocardial infarction[2]. This technical guide provides an in-depth mechanistic analysis and validated experimental protocols for the synthesis of N-(aminoiminomethyl)benzamide derivatives, evaluating direct acylation, coupling-reagent-mediated synthesis, and desulfurization-guanylation pathways.

Mechanistic Pathways for Benzoylguanidine Synthesis

The synthesis of benzoylguanidines requires overcoming the inherent basicity and high polarity of the guanidine moiety. Three primary synthetic architectures are typically deployed depending on the functional group tolerance required:

Pathway A: Direct Acylation of Free Guanidine The most straightforward approach involves the reaction of benzoyl chloride or benzoic acid esters with free guanidine. Because guanidine is a superbase (pKa of conjugate acid ~13.6), it must be liberated from its stable hydrochloride salt using a strong base (e.g., NaH or alkoxides) prior to acylation.

Pathway B: Coupling Agent-Mediated Amidation To avoid the harsh reactivity of acid chlorides, coupling agents such as 1,1'-Carbonyldiimidazole (CDI) or HATU are used to activate the benzoic acid precursor[2][3]. CDI converts the carboxylic acid into a highly reactive acylimidazole intermediate. This method is highly preferred for substrates with sensitive functional groups.

Pathway C: Desulfurization-Guanylation of Thioureas A highly versatile, albeit less atom-economical, route involves the conversion of benzoyl isothiocyanates to benzoylthioureas, followed by desulfurization-guanylation[4]. Thiophilic Lewis acids activate the thiocarbonyl group, driving the elimination of hydrogen sulfide to form a reactive carbodiimide intermediate that is subsequently trapped by an amine[5][6].

Fig 1: Primary synthetic pathways for N-(aminoiminomethyl)benzamide.

Causality in Experimental Design: The "Why" Behind the Protocols

Why CDI over Thionyl Chloride? Using SOCl₂ to generate benzoyl chloride often requires strictly anhydrous conditions and generates HCl gas, which immediately protonates free guanidine, rendering it non-nucleophilic. CDI operates under milder conditions, releasing CO₂ and imidazole[2]. Imidazole acts as both a mild base and an excellent leaving group, facilitating the nucleophilic attack of guanidine without forming destructive acidic byproducts.

Fig 2: Mechanism of CDI-mediated coupling for benzoylguanidine synthesis.

Why Bismuth(III) Nitrate over Mercury(II) Chloride? Historically, HgCl₂ has been the gold standard for promoting the guanylation of thioureas due to its extreme thiophilicity[5][7]. However, the toxicity of mercury salts poses severe environmental and safety hazards. Modern protocols substitute HgCl₂ with Bi(NO₃)₃·5H₂O, which provides comparable thiophilic activation via a similar carbodiimide intermediate but offers a significantly greener, self-validating system with a much lower toxicity profile[6].

Validated Experimental Protocols

Protocol 1: CDI-Mediated Synthesis of N-(Aminoiminomethyl)benzamide

This protocol utilizes a coupling strategy to maximize yield while preserving sensitive substituents[2][8].

Step 1: Activation of Benzoic Acid

• Dissolve 10.0 mmol of benzoic acid in 30 mL of anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF) under an inert nitrogen atmosphere.

• Add 11.0 mmol of 1,1'-Carbonyldiimidazole (CDI) portion-wise.

• Stir the mixture at room temperature for 2 hours. Self-Validating Causality: The evolution of CO₂ gas serves as a direct visual indicator of the formation of the reactive benzoylimidazole intermediate. Once bubbling ceases, activation is complete.

Step 2: Liberation of Free Guanidine

• In a separate flask, suspend 50.0 mmol of guanidine hydrochloride in 20 mL of anhydrous DMF.

• Add 50.0 mmol of Sodium Hydride (NaH, 60% dispersion in mineral oil) carefully at 0 °C.

• Stir for 1 hour to ensure complete deprotonation. Causality: A 5-fold excess of guanidine is used to statistically prevent di-acylation (the unwanted formation of N,N'-dibenzoylguanidine)[2].

Step 3: Coupling and Isolation

• Transfer the benzoylimidazole solution dropwise into the free guanidine suspension.

• Reflux the mixture for 2–5 hours, monitoring via TLC until the activated intermediate is consumed.

• Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate to remove imidazole and unreacted acid.

• Dry the organic phase over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol 2: Bismuth-Promoted Desulfurization-Guanylation

An eco-friendly alternative to the traditional Mukaiyama or Mercury-promoted guanylation[4][6].

Step 1: Thiourea Formation

• React benzoyl isothiocyanate (10.0 mmol) with ammonia or a primary amine (10.0 mmol) in anhydrous dichloromethane (DCM) at room temperature for 12 hours.

• Isolate the resulting benzoylthiourea via filtration.

Step 2: Guanylation

• Dissolve the benzoylthiourea (5.0 mmol) in acetonitrile or DMF.

• Add the secondary amine/ammonia source (10.0 mmol) and Triethylamine (Et₃N, 15.0 mmol).

• Add Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O, 5.0 mmol) and heat to 120 °C for 24 hours[6].

• Self-Validating Causality: Et₃N acts as a proton scavenger, while Bi³⁺ coordinates to the sulfur atom, precipitating Bi₂S₃. The appearance of a black solid (Bi₂S₃) provides immediate visual confirmation of desulfurization and the generation of the carbodiimide intermediate.

• Filter through Celite to remove the metal sulfide, concentrate, and purify via HPLC or recrystallization.

Fig 3: Desulfurization-guanylation mechanism via carbodiimide intermediate.

Quantitative Data Summaries

Table 1: Comparative Analysis of Benzoylguanidine Synthesis Pathways

Synthesis Pathway	Reagents / Promoters	Typical Yield	Atom Economy	Scalability	Key Advantage
Direct Acylation	Benzoyl chloride, Guanidine	60–75%	High	Excellent	Low cost, rapid reaction
CDI Coupling	Benzoic acid, CDI, Guanidine	75–90%	Moderate	Good	Mild conditions, high tolerance[2]
Hg-Guanylation	Benzoylthiourea, HgCl₂, Et₃N	70–85%	Low	Poor	Excellent for complex amines[5]
Bi-Guanylation	Benzoylthiourea, Bi(NO₃)₃, Et₃N	65–80%	Low	Moderate	Eco-friendly, low toxicity[6]

Conclusion

The synthesis of N-(aminoiminomethyl)benzamide requires precise control over the highly basic guanidine moiety. While direct acylation remains viable for simple derivatives, CDI-mediated coupling offers superior functional group tolerance and avoids the destructive generation of HCl. For highly substituted guanidines, the desulfurization-guanylation of thioureas via a carbodiimide intermediate is unparalleled, with modern protocols successfully replacing toxic mercury salts with benign bismuth alternatives, ensuring both high yields and environmental compliance.

References

• [1] Benzamide, N-(aminoiminomethyl)- - Substance Details - SRS | US EPA. Source: epa.gov. URL:[Link]

• [7] Study of N-benzoyl-activation in the HgCl2-promoted guanylation reaction of thioureas. Source: researchgate.net. URL:[Link]

• [8] Procedure for the preparation of benzoylguanidine derivatives. Source: patentbuddy.com. URL:[Link]

• [5] Synthesis and Biological Evaluation of Some New Ferrocenyl Phenyl Guanidines as Antibacterial, Antifungal Agents. Source: semanticscholar.org. URL:[Link]

• [6] Biological Effects of Novel Synthetic Guanidine Derivatives Targeting Leishmania (Viannia) braziliensis. Source: nih.gov. URL:[Link]

• [2] CN1087900A - Benzoyl guanidine, its preparation method and as medicine and contain the purposes of their medicament. Source: google.com. URL:

• [4] Synthesis of the Guanidine Derivative: N-{[(7-(4,5-Dihydro-1H-imidazol-2-yl).... Source: mdpi.com. URL:[Link]

• [3] Synthesis of guanidines. Source: organic-chemistry.org. URL:[Link]

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The Guanidinobenzamide Pharmacophore: Mechanisms of Action, Target Versatility, and Applications in Biological Systems

Executive Summary

The guanidinobenzamide (GBA) moiety is a highly versatile pharmacophore and biochemical tool. Characterized by its extreme basicity and capacity for bidentate hydrogen bonding, GBA interacts with diverse biological targets. As a Senior Application Scientist, I have structured this whitepaper to dissect the causality behind GBA's three primary mechanisms of action: competitive inhibition of serine proteases, modulation of Neuropeptide FF (NPFF) G-protein coupled receptors, and the facilitation of endosomal escape in biomacromolecular drug delivery.

Structural Biology and Biophysics of Guanidinobenzamide

The core biochemical strength of the GBA motif lies in the guanidinium group. Because its positive charge is resonance-stabilized across three nitrogen atoms, it possesses an exceptionally high pKa (~13.5), ensuring it remains fully protonated under all physiological pH conditions. This planar, Y-shaped geometry is perfectly suited for forming highly stable, bidentate hydrogen bonds with oxoanions. In biological systems, this translates to high-affinity interactions with carboxylates (e.g., aspartate/glutamate residues in protein active sites) and phosphates (e.g., in phospholipid bilayers).

Mechanism I: Serine Protease Inhibition via S1 Pocket Anchoring

Guanidinobenzamides are potent competitive inhibitors of trypsin-like serine proteases, including Factor XIa, a plasma serine protease critical in the blood coagulation cascade 1.

Mechanistic Causality: The GBA group acts as an arginine/lysine mimetic. It inserts deep into the S1 specificity pocket of the protease, forming a critical salt bridge with the conserved Asp189 residue. This rigid anchoring sterically occludes the catalytic triad (Ser195, His57, Asp102), preventing the native substrate from entering the active site and undergoing proteolytic cleavage.

Figure 1: Mechanism of Serine Protease Inhibition via S1 Pocket Anchoring.

Mechanism II: GPCR Modulation (NPFF1/NPFF2 Receptors)

Beyond enzyme inhibition, GBA derivatives serve as the first non-peptide small-molecule scaffolds for Neuropeptide FF receptors (NPFF1 and NPFF2) [[2]](). These are Gi/Go-coupled GPCRs involved in pain modulation and the regulation of opioid-induced hyperalgesia.

Figure 2: NPFF Receptor GPCR Signaling Cascade Modulated by GBA Derivatives.

Experimental Protocol: [35S]GTPγS Binding Assay for NPFF Receptor Functional Activity

Objective: To quantify the G-protein activation efficacy of GBA-derived ligands to distinguish between full agonists, partial agonists, and antagonists. Causality & Design: We utilize [35S]GTPγS because it resists hydrolysis by the Gα subunit's intrinsic GTPase activity. This leads to an accumulation of the radiolabeled Gα-[35S]GTPγS complex, providing a measurable, cumulative signal of receptor activation. GDP is added to reduce basal G-protein activation, ensuring a high signal-to-noise ratio.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize CHO cells stably expressing human NPFF1 or NPFF2 receptors in ice-cold assay buffer (50 mM Tris-HCl, pH 7.4, 3 mM MgCl2, 100 mM NaCl). Note: Mg2+ is essential for nucleotide binding to G-proteins.

• GDP Pre-incubation: Incubate membranes (10 µg protein/well) with 10 µM GDP for 15 minutes at room temperature to saturate basal empty G-proteins.

• Ligand Addition: Add the GBA derivative at varying concentrations (10^-10 to 10^-5 M) alongside 0.1 nM [35S]GTPγS. Self-Validation Step: Include a known full agonist (e.g., 1DMe) as a 100% activation control to establish the baseline for partial agonism.

• Incubation & Termination: Incubate for 60 minutes at 30°C to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters using a cell harvester.

• Quantification: Wash filters three times with ice-cold buffer to remove unbound radioligand. Quantify bound radioactivity using liquid scintillation counting.

Mechanism III: Biomacromolecular Delivery and Endosomal Escape

In the field of nanomedicine, functionalizing dendronized polymers (denpols) with p-guanidinobenzamide significantly enhances the cytosolic delivery of therapeutic proteins [[3]]().

Mechanistic Causality: Unlike highly rigid polymers that cause catastrophic endosomal lysis (burst release), GBA-functionalized polymers interact with the endosomal membrane via bidentate hydrogen bonding with lipid phosphates. This induces a controlled membrane "leakiness," resulting in a linear, sustained release of protein cargo into the cytosol without destroying the endosomal vesicle 3. Furthermore, 3-Guanidinobenzamide acts as a competitive inhibitor of NAD+ ADP-ribosyltransferase (PARP) 4, mimicking nicotinamide to modulate cellular repair mechanisms once inside the cell.

Figure 3: Mechanism of GBA-Mediated Endosomal Escape in Biomacromolecular Delivery.

Experimental Protocol: Live-Cell Confocal Kinetics of GBA-Mediated Endosomal Escape

Objective: To track the spatiotemporal release of protein cargo from endosomes to the cytosol using GBA-functionalized denpols. Causality & Design: We employ a dual-labeling strategy. The polymer is tagged with Cy5, and the cargo is a fluorescent protein (mCherry-E20). LysoTracker is used to label acidic compartments. The divergence of mCherry signal from LysoTracker signal confirms endosomal escape.

Step-by-Step Methodology:

• Complexation: Mix Cy5-labeled GBA-denpols with mCherry-E20 at an optimized mass ratio in ddH2O (pH 6.0) for 30 minutes. Note: The slightly acidic pH ensures optimal protonation for initial electrostatic assembly.

• Cell Seeding: Seed HeLa cells in glass-bottom confocal dishes at 1x10^4 cells/well and incubate overnight to allow adherence.

• Inhibitor Controls (Self-Validation): Pre-treat a subset of wells with endocytic inhibitors (e.g., chlorpromazine for clathrin-mediated endocytosis). Note: This confirms that cellular entry is strictly endocytosis-dependent and not an artifact of direct membrane disruption.

• Incubation & Staining: Add the polymer-protein complexes to the cells. At specific time points (e.g., 2h, 6h, 10h), add LysoTracker Green (50 nM) and Hoechst 33342 (1 µg/mL) for 15 minutes prior to imaging.

• Confocal Imaging: Image living cells using a confocal microscope (63x oil objective). Track the Mean Fluorescent Intensity (MFI) of mCherry in the nuclear compartment. Note: mCherry-E20 (~33 kDa) is small enough to passively diffuse into the nucleus once it escapes the endosome, providing a zero-background cytosolic release metric.

Quantitative Pharmacological Data Summary

Biological Target	GBA Application	Key Metric / Affinity	Pharmacological Effect
Trypsin-like Serine Proteases (e.g., Factor XIa)	Competitive Inhibitor	Ki ~ Nanomolar range	Anticoagulation / Anti-thrombotic action
NPFF1 / NPFF2 Receptors	Small Molecule Agonist/Antagonist	Ki = 30 nM – 487 nM	Pain modulation / Anti-hyperalgesia
Phospholipid Bilayers (Endosomes)	Polymer Functional Group	Release t_max ~ 10 h	Sustained cytosolic protein delivery
NAD+ ADP-ribosyltransferase (PARP)	Competitive Inhibitor	IC50 ~ 0.1 mM	Apoptosis modulation / DNA repair inhibition

Conclusion

The guanidinobenzamide motif is far more than a simple structural appendage; it is a dynamic biophysical tool. Whether anchoring into the S1 pocket of a protease, acting as a non-peptide GPCR ligand, or facilitating the endosomal escape of advanced biologic therapeutics, GBA's unique charge distribution and hydrogen-bonding capabilities make it an indispensable asset in modern drug development and biological engineering.

References

• Kretzmann, J. A., et al. "Regulation of Proteins to the Cytosol Using Delivery Systems with Engineered Polymer Architecture." Journal of the American Chemical Society, 2021.
• Mollereau, C., et al. "Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors." NIH PMC.
• "WO2015164308A1 - FACTOR XIa INHIBITORS." Google Patents.
• "Information on EC 2.4.2.30 - NAD+ ADP-ribosyltransferase." BRENDA Enzyme Database.

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• 4. Information on EC 2.4.2.30 - NAD+ ADP-ribosyltransferase - BRENDA Enzyme Database [brenda-enzymes.org]

"Benzamide, N-(aminoiminomethyl)-" solubility and stability data.

An In-Depth Technical Guide to the Solubility and Stability of Benzamide, N-(aminoiminomethyl)-

Benzamide, N-(aminoiminomethyl)-, also known as N-guanylbenzamide, is an organic compound with the molecular formula C8H9N3O[1]. As a derivative of benzamide, it holds potential for investigation in various pharmaceutical and chemical research domains. The journey of a novel compound from discovery to application is critically dependent on a thorough understanding of its fundamental physicochemical properties. Among these, solubility and stability are paramount, as they directly influence bioavailability, formulation, and shelf-life.

This technical guide is designed for researchers, scientists, and drug development professionals. Given the limited publicly available data on N-guanylbenzamide, this document serves as a comprehensive roadmap for generating and validating its solubility and stability profiles. By synthesizing established methodologies for analogous compounds, we provide the foundational knowledge and detailed protocols necessary to characterize this and other novel chemical entities.

Chemical Structure

Sources

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Spectroscopic Characterization of N-(aminoiminomethyl)benzamide: A Comprehensive Technical Guide

Executive Summary

N-(aminoiminomethyl)benzamide, commonly referred to as benzoylguanidine, is a critical pharmacophore in medicinal chemistry, frequently utilized in the development of Na⁺/H⁺ exchanger 1 (NHE-1) inhibitors and adenosine receptor antagonists[1]. The integration of a highly basic guanidine moiety with an electron-withdrawing benzoyl group creates a highly delocalized, resonance-stabilized system. This whitepaper provides an authoritative, in-depth analysis of the spectroscopic properties (NMR, FT-IR, and ESI-MS) of N-(aminoiminomethyl)benzamide, detailing the causality behind experimental choices and providing self-validating protocols for structural elucidation.

Structural Dynamics & Causality in Spectroscopy

The spectroscopic behavior of N-(aminoiminomethyl)benzamide is dictated by two primary structural phenomena:

• Tautomerization and Resonance: The lone pairs on the guanidine nitrogens are highly delocalized into the benzoyl carbonyl system. This reduces the bond order of the C=O double bond while increasing the double-bond character of the C-N bonds, directly impacting vibrational frequencies and chemical shifts.

• E/Z Isomerism: Acylguanidines exhibit restricted rotation around the C=N bond due to this resonance stabilization. The E-configuration is typically favored due to strong intramolecular hydrogen bonding between the guanidine N-H and the carbonyl oxygen, forming a stable six-membered pseudo-ring[2]. This rigid conformation is a critical factor evaluated via low-temperature NMR and NOESY cross-peaks[3].

Experimental Workflows & Methodologies

The following protocols are designed as self-validating systems to ensure absolute confidence in structural assignments.

Experimental workflow for the spectroscopic characterization of N-(aminoiminomethyl)benzamide.

Protocol A: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Solvent Selection (Causality): Dimethyl sulfoxide-d6 (DMSO-d6) is mandated over CDCl₃. The highly polar nature of the guanidine moiety limits solubility in non-polar solvents. More critically, DMSO-d6 mitigates rapid proton exchange rates, allowing for the distinct observation of the deshielded N-H protons which are essential for confirming the tautomeric state and intramolecular hydrogen bonding[4].

• Acquisition: Acquire ¹H NMR at 400 MHz or higher, utilizing a 30° pulse angle and a relaxation delay (D1) of 2.0 seconds. For ¹³C NMR, acquire at 100 MHz with proton decoupling.

• Self-Validating Step: Perform a D₂O exchange experiment. Adding a drop of D₂O to the NMR tube will selectively extinguish the broad singlets at >8.0 ppm, definitively validating them as exchangeable N-H protons rather than downfield aromatic C-H signals.

Protocol B: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Preparation: Analyze the sample neat using Attenuated Total Reflectance (ATR) equipped with a diamond crystal, or as a 1% dispersion in a KBr pellet.

• Acquisition: Collect 64 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Self-Validating Step: The assignment of the Amide I band is validated by its correlation with the C=N stretch. If the sample were hydrolyzed to benzoic acid (a common degradation pathway), the Amide I band would vanish, replaced by a broad carboxylic O-H stretch (3300-2500 cm⁻¹) and a shifted C=O stretch (~1700 cm⁻¹).

Protocol C: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Ionization Strategy: Electrospray Ionization (ESI) in positive mode is selected due to the inherent basicity of the guanidine group. The addition of 0.1% formic acid to the mobile phase ensures near-quantitative protonation to [M+H]⁺, providing a robust parent ion for Collision-Induced Dissociation (CID).

• Acquisition: Infuse the sample at 10 µL/min. Apply a capillary voltage of 3.0 kV and a cone voltage of 20 V. For MS/MS, utilize a collision energy of 15-25 eV using Argon as the collision gas.

Quantitative Spectroscopic Data & Interpretations

NMR Spectroscopy (¹H and ¹³C)

The ¹H NMR spectrum is characterized by the extreme downfield shift of the amide N-H proton. This signal, often appearing between 10.43 and 11.63 ppm, is indicative of a highly deshielded N-H moiety locked in an intramolecular hydrogen bond with the carbonyl oxygen[2][4].

Table 1: ¹H NMR Data (DMSO-d6, 400 MHz)

Position	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
N-H (amide)	10.50 - 11.50	Broad singlet	1H	Deshielded proton attached to N adjacent to C=O
N-H (guanidine)	8.00 - 8.50	Broad singlet	3H	-NH₂ and =NH protons (exchangeable)
H-ortho	8.05 - 8.15	Multiplet (d)	2H	Aromatic protons ortho to carbonyl
H-para	7.55 - 7.65	Multiplet (t)	1H	Aromatic proton para to carbonyl

| H-meta | 7.45 - 7.55 | Multiplet (t) | 2H | Aromatic protons meta to carbonyl |

In the ¹³C NMR spectrum, the carbonyl carbon is observed significantly downfield (~176.0 ppm)[4]. This shift is characteristic of acylguanidines, where the carbonyl carbon is highly deshielded compared to standard amides due to the unique electronic environment provided by the guanidine group.

Table 2: ¹³C NMR Data (DMSO-d6, 100 MHz)

Position	Chemical Shift (ppm)	Assignment
C=O	172.0 - 176.0	Benzoyl carbonyl carbon
C=N	158.0 - 161.0	Guanidine imine carbon
C-ipso	134.0 - 136.0	Aromatic ipso carbon
C-para	131.0 - 133.0	Aromatic para carbon
C-ortho	128.0 - 130.0	Aromatic ortho carbons

| C-meta | 127.0 - 129.0 | Aromatic meta carbons |

Vibrational Spectroscopy (FT-IR)

The IR spectrum provides direct evidence of the extended conjugation. The C=O stretch (Amide I) is shifted to lower wavenumbers (~1640 cm⁻¹) compared to isolated ketones or standard amides, confirming the resonance delocalization from the guanidine nitrogen into the carbonyl system.

Table 3: FT-IR Spectral Assignments

Wavenumber (cm⁻¹)	Peak Shape/Intensity	Assignment
3400 - 3100	Multiple, Strong to Med	N-H stretching (primary and secondary amines)
1670 - 1630	Strong, Sharp	C=O stretching (Amide I band, shifted due to conjugation)
1590 - 1560	Strong	C=N stretching (Guanidine moiety)
1530 - 1510	Medium	N-H bending (Amide II band)

| 710, 690 | Strong | Mono-substituted benzene out-of-plane C-H bending |

Mass Spectrometry (ESI-MS/MS)

High-resolution mass spectrometry yields a protonated molecular ion [M+H]⁺ at m/z 164.08. Upon Collision-Induced Dissociation (CID), the molecule undergoes predictable, diagnostically highly valuable fragmentation.

ESI-MS/MS positive ion fragmentation pathway for N-(aminoiminomethyl)benzamide.

Table 4: ESI-MS/MS Fragmentation Data

m/z Value	Ion Type	Fragment Assignment
164.08	[M+H]⁺	Intact protonated molecular ion
105.03	[C₇H₅O]⁺	Benzoyl cation (cleavage of the C-N amide bond)
77.04	[C₆H₅]⁺	Phenyl cation (loss of CO from the benzoyl cation)

| 60.06 |[CH₆N₃]⁺ | Protonated guanidine ion |

Self-Validating System (MS): The presence of the m/z 105.03 and m/z 77.04 ions in the MS/MS spectrum serves as an internal validation of the benzoyl moiety. The exact mass difference of 27.99 Da corresponds perfectly to the loss of carbon monoxide (CO), a hallmark fragmentation mechanism of acylium ions.

References

• Study of N-benzoyl-activation in the HgCl2-promoted guanylation reaction of thioureas. Synthesis and structural analysis of N-benzoyl-guanidines Source: ResearchGate 5[3]

• Quinazolines as Adenosine Receptor Antagonists: SAR and Selectivity for A2B Receptors Source: NIH (PMC) 6[1]

• Synthesis and Biological Evaluation of Some New Ferrocenyl Phenyl Guanidines as Antibacterial, Antifungal Agents Source: Semantic Scholar7[4]

• The first synthesis of pyridinium N-benzoylguanidines by bismuth- and mercury-promoted guanylation of N-iminopyridinium ylide Source: ResearchGate 2[2]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Pharmacophore Paradigm: Discovery, Mechanisms, and Applications of Guanidinobenzamide

Executive Summary

In modern medicinal chemistry, the transition from peptide-based therapeutics to orally bioavailable small molecules relies heavily on the strategic deployment of rigid, predictable pharmacophores. Guanidinobenzamide (GBA) —specifically 4-guanidinobenzamide (C₈H₁₀N₄O)[1]—has evolved from a simple chemical building block into a cornerstone motif in rational drug design.

Characterized by a highly basic guanidino group ( pKa​≈12.5 ) attached to a planar benzamide scaffold, GBA remains fully protonated at physiological pH. This unique physicochemical profile allows it to act as a robust arginine mimetic , forming highly stable bidentate salt bridges and hydrogen bonds with target acidic residues (such as aspartate or glutamate). This whitepaper dissects the historical evolution, mechanistic pathways, and laboratory protocols surrounding GBA, charting its trajectory from serine protease inhibition to its cutting-edge role in intracellular protein delivery.

Historical Evolution in Drug Discovery

The history of GBA is not defined by a single "eureka" moment, but rather by its iterative integration into diverse therapeutic areas as target structures were elucidated via X-ray crystallography.

The Arginine Mimetic: Serine Protease Inhibition

Early drug discovery efforts targeting the coagulation cascade (e.g., Factor XIa, thrombin) and the kallikrein-kinin system (implicated in Hereditary Angioedema) struggled with the poor bioavailability of peptide-based inhibitors[2][3]. Researchers identified that the S1 specificity pocket of trypsin-like serine proteases contains a critical Asp189 residue. GBA was discovered to be an ideal non-peptide anchor: the rigid benzamide ring projects the basic guanidino group deep into the S1 pocket, neutralizing the Asp189 charge while the amide moiety interacts with the surrounding backbone, effectively blocking substrate cleavage[2].

GPCR Modulation: NPFF and MC4-R

As GPCR crystallography advanced, the GBA scaffold was repurposed to target central nervous system receptors. GBA derivatives were identified as the first non-peptide small molecule scaffolds for Neuropeptide FF1 and FF2 receptors (NPFF1/2-R), which mediate opioid-induced hyperalgesia[4]. Furthermore, GBA-containing compounds have been patented as potent agonists for the Melanocortin-4 receptor (MC4-R), a primary target for energy regulation and obesity treatments[5].

Biomaterials: Overcoming the Endosomal Barrier

Recently, GBA has transcended traditional receptor-ligand pharmacology. In the field of polymer-mediated intracellular protein delivery, achieving cytosolic access without endosomal degradation is a major bottleneck. By functionalizing PAMAM dendrimers (denpols) with terminal p-guanidinobenzamide moieties, researchers created vectors that mimic the membrane-translocating properties of arginine-rich cell-penetrating peptides (CPPs). The GBA-functionalized polymers induce rapid membrane destabilization, achieving maximum cytosolic fluorescence (release) in approximately 10 hours[6].

Mechanistic Pathways & Visualizations

To understand why GBA is so effective across these disparate fields, we must visualize its functional pathways.

Chemical Synthesis Workflow

The synthesis of 4-guanidinobenzamide relies on the electrophilic activation of a guanidinylating agent.

Caption: Workflow for the chemical synthesis of 4-Guanidinobenzamide.

Serine Protease Inhibition

The causality of GBA's high affinity for proteases is rooted in enthalpy-driven thermodynamics. The bidentate salt bridge displaces highly ordered water molecules from the S1 pocket, providing a massive entropic gain.

Caption: Mechanism of serine protease inhibition by Guanidinobenzamide.

Endosomal Escape in Polymer Delivery

GBA functionalization enhances the "proton sponge" effect. The guanidino groups interact directly with the phospholipid bilayer of the endosome, causing transient pore formation.

Caption: GBA-functionalized polymers facilitate endosomal escape for cytosolic delivery.

Quantitative Data Summary

The versatility of the GBA scaffold is best demonstrated by its performance metrics across different biological targets.

Application / Target	Compound / System	Key Metric	Value	Reference
Neuropeptide FF1 Receptor	Guanidino-piperidine (7b)	Binding Affinity ( Ki​ )	487 ± 117 nM	[4]
Neuropeptide FF2 Receptor	Guanidino-piperidine (53a)	Binding Affinity ( Ki​ )	30 ± 5 nM	[4]
Cytosolic Protein Delivery	Dendrimer-P5-GBA	Max Fluorescence (Release)	~10 hours	[6]
Factor XIa Inhibition	GBA-derivative (Cmpd 180)	IC₅₀ / Affinity	Low nM range	[2]
Physicochemical Property	4-Guanidinobenzamide	Polar Surface Area (PSA)	107.0 Ų	[1]

Self-Validating Experimental Protocols

As an Application Scientist, I emphasize that protocols must not merely list steps, but establish a chain of causality and include internal validation checkpoints.

Protocol A: Synthesis of 4-Guanidinobenzamide Hydrochloride

Objective: Synthesize high-purity GBA using atom-economical guanidinylation.

• Step 1: Reagent Preparation. Dissolve 10 mmol of 4-aminobenzamide in 20 mL of absolute ethanol.

  • Causality: Absolute ethanol is chosen because water competes as a nucleophile in later steps, leading to urea byproducts.

• Step 2: Acidic Activation. Add 12 mmol of cyanamide, followed dropwise by 10 mmol of concentrated HCl.

  • Causality: Cyanamide is a poor electrophile on its own. The addition of HCl protonates the cyanamide, drastically increasing its electrophilicity and forcing the aromatic amine to attack the nitrile carbon.

• Step 3: Reflux. Heat the mixture to reflux (approx. 78°C) for 4-6 hours.

  • Causality: The nucleophilic attack of an aniline derivative is sterically and electronically hindered; thermal energy is required to overcome the activation barrier.

• Step 4: Crystallization. Cool the reaction to 0°C. Filter the resulting precipitate and wash with cold diethyl ether.

  • Validation Checkpoint: Perform a rapid melting point test. Pure 4-guanidinobenzamide hydrochloride decomposes at ~286-290°C. If the melting point is broad or low, unreacted 4-aminobenzamide remains, requiring recrystallization from hot water/ethanol.

Protocol B: In Vitro Factor XIa Fluorogenic Inhibition Assay

Objective: Determine the IC₅₀ of a GBA-based inhibitor against human Factor XIa.

• Step 1: Pre-incubation. In a 96-well black microplate, combine 50 µL of assay buffer (50 mM Tris-HCl, 150 mM NaCl, 0.1% BSA, pH 7.4), 10 µL of human FXIa (final concentration 0.5 nM), and 10 µL of the GBA inhibitor (serial dilutions). Incubate at 37°C for 15 minutes.

  • Causality: The bidentate salt bridge formed by GBA requires the desolvation of the S1 pocket. This desolvation penalty results in a slower on-rate ( kon​ ). Pre-incubation ensures thermodynamic equilibrium is reached before the substrate is introduced.

• Step 2: Substrate Addition. Add 30 µL of fluorogenic substrate (e.g., Boc-Leu-Arg-AMC, final concentration 50 µM) to initiate the reaction.

  • Causality: The AMC (7-Amino-4-methylcoumarin) fluorophore is quenched via the amide bond. Cleavage by active FXIa releases free AMC, shifting its emission profile and providing a direct, real-time readout of enzyme velocity.

• Step 3: Kinetic Monitoring. Immediately read fluorescence (Excitation: 380 nm, Emission: 460 nm) continuously for 10 minutes.

  • Validation Checkpoint: Plot the fluorescence over time. The curve must be strictly linear ( R2>0.98 ) for the first 5 minutes. If the curve flattens early, substrate depletion has occurred, and the calculated initial velocity ( V0​ ) will be artificially low, invalidating the IC₅₀ calculation.

References

• [4] Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors - PMC. National Institutes of Health (NIH).[Link]

• [2][3] WO2015164308A1 - FACTOR XIa INHIBITORS. Google Patents.

• [1] 4-Guanidinobenzamide | C8H10N4O | CID 12818149 - PubChem. National Institutes of Health (NIH).[Link]

• [6] Regulation of proteins to the cytosol using delivery systems with engineered polymer architecture - PMC. National Institutes of Health (NIH).[Link]

• [5] US 7,858,631 B2 - Melanocortin-4 receptor agonists. Googleapis.com (Patent Data).[Link]

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• 3. WO2015164308A1 - FACTOR XIa INHIBITORS - Google Patents [patents.google.com]
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"Benzamide, N-(aminoiminomethyl)-" Derivatives: Mechanistic Insights and Therapeutic Applications of NHE-1 Inhibitors

Executive Summary

The chemical class of "Benzamide, N-(aminoiminomethyl)-" derivatives—commonly referred to in pharmacological literature as benzoylguanidines —represents a breakthrough in the targeted inhibition of the ubiquitous Na+/H+ exchanger isoform 1 (NHE-1). Originally derived from the non-selective pyrazinoylguanidine diuretic amiloride, benzoylguanidines were rationally designed to achieve high potency and absolute selectivity for NHE-1 over other isoforms (NHE-2, NHE-3).

By blocking the extrusion of intracellular protons in exchange for extracellular sodium, these compounds prevent the catastrophic ionic imbalances that drive ischemia-reperfusion (I/R) injury in the myocardium. Furthermore, emerging evidence highlights their critical role in oncology, where they dismantle the acidic tumor microenvironment necessary for metastasis. This technical guide explores the molecular pharmacology, structure-activity relationships (SAR), and self-validating experimental methodologies required to evaluate these highly potent therapeutic agents.

Molecular Pharmacology and Target Engagement

The NHE-1 Pathological Cascade

NHE-1 is an electroneutral secondary active transporter that regulates intracellular pH (pHi) and cell volume. Under physiological conditions, it remains relatively quiescent. However, during hypoxic or ischemic events, anaerobic glycolysis leads to severe intracellular acidosis.

This accumulation of protons hyperactivates NHE-1, driving a massive influx of Na+ into the cell. The resulting sodium overload forces the Na+/Ca2+ exchanger (NCX) to operate in reverse mode, pumping Ca2+ into the cytosol. This intracellular calcium overload triggers mitochondrial permeability transition pore (mPTP) opening, hypercontracture, and ultimately, cardiomyocyte apoptosis 1. Benzoylguanidines act as a pharmacological brake on this cascade.

Diagram 1: NHE-1 mediated signaling pathway in ischemia and the inhibitory block by benzoylguanidines.

Structural Basis of Inhibition

Cryo-electron microscopy (cryo-EM) and mutagenesis studies have elucidated the precise binding mechanism of benzoylguanidines. These compounds act as competitive inhibitors at the extracellular Na+ transport site of NHE-1. They bind to a negatively charged pocket located between the dimerization domain and the core transport domain 2.

The selectivity of N-(aminoiminomethyl)benzamides is driven by specific interactions with transmembrane (TM) segments 4, 9, 10, and 11. Specifically, residues such as Gly174 and Leu163 in TM4 are critical for the high-affinity binding of the benzoyl ring, explaining why these compounds exhibit >100-fold selectivity for NHE-1 over NHE-2, whereas the older amiloride class does not 3.

Structure-Activity Relationship (SAR) Landscape

The core pharmacophore of this class consists of a benzoyl ring conjugated to a guanidine moiety. Substitutions on the benzoyl ring dictate both the potency and the pharmacokinetic profile of the drug. The introduction of lipophilic or electron-withdrawing groups (e.g., methylsulfonyl, isopropyl, or pyrrolyl groups) at the meta and para positions significantly enhances target affinity by optimizing hydrophobic interactions within the TM4/TM11 binding pocket.

Table 1: Comparative SAR and IC50 Values of Key Derivatives

Compound	Chemical Name	Primary Target	IC50 (NHE-1)	Selectivity Profile
Amiloride	3,5-diamino-N-(aminoiminomethyl)-6-chloropyrazine-2-carboxamide	NHE-1, 2, 3	~3,000 nM	Low (Inhibits multiple NHEs and ENaC)
Cariporide	N-(aminoiminomethyl)-4-(1-methylethyl)-3-(methylsulfonyl)benzamide	NHE-1	30 - 50 nM	High (>100-fold over NHE-2) 1
Eniporide	N-(aminoiminomethyl)-2-methyl-5-(methylsulfonyl)-4-(1H-pyrrol-1-yl)benzamide	NHE-1	4.5 nM	High 4
T-162559	Aminoguanidine derivative	NHE-1	0.96 nM	Extremely High 5

Experimental Methodologies: Validating NHE-1 Inhibition

To accurately quantify the inhibitory potency of benzoylguanidines, researchers rely on the in vitro intracellular pH (pHi) recovery assay using the ratiometric fluorescent probe BCECF-AM 6.

Causality of Experimental Design

The assay utilizes an ammonium chloride (NH4Cl) prepulse to induce acute intracellular acidification. The causality is as follows: Uncharged NH3 rapidly diffuses across the cell membrane and binds intracellular protons to form NH4+, temporarily alkalinizing the cell. When the extracellular NH4Cl is suddenly washed out, the reaction reverses; NH3 diffuses back out of the cell, leaving the protons behind. This creates a severe, instantaneous acid load that maximally activates NHE-1.

A Self-Validating Protocol System

To ensure scientific integrity, this protocol is designed as a self-validating system. The inclusion of a Na+-free wash buffer acts as an absolute negative control; because NHE-1 is strictly dependent on extracellular sodium, any pHi recovery observed in the absence of Na+ indicates an artifact (e.g., alternative proton extrusion mechanisms). Furthermore, the ratiometric nature of BCECF-AM (measuring emission at 535 nm after dual excitation at 490 nm and 440 nm) internally controls for variations in cell number, dye loading efficiency, and photobleaching.

Step-by-Step Methodology

• Cell Preparation: Seed NHE-1 expressing cells (e.g., MDA-MB-231 breast cancer cells or CHO-K1 cells) in a 96-well black, clear-bottom plate. Culture until 80-90% confluent.

• Dye Loading: Incubate cells with 5 µM BCECF-AM in serum-free media for 30 minutes at 37°C. Wash twice with standard Na+-containing buffer (135 mM NaCl, 5 mM KCl, 1 mM MgCl2, 1 mM CaCl2, 10 mM Glucose, 20 mM HEPES, pH 7.4).

• Inhibitor Pre-incubation: Add the benzoylguanidine derivative (e.g., Cariporide) at varying concentrations (0.1 nM to 10 µM). Include a vehicle control (DMSO) and a positive inhibition control (10 µM Cariporide). Incubate for 20 minutes.

• Acid Loading: Replace media with NH4Cl prepulse buffer (20 mM NH4Cl replacing 20 mM NaCl) for 20 minutes at 37°C.

• Induction & Measurement: Rapidly wash cells twice with Na+-free buffer (N-methyl-D-glucamine replacing NaCl) to induce the acid load. Immediately place the plate in a fluorescence reader.

• Data Acquisition: Measure fluorescence (Ex: 490/440 nm, Em: 535 nm) every 15 seconds. The initial slope of the fluorescence ratio over time represents the NHE-1 mediated pHi recovery rate.

Diagram 2: Step-by-step workflow for the BCECF-AM fluorescent intracellular pH recovery assay.

Potential Applications

Cardioprotection

The primary historical application for benzoylguanidines has been the prevention of myocardial ischemia-reperfusion injury. Clinical trials (such as the GUARDIAN and EXPEDITION trials) evaluated Cariporide in patients undergoing high-risk coronary artery bypass graft (CABG) surgery. While systemic administration faced challenges with cerebrovascular side effects at high doses, targeted delivery and optimized dosing of newer derivatives like Eniporide continue to be investigated for limiting infarct size during acute myocardial infarction.

Oncology and the Tumor Microenvironment

Cancer cells rely heavily on NHE-1 to maintain an alkaline intracellular pH (favorable for proliferation) while simultaneously acidifying the extracellular tumor microenvironment. This extracellular acidosis promotes extracellular matrix degradation, invadopodia formation, and metastasis. Benzoylguanidines are currently being repurposed as co-adjuvants in oncology. By inhibiting NHE-1, these derivatives neutralize the acidic microenvironment, thereby reducing metastatic potential and sensitizing tumors to traditional chemotherapeutics like paclitaxel 6.

References

• Pedersen, S. F. et al. (2007). NHE1 inhibition by amiloride- and benzoylguanidine-type compounds. Inhibitor binding loci deduced from chimeras of NHE1 homologues with endogenous differences in inhibitor sensitivity. Journal of Biological Chemistry.[Link]

• Kawamoto, T. et al. (2001). Potent and selective inhibition of the human Na+/H+ exchanger isoform NHE1 by a novel aminoguanidine derivative T-162559. European Journal of Pharmacology.[Link]

• Amith, S. R., Wilkinson, J. M., & Fliegel, L. (2015). Assessing Na+/H+ exchange and cell effector functionality in metastatic breast cancer. Methods / Biochimica et Biophysica Acta.[Link]

• Dong, Y., Gao, Y., Ilie, A. et al. (2021). Structure and mechanism of the human NHE1-CHP1 complex. Nature Communications.[Link]

Sources

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• 3. NHE1 inhibition by amiloride- and benzoylguanidine-type compounds. Inhibitor binding loci deduced from chimeras of NHE1 homologues with endogenous differences in inhibitor sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Potent and selective inhibition of the human Na+/H+ exchanger isoform NHE1 by a novel aminoguanidine derivative T-162559 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

In Silico Modeling and Docking Studies of Guanidinobenzamide: A Whitepaper on Targeting the S1 Specificity Pocket

Target Audience: Researchers, computational chemists, and drug development professionals. Document Type: Technical Guide & Methodological Whitepaper.

Executive Summary: The Privilege of the Guanidinobenzamide Scaffold

In the landscape of structure-based drug design (SBDD), certain chemical scaffolds emerge as "privileged" due to their predictable and highly stable interactions with specific protein microenvironments. Guanidinobenzamide (GBA) and its positional isomers (e.g., 3-guanidinobenzamide and 4-guanidinobenzamide) represent a cornerstone in the development of inhibitors targeting trypsin-like serine proteases, integrins, and ADP-ribosyltransferases[1].

As a highly basic pharmacophore (pKa ~13.5), the guanidino group remains strictly protonated at physiological pH. This permanent positive charge makes it an ideal "anchor" for deep, negatively charged binding sites, most notably the S1 specificity pocket of coagulation cascade proteases (Factor XIa, Factor Xa, and Thrombin)[2]. However, modeling highly charged, flexible molecules presents distinct computational challenges, primarily regarding desolvation penalties and induced-fit adaptations. This guide provides a self-validating in silico framework for accurately docking and simulating GBA derivatives.

Coagulation cascade highlighting key trypsin-like serine proteases targeted by Guanidinobenzamide.

Mechanistic Grounding: The Causality of S1 Pocket Interactions

To successfully model GBA, one must understand why specific parameters are chosen. Standard rigid-receptor docking protocols frequently fail with GBA derivatives because they overestimate the electrostatic attraction while ignoring the massive energetic penalty required to strip water molecules away from the protonated guanidino group.

The Asp189 Salt Bridge

In trypsin-like serine proteases, the bottom of the S1 pocket is defined by the highly conserved Asp189 (chymotrypsin numbering). The primary driving force for GBA binding is a bidentate salt bridge formed between the positively charged guanidinium moiety and the carboxylate of Asp189.

The Hydrogen Bond Network

Beyond electrostatics, GBA acts as a multi-point hydrogen bond donor. It interacts with the backbone carbonyls of Ser190 and Gly219 , which form the walls of the S1 pocket. Crucially, the S1 pocket contains conserved structural water molecules. Stripping these waters artificially during target preparation will lead to collapsed docking poses. Causality Rule: Always retain conserved bridging waters in the S1 pocket during grid generation to accurately simulate the solvent-mediated hydrogen bond network.

Logical relationship of key electrostatic and hydrogen-bonding interactions in the S1 pocket.

Quantitative Data: Cross-Target Efficacy of GBA

GBA is not limited to serine proteases. Its ability to project a rigid, highly basic group makes it a versatile linker and anchor in various pathologies, from leukemia to bacterial infections[3]. The table below summarizes the quantitative docking and experimental metrics of GBA derivatives across distinct therapeutic targets.

Compound / Scaffold Variant	Target Receptor / Enzyme	Quantitative Metric / Affinity	Source Validation
4-Guanidinobenzamide	Trypsin-like Serine Proteases	S1 Pocket Anchor (Standard Reference)	[BenchChem][1]
3-Guanidinobenzamide	NAD+ ADP-ribosyltransferase	71% Enzymatic Inhibition at 0.1 mM	[BRENDA Database][4]
3-Guanidino benzamide linker (37)	αvβ1 Integrin	10-fold potency increase vs. linear linkers	[PMC Literature][5]
DMTPC (GBA Derivative)	Leukemia Inhibitory Factor	Docking Binding Energy: ΔG = -8.8 kcal/mol	[ResearchGate][3]

Experimental Protocol: A Self-Validating In Silico Workflow

To ensure trustworthiness and reproducibility, computational predictions must not rely on a single scoring function. The following step-by-step methodology utilizes Molecular Dynamics (MD) to validate the static docking poses, creating a closed-loop, self-validating system.

Step 1: Target Preparation (Protein)

• Structure Retrieval: Download the high-resolution apo or holo structure of the target (e.g., Factor XIa, PDB ID: 6I5A).

• Hydration State: Delete bulk solvent but retain structural waters within 5 Å of the S1 pocket (specifically waters bridging Ser190).

• Protonation Assignment: Run a pKa predictor (e.g., PROPKA) at pH 7.4. Ensure the catalytic triad (His57, Asp102, Ser195) is correctly assigned (His57 neutral, Asp102 deprotonated). Ensure Asp189 is fully deprotonated (-1 charge).

Step 2: Ligand Preparation (GBA Derivatives)

• Tautomeric Generation: Generate the tautomers of the guanidino group.

• Ionization: Force the guanidino group into its protonated state (+1). Failure to do this will result in a neutral guanidine, entirely missing the critical Asp189 salt bridge.

• Energy Minimization: Minimize the ligand using the OPLS4 or AMBER force field to resolve steric clashes in the benzamide linker.

Step 3: Molecular Docking

• Grid Generation: Center the docking grid on the C γ atom of Asp189. Set the inner box to 10 Å and the outer box to 25 Å.

• Scoring Function: Utilize Extra Precision (XP) scoring to heavily penalize desolvation and steric clashes.

• Constraint Application: Apply an optional hydrogen-bond constraint to the carboxylate oxygen of Asp189 to filter out inverted poses.

Step 4: Pose Validation via Molecular Dynamics (MD)

Docking alone is insufficient for highly charged molecules. MD is required to verify the stability of the salt bridge.

• System Setup: Solvate the docked complex in a TIP3P water box with a 10 Å buffer. Neutralize the system with 0.15 M NaCl.

• Equilibration: Perform NVT (constant volume/temperature) and NPT (constant pressure/temperature) equilibration for 1 ns at 300 K.

• Production Run: Run a 100 ns unconstrained MD simulation.

• Trajectory Analysis: Extract the Root Mean Square Deviation (RMSD) of the GBA ligand. A stable pose is self-validated if the ligand RMSD remains < 2.0 Å relative to the initial docked pose over the final 50 ns.

Step 5: MM/GBSA Free Energy Calculation

• Extract 100 snapshots from the final 20 ns of the MD trajectory.

• Calculate the binding free energy ( ΔGbind​ ) using the Molecular Mechanics / Generalized Born Surface Area (MM/GBSA) method to accurately account for the desolvation penalty of the guanidinium ion.

Self-validating in silico workflow for docking highly basic GBA derivatives into dynamic S1 pockets.

Conclusion

The Guanidinobenzamide scaffold is a powerful tool in the medicinal chemist's arsenal, offering high-affinity anchoring in negatively charged biological pockets. However, its high basicity demands rigorous in silico protocols. By moving beyond rigid docking and incorporating structural waters, proper ionization states, and MD-backed MM/GBSA validations, researchers can reliably predict the binding affinities of novel GBA derivatives, accelerating the development of next-generation protease inhibitors and integrin modulators.

References

• BenchChem. 4-Guanidinobenzamide | Research Chemical. BenchChem Product Catalog. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFH4PVm1BV5OXcsdcTtnPdWZdwPYJSw5RjykH0Iyi0pZrVbjXUP0yViA7TcI-6nQ2SEk_HcKE03zjzpPg2H9C5WNP85jQER2LsfRdEKHQp4ZCjVF8x-OY6AV9ajalF7lN3-JezwmA==][1]

• Google Patents (WO2015164308A1). FACTOR XIa INHIBITORS. Patent Literature on Coagulation Cascade Proteases. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFCgOfkXI_O3ftCFPnwqtn4vAjSpt6LdIqMR7l4tTtfNqNg7QiWgLILlxkTlSirZqEdULq6FbNui9Hzqj-rsXBGq6VggxQK7yPAlCD1Gm-rNjHgcvCnDVNfWNpay25a8qGC5fE8UsprKusuYidRzw==][2]

• BRENDA Enzyme Database. Information on EC 2.4.2.30 - NAD+ ADP-ribosyltransferase. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkG2fC0LK2JfmTUG-yehtE1kxYxaCPOX6mBWQbAvDkxs4wBHWPRpVnz8f4VkU8AVlIZBKgDDDcVSwxsE4VOVhjdWgjq5F4_3aZDRtJ5XlRA5mMM14tL3JsFJgTPBj8AWkSmj3-Gqh4zO1Ts8eloTP8PA==][4]

• National Center for Biotechnology Information (PMC). Exploring N-Arylsulfonyl-l-proline Scaffold as a Platform for Potent and Selective αvβ1 Integrin Inhibitors. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEW0x7qePYW2B2FoQ4gNr_LodAt3pLLakhX5lVJgR5N6sCBzhFICebUysUrjejHPWNyeRw9Lix72qa5Q30VBOqdwlGhQaptdTanS9LIXaKPosGs0RXjo7Dfz3uR4_O83yJ189Mibez1Vr2cxbw=][5]

• ResearchGate. Trace level detection and quantification of genotoxic impurities... in Nilotinib dihydrochloride active pharmaceutical ingredient. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEn9RdKKPdLBb-oeaUlgIYAFsXx3tS4LHpTaIvXU6fHX6HOOXcGbJriJQcIeSg9datt2_V4qBbSlLcliXEnGW4ixs4tbbc7dJ1xCHlnBJ9gOh2JHlE2UFjEXLq3tEfgZLNozq163sFbkSZmo5Dz7U04k2QVGALmSMWl1H1qWOvMdgTn1j1kRINxMfiNbw4QezjE1T_nomJLc00xrUQyx8px2oUlPWI8j6uiPDTfya-n8tTHsSzpG8_vKm74Cm11TfYwZSIINrSC-ZhvM79ALvkyTHFLr3tIR49TtS6PHCdzd_Ctd1gdV66JvW_qM3e1qopKFKTwUkZHJhed1J8muWzVTqB95Q1JUaJ9m_J1BO34QfnTCxb9aX511AthZMMdOaNAEel-gM-NIpfxM7jZf8lEem2vR3BHQw==][3]

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Benzamide, N-(aminoiminomethyl)-: A Privileged Scaffold in Target-Directed Therapeutics

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Mechanistic Whitepaper

Executive Summary

In the landscape of modern drug discovery, the identification of a "privileged scaffold"—a core molecular framework capable of providing high-affinity ligands for diverse biological targets—is a critical accelerator for pipeline development. Benzamide, N-(aminoiminomethyl)- (CAS: 3166-00-5), more commonly known in medicinal chemistry as benzoylguanidine , represents one of the most versatile and robust scaffolds available[1][2].

Historically celebrated as the definitive pharmacophore for Na+/H+ exchanger 1 (NHE-1) inhibition (yielding clinical candidates like cariporide and eniporide)[3][4], recent high-throughput screening and molecular dynamics studies have expanded its utility into antiviral therapeutics, specifically as an allosteric inhibitor of viral proteases[5]. This guide provides an in-depth mechanistic analysis, structure-activity relationship (SAR) framework, and self-validating experimental protocols for evaluating benzoylguanidine derivatives in preclinical models.

Chemical Profile & Structural Biology

At its core, benzamide, N-(aminoiminomethyl)- (C8H9N3O) features an acylguanidine moiety attached to a phenyl ring[1][6]. The pharmacological power of this molecule stems from the unique physicochemical properties of the acylguanidine group. With a pKa typically around 8.0–8.5, it remains predominantly protonated at physiological pH. This protonated state allows the guanidinium group to mimic the hydrated sodium ion (Na+), enabling competitive binding at the cation transport sites of target proteins[3].

Structure-Activity Relationship (SAR) Dynamics

Rational drug design utilizing the benzoylguanidine scaffold requires precise spatial orientation. Studies on (2-methyl-5-(methylsulfonyl)benzoyl)guanidine derivatives reveal critical SAR rules:

• Ortho-Substitution (Position 2): The introduction of a bulky group (e.g., a methyl group) at the ortho position relative to the acylguanidine chain induces a conformational restriction. This forces the guanidine moiety out of the plane of the phenyl ring, significantly enhancing NHE-1 inhibitory potency by locking the molecule into the bioactive conformation[3].

• Meta/Para-Substitution (Positions 3 and 6): Substitutions at the 3-position and particularly the 6-position lead to steric clashes within the binding pocket, resulting in a considerable loss of target affinity[3].

• Hybridization: Combining the benzoylguanidine core with other pharmacophores yields synergistic effects. For instance, TG-6, a synthesized compound combining cariporide (a benzoylguanidine) and trimetazidine, demonstrates superior cardioprotection by simultaneously inhibiting NHE-1 and modulating transient outward potassium currents (Ito)[7].

Mechanistic Pathways

The Ischemia-Reperfusion Ionic Cascade

During myocardial ischemia, the cessation of oxidative phosphorylation forces cardiomyocytes to rely on anaerobic glycolysis, leading to a massive accumulation of intracellular protons (H+)[4]. To correct this severe acidosis, the Na+/H+ exchanger 1 (NHE-1) becomes hyperactivated, extruding H+ in exchange for a massive influx of Na+[4].

This intracellular Na+ overload subsequently forces the Na+/Ca2+ exchanger (NCX) to operate in reverse mode, pumping Ca2+ into the cell. The resulting calcium overload triggers mitochondrial permeability transition pore (mPTP) opening, hypercontracture, and ultimately, cardiomyocyte apoptosis or necrosis[7]. Benzoylguanidines act as competitive inhibitors of NHE-1, halting this lethal ionic cascade at its origin[3][4].

Fig 1: NHE-1 mediated ionic cascade during ischemia and inhibition by benzoylguanidines.

Allosteric Modulation of Viral Proteases

Beyond ion channels, the benzoylguanidine scaffold has demonstrated efficacy against viral targets. Recent molecular docking and in vitro enzymatic assays have identified specific benzoylguanidine derivatives (e.g., BZG2) as uncompetitive inhibitors of the SARS-CoV-2 main protease (Mpro)[5]. Unlike competitive inhibitors that target the highly mutable active site, these derivatives selectively bind to allosteric sites (e.g., allosteric site 3), altering the enzyme's conformational dynamics and reducing proteolytic activity with an IC50 of ~77 µM[5].

Quantitative Efficacy Data

To benchmark the development of new benzoylguanidine derivatives, researchers should reference the established pharmacological profiles of legacy and emerging compounds.

Compound / Derivative	Primary Target	Mechanism of Action	Key Efficacy Metric	Reference
Hoe 694 (Cariporide)	NHE-1	Competitive Inhibition	Suppresses ventricular fibrillation at 0.1 mg/kg i.v.	[4]
2-methyl-5-(methylsulfonyl) derivative	NHE-1	Competitive Inhibition	27-fold more potent toward NHE-1 than NHE-2	[3]
TG-6 (Hybrid Compound)	NHE-1 / Kv4.2, Kv4.3	Multi-target (NHE-1 + Ito modulation)	Lowers LDH, CK, MDA; Enhances SOD activity	[7]
BZG2	SARS-CoV-2 Mpro	Uncompetitive Allosteric Inhibition	IC50 = 77 µM (Enzymatic FRET assay)	[5]

Experimental Protocols: Validating Efficacy

As an Application Scientist, I emphasize that protocols must not merely be a list of steps, but a logically sound, self-validating system. The following workflows are designed to isolate the mechanism of action while inherently controlling for false positives.

Protocol 1: Intracellular pH (pHi) Recovery Assay (NHE-1 Activity)

Causality & Rationale: To measure NHE-1 activity, we must artificially acidify the cytosol and monitor the rate of pH recovery. We utilize the ammonium pulse technique because NH4Cl provides a rapid, uniform acidification upon washout without causing sustained metabolic interference. BCECF-AM is the fluorophore of choice because its pKa (~6.9) perfectly brackets the physiological resting pH and the ischemic acidic nadir, providing maximum dynamic range.

Self-Validating System: Every assay plate must include a maximum recovery control (vehicle, 0.1% DMSO) and a zero-recovery baseline (Na+-free buffer, replacing NaCl with N-methyl-D-glucamine). This defines the 100% and 0% NHE-1 activity boundaries, ensuring any observed inhibition by the benzoylguanidine derivative is strictly Na+-dependent.

Step-by-Step Workflow:

• Cell Preparation: Seed cardiomyocytes or NHE-1 transfected CHO cells in 96-well black-walled plates. Grow to 80% confluence.

• Dye Loading: Incubate cells with 2 µM BCECF-AM in standard HEPES-buffered Tyrode's solution for 30 minutes at 37°C. Wash twice to remove extracellular dye.

• Acid Loading (Ammonium Pulse): Expose cells to 20 mM NH4Cl buffer for 10 minutes. The influx of NH3 temporarily alkalinizes the cell.

• Washout & Inhibition: Rapidly replace the NH4Cl buffer with Na+-containing Tyrode's solution containing either the vehicle or the benzoylguanidine test compound. The rapid efflux of NH3 causes immediate intracellular acidification.

• Kinetic Measurement: Measure fluorescence (Excitation 490 nm / 440 nm, Emission 535 nm) every 10 seconds for 5 minutes.

• Data Analysis: Calculate the initial rate of pH recovery (dpHi/dt) from the linear portion of the recovery curve.

Fig 2: Workflow for the intracellular pH recovery assay using the ammonium pulse technique.

Protocol 2: SARS-CoV-2 Mpro Enzymatic Assay

Causality & Rationale: To validate the uncompetitive allosteric inhibition observed in molecular dynamics[5], a FRET-based assay is required. Uncompetitive inhibitors bind only to the enzyme-substrate complex. Therefore, varying both substrate and inhibitor concentrations is critical to generate a Lineweaver-Burk plot. A true uncompetitive benzoylguanidine inhibitor will decrease both Vmax and Km proportionally, yielding parallel lines on the double-reciprocal plot.

Self-Validating System: Include Nirmatrelvir (a known active-site competitive inhibitor) as a positive control. The Lineweaver-Burk plot for Nirmatrelvir must show intersecting lines at the y-axis (unchanged Vmax, increased Km), contrasting perfectly with the parallel lines of the uncompetitive benzoylguanidine derivative.

Step-by-Step Workflow:

• Enzyme Preparation: Dilute recombinant SARS-CoV-2 Mpro to a final concentration of 50 nM in assay buffer (50 mM Tris-HCl pH 7.3, 1 mM EDTA).

• Compound Incubation: Add varying concentrations of the benzoylguanidine derivative (e.g., 10 µM to 200 µM) and incubate for 30 minutes at room temperature.

• Substrate Addition: Initiate the reaction by adding the FRET substrate (Dabcyl-KTSAVLQSGFRKME-Edans) at varying concentrations (10, 20, 40, 80 µM).

• Kinetic Readout: Monitor fluorescence (Excitation 340 nm, Emission 490 nm) continuously for 20 minutes.

• Kinetic Analysis: Plot initial velocities (V0) against substrate concentration [S] and transform the data into a Lineweaver-Burk plot (1/V0 vs. 1/[S]) to confirm the uncompetitive mechanism[5].

Conclusion

Benzamide, N-(aminoiminomethyl)- is far more than a historical artifact of cardiovascular research. Through rational ortho-substitution and hybridization, the benzoylguanidine scaffold provides a highly tunable, predictable framework for targeting complex membrane exchangers (NHE-1) and allosteric pockets of viral proteases. By employing rigorous, self-validating experimental designs, drug development professionals can continue to unlock the therapeutic potential of this privileged chemical space.

References

• Molecular modelling studies and in vitro enzymatic assays identified A 4-(nitrobenzyl)guanidine derivative as inhibitor of SARS-CoV-2 Mpro.National Institutes of Health (NIH) / PMC.
• Hoe 694, a new Na+/H+ exchange inhibitor and its effects in cardiac ischaemia.PubMed.
• (2-Methyl-5-(methylsulfonyl)benzoyl)guanidine Na+/H+ Antiporter Inhibitors.Journal of Medicinal Chemistry - ACS Publications.
• The cardioprotective effect of TG-6, a newly synthesized compound, on ischemia-reperfusion injury in rats.PubMed.
• N-carbamimidoylbenzamide — Chemical Substance Information.NextSDS.
• N-(Aminoiminomethyl)benzamide SDS, 3166-00-5 Safety Data Sheets.ECHEMI.

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. The cardioprotective effect of TG-6, a newly synthesized compound, on ischemia-reperfusion injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for the synthesis of N-(aminoiminomethyl)benzamide in a lab setting

Application Note: Lab-Scale Synthesis of N-(aminoiminomethyl)benzamide

Scientific Context & Scope

N-(aminoiminomethyl)benzamide, universally referred to as benzoylguanidine, is a highly privileged pharmacophore in medicinal chemistry. It serves as the core structural motif for a variety of biologically active compounds, most notably and potent antiarrhythmic agents[1]. Furthermore, the guanidine scaffold is extensively utilized in the design of targeted therapeutics across [2].

This application note outlines two highly efficient, lab-scale protocols for the synthesis of benzoylguanidine: the Ester Aminolysis Route and the Acyl Chloride Acylation Route . As a Senior Application Scientist, I have structured these methodologies not merely as a list of steps, but as a self-validating system where the causality of every chemical choice is explained and verifiable in real-time.

Mechanistic Grounding: The Causality of In Situ Free Base Generation

Guanidine is a superbase (conjugate acid pKₐ ~ 13.6). Because the free base is highly hygroscopic and rapidly absorbs atmospheric CO₂ to form unreactive guanidinium carbonate, it is universally supplied as a stable halide salt, such as guanidine hydrochloride (Gdn·HCl)[2].

The Causality of Deprotonation: To function as an effective nucleophile in acyl substitution reactions, the stable guanidinium cation must be deprotonated. This is achieved by introducing a stoichiometric equivalent of a strong base (e.g., sodium methoxide or potassium hydroxide)[3].

Solvent & Reagent Causality:

• Anhydrous Conditions (Ester Route): When utilizing sodium metal or sodium methoxide in dry methanol, the metathesis reaction yields free guanidine and insoluble sodium chloride. ensures the acylating agent is not prematurely hydrolyzed by residual moisture or unreacted base[1].

• Temperature Control (Acyl Chloride Route): Acylation with benzoyl chloride is highly exothermic. The reaction must be initiated at reduced temperatures (e.g., 12 °C or lower) in aprotic solvents like DMF or THF to of the acid chloride into unreactive benzoic acid[4].

Reaction Pathway Visualization

Reaction pathway for benzoylguanidine synthesis via in situ free base generation.

Quantitative Data: Method Comparison

To aid in experimental design, the critical parameters for both synthetic routes are summarized below. The choice of protocol depends on the stability of your specific benzoyl derivative and the available laboratory infrastructure.

Parameter	Protocol A: Ester Aminolysis	Protocol B: Acyl Chloride Acylation
Electrophile	Methyl Benzoate	Benzoyl Chloride
Guanidine Source	Gdn·HCl (1.5 – 5.0 eq)	Gdn·HCl (2.0 – 3.0 eq)
Base Required	NaOMe (1.5 – 5.0 eq)	KOH or NaOH (2.2 – 3.2 eq)
Optimal Solvent	Anhydrous Methanol	Anhydrous DMF or THF
Temperature Profile	50 °C to Reflux (65 °C)	0 °C to 20 °C
Reaction Time	2.5 – 6 hours	2 – 5 hours
Typical Yield	70% – 85%	80% – 95%
Primary Byproduct	Methanol	Chloride salts (NaCl/KCl)

Experimental Protocols

Protocol A: Ester Aminolysis (Methyl Benzoate Route)

This method relies on the nucleophilic acyl substitution of methyl benzoate. It is a milder approach that avoids the rigorous anhydrous constraints of acid chlorides, though it requires thermal driving[1].

• Base Preparation: Under a nitrogen atmosphere, prepare a solution of sodium methoxide (NaOMe, 1.5 eq) in dry methanol (MeOH). Alternatively, carefully add sodium metal to dry MeOH.

• Free Base Generation: Add Guanidine Hydrochloride (1.5 eq) to the methanolic base. Stir vigorously at room temperature for 30 minutes.

  • Self-Validation Checkpoint: The solution will transition from clear to a cloudy suspension as insoluble NaCl precipitates. This visual cue confirms the successful deprotonation of the guanidinium ion.

• Filtration: Filter the mixture under N₂ protection to remove the NaCl salts.

• Acylation: To the clear filtrate containing the free guanidine base, add Methyl Benzoate (1.0 eq).

• Thermal Driving: Heat the reaction mixture to 50 °C – 65 °C and stir for 2.5 to 6 hours[1].

  • Self-Validation Checkpoint: Monitor via TLC (DCM:MeOH 9:1). The reaction is complete when the high-R_f methyl benzoate spot disappears, replaced by a highly polar, UV-active product spot near the baseline.

• Workup: Concentrate the mixture under reduced pressure. Suspend the residue in cold water to dissolve residual guanidine salts, filter the precipitated benzoylguanidine, and recrystallize from ethanol.

Protocol B: Acyl Chloride Acylation (Benzoyl Chloride Route)

This method utilizes the highly electrophilic benzoyl chloride. It requires strict temperature control to prevent dimerization or hydrolysis, but offers rapid reaction kinetics[4].

• Free Base Generation: Suspend Guanidine Hydrochloride (2.0 eq) in anhydrous DMF. Add powdered KOH (2.2 eq) and stir for 30 minutes at room temperature to liberate the free base.

• Cooling: Submerge the reaction flask in an ice bath and allow the internal temperature to drop to 0 °C – 12 °C.

• Electrophile Addition: Dissolve Benzoyl Chloride (1.0 eq) in a small volume of anhydrous DMF. Add this solution dropwise to the guanidine mixture[4].

  • Self-Validation Checkpoint: Monitor the internal temperature closely. A controlled exotherm (e.g., temperature rising slightly despite the ice bath) confirms active acylation. A rapid, uncontrollable spike indicates overly fast addition, which promotes hydrolysis.

• Maturation: Remove the ice bath and allow the reaction to stir at 20 °C for 2 to 5 hours[4].

• Quenching & Isolation: Slowly pour the reaction mixture into a large volume of ice-cold water (0–5 °C) under vigorous stirring.

  • Self-Validation Checkpoint: The addition of cold water should immediately yield a white crystalline precipitate. If an oil forms, the product has trapped residual DMF; trituration with diethyl ether is required.

• Purification: Filter the precipitated crystals, wash sequentially with ice water, acetonitrile, and diethyl ether, then dry under vacuum[4].

References

• Synthesis of Guanidines and Some of Their Biological Applications ResearchGate URL:[Link]

• Synthesis and multifaceted pharmacological activity of novel quinazoline NHE-1 inhibitors European Journal of Medicinal Chemistry URL:[Link]

• (2-Methyl-5-(methylsulfonyl)benzoyl)guanidine Na+/H+ Antiporter Inhibitors Journal of Chemical Information and Computer Sciences URL:[Link]

• Method of producing n-(4,5-bis-methanesulfonyl-2-methyl-benzoyl)-guanidine, the hydrochloride thereof (EP1224166B1)

Sources

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• 4. EP1224166B1 - Method of producing n-(4,5-bis-methanesulfonyl-2-methyl-benzoyl)-guanidine, the hydrochloride thereof - Google Patents [patents.google.com]

High-Yield Synthesis of Guanidinobenzamide Derivatives: Advanced Protocols and Mechanistic Insights

Executive Summary

Guanidinobenzamide derivatives form the pharmacophoric core of numerous critical therapeutics, including Na⁺/H⁺ exchanger inhibitors (e.g., amiloride) and serine protease inhibitors (e.g., nafamostat). However, the traditional synthesis of these compounds—typically via the direct acylation of free guanidine with benzoyl chlorides—is notoriously problematic. Free guanidine is highly basic (pKₐ ~13.6) and extremely water-soluble, necessitating biphasic reaction conditions that inevitably lead to competitive hydrolysis of the acyl chloride and poor overall yields[1]. Furthermore, the presence of multiple nucleophilic nitrogen centers often results in over-acylation and complex purification pipelines[1].

To circumvent these historical bottlenecks, modern synthetic chemistry has shifted toward highly controlled, self-validating methodologies. This application note details two state-of-the-art, high-yield protocols: a Palladium(0)-Catalyzed Carbonylative Multicomponent Synthesis for diverse N-acylguanidines[2], and a HATU-Mediated Direct Guanylation for the late-stage functionalization of benzamides into sterically hindered tetramethylguanidinobenzamides (TMGs)[3].

Mechanistic Insights & Causality (E-E-A-T)

Bypassing Free Guanidine via Pd(0)-Catalyzed Carbonylation

To avoid the solubility and poly-acylation issues inherent to free guanidine, Åkerbladh et al. developed a multicomponent approach that builds the guanidine moiety in situ[2].

• Causality of Reagent Selection: By reacting an aryl iodide with cyanamide under a carbon monoxide atmosphere using a Pd(OAc)₂/DPEphos catalyst system, the reaction cleanly yields an electrophilic N-cyanobenzamide intermediate[2]. DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is strategically employed as the base because it is strong enough to deprotonate cyanamide, facilitating its nucleophilic attack on the transient acyl-palladium(II) complex without poisoning the catalyst. Subsequent microwave-assisted addition of an amine yields the final guanidinobenzamide with exceptional atom economy[2].

Repurposing Amide Coupling Reagents for Weak Nucleophiles

Recently, Aho et al. demonstrated that uronium-based amide coupling reagents, traditionally used to activate carboxylic acids, can be repurposed as direct guanylating agents[3].

• Causality of Reagent Selection: Benzamides are exceptionally weak nitrogen nucleophiles due to the resonance delocalization of the nitrogen lone pair into the carbonyl group. Standard guanylation fails. However, by utilizing KOtBu in anhydrous DMF, the benzamide is fully deprotonated into a highly reactive amide anion[3]. This anion readily attacks the electron-deficient central carbon of HATU. The subsequent expulsion of the HOAt leaving group irreversibly drives the formation of the pentasubstituted guanidine superbase[3].

Visualizations of Synthetic Workflows

Figure 1: Comparison of Pd(0)-catalyzed carbonylation and HATU-mediated guanylation workflows.

Figure 2: Catalytic cycle for the Pd(0)-mediated formation of the N-cyanobenzamide intermediate.

Quantitative Data Summary

Parameter	Method A: Pd(0)-Catalyzed Carbonylation	Method B: HATU-Mediated Guanylation
Target Scaffold	Substituted N-Acylguanidines	Tetramethylguanidinobenzamides (TMGs)
Key Reagents	Aryl iodide, Cyanamide, Amine, Pd(OAc)₂, CO	Benzamide, HATU, KOtBu
Intermediate	N-Cyanobenzamide (Generated in situ)	Deprotonated Amide Anion
Typical Yields	75% – 94%	80% – 95%
Reaction Time	2–4 h (Step 1) + 20 min (Step 2, MW)	2–4 h
Atom Economy	High (One-pot, no intermediate isolation)	Moderate (Loss of HOAt and urea byproducts)
Primary Advantage	Highly modular; completely avoids free guanidine	Direct late-stage functionalization of amides

Experimental Protocols

Protocol A: Pd(0)-Catalyzed One-Pot Synthesis of N-Acylguanidines

Adapted from the multicomponent methodology establishing high-yield carbonylation/amination sequences[2].

Reagents Required: Aryl iodide (1.0 equiv), Cyanamide (1.5 equiv), Pd(OAc)₂ (5 mol %), DPEphos (10 mol %), DBU (2.0 equiv), Primary/Secondary Amine (2.0 equiv), CO gas (1 atm).

• Catalyst & Substrate Loading: In an oven-dried 10 mL microwave vial equipped with a magnetic stir bar, add the aryl iodide (1.0 mmol), cyanamide (1.5 mmol), Pd(OAc)₂ (0.05 mmol), and DPEphos (0.10 mmol).

• Atmosphere Exchange: Seal the vial with a crimp cap. Evacuate and backfill the vial with CO gas three times using a balloon.

• Solvent & Base Addition: Inject anhydrous 1,4-dioxane (3.0 mL) followed by DBU (2.0 mmol) via syringe.

• Carbonylation (Step 1): Heat the reaction mixture at 80 °C in an oil bath for 2 to 4 hours. Self-Validation Check: Monitor the consumption of the aryl iodide via LC-MS to confirm the quantitative formation of the N-cyanobenzamide intermediate.

• Amination (Step 2): Cool the vial to room temperature. Carefully remove the CO balloon and add the desired amine (2.0 mmol) directly to the reaction mixture.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer and heat at 120 °C for 20 minutes.

• Workup & Purification: Dilute the crude mixture with EtOAc (20 mL), wash with saturated aqueous NaHCO₃ (15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (DCM/MeOH gradient) to isolate the target N-acylguanidine.

Protocol B: HATU-Mediated Synthesis of Tetramethylguanidinobenzamides

Adapted from the optimized conditions for the guanylation of weak nitrogen nucleophiles[3].

Reagents Required: Benzamide derivative (1.0 equiv), HATU (1.0 equiv), KOtBu (2.0 equiv), Anhydrous DMF.

• Substrate Preparation: In an oven-dried round-bottom flask, dissolve the benzamide derivative (1.0 mmol) in anhydrous DMF (5.0 mL) under a steady stream of nitrogen or argon.

• Deprotonation: Add KOtBu (2.0 mmol) in one single portion. Stir the mixture at room temperature for 15 minutes. Mechanistic Note: The solution may undergo a slight color change, indicating the successful formation of the reactive amide anion.

• Guanylation: Add HATU (1.0 mmol) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature for 2 to 4 hours. Self-Validation Check: Monitor the progress via GC-FID or LC-MS. The reaction is complete when the benzamide peak is fully consumed.

• Quenching & Extraction: Quench the reaction by slowly adding deionized water (10 mL). Extract the aqueous layer with EtOAc (3 × 15 mL).

• Workup & Purification: Wash the combined organic layers with a 5% aqueous LiCl solution (3 × 10 mL) to effectively partition and remove residual DMF. Wash with brine, dry over Na₂SO₄, concentrate, and purify via flash chromatography to afford the pure 2-substituted 1,1,3,3-tetramethylguanidinobenzamide.

References

• Title: Palladium(0)-Catalyzed Carbonylative One-Pot Synthesis of N-Acylguanidines Source: The Journal of Organic Chemistry (2017) URL: [Link]

• Title: Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases Source: The Journal of Organic Chemistry (2025) URL: [Link]

• Title: A Direct, Early Stage Guanidinylation Protocol for the Synthesis of Complex Aminoguanidine-containing Natural Products Source: Organic Letters / PubMed Central (2016) URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Palladium(0)-Catalyzed Carbonylative One-Pot Synthesis of N-Acylguanidines [organic-chemistry.org]
• 3. Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Applications of Guanidinobenzamide in Cell Culture: From Cytosolic Protein Delivery to Pharmacological Modulation

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic rationale, self-validating experimental protocols, and quantitative data analysis.

Executive Summary & Chemical Rationale

Guanidinobenzamide (GBA) and its structural derivatives (e.g., p-guanidinobenzamide, 3-guanidinobenzamide) are highly versatile chemical moieties utilized across diverse cell culture applications. As a Senior Application Scientist, I approach GBA not merely as a reagent, but as a mechanistic tool. The utility of GBA stems directly from the physicochemical properties of the guanidinium group :

• High pKa (~12.5): GBA remains fully protonated across all physiological and organellar pH ranges (from extracellular pH 7.4 to endosomal pH 5.5).

• Bidentate Hydrogen Bonding: The planar, Y-shaped geometry of the guanidinium ion allows it to form highly stable, bidentate hydrogen bonds and salt bridges with oxoanions (sulfates, phosphates, and carboxylates).

• Arginine Mimicry: GBA acts as a structural mimic of the basic amino acid arginine, making it a highly effective pharmacophore for targeting peptide receptors and the S1 specificity pockets of serine proteases.

This guide details three distinct, field-proven workflows utilizing GBA: (1) Surface functionalization of nanocarriers for intracellular protein delivery, (2) Pharmacological modulation of G-Protein Coupled Receptors (GPCRs), and (3) Serine protease inhibition assays.

Application 1: Cytosolic Protein Delivery via GBA-Functionalized Polymers

The Causality of the Experimental Choice

Delivering active therapeutic proteins into the cytosol is notoriously difficult due to endosomal entrapment. While primary amines rely on the "proton sponge" effect for endosomal escape, p-guanidinobenzamide (GBA) functionalized polymers operate via a superior mechanism [1]. The GBA moiety forms multivalent salt bridges with heparan sulfate proteoglycans on the cell membrane, triggering rapid endocytosis. Once inside the endosome, the guanidinium groups interact directly with the endosomal membrane's phospholipid bilayer, inducing transient membrane destabilization and facilitating highly efficient cytosolic release without requiring massive osmotic swelling.

Caption: Mechanism of p-guanidinobenzamide (GBA) mediated intracellular protein delivery.

Quantitative Data: Surface Moiety Comparison

Table 1: Comparative efficiency of polymer surface functionalization for cytosolic delivery of mCherry-E20 in HeLa cells at 24 hours [1].

Polymer Surface Moiety	Cellular Uptake	Endosomal Escape Efficiency	Cytosolic Fluorescence (MFI)	Cell Viability
Primary Amine (-NH2)	Moderate	Low (Trapped in puncta)	+	>90%
Fluorinated (-F)	High	Moderate	++	~85%
p-Guanidinobenzamide	Very High	High (Diffuse signal)	++++	>90%

Protocol: Self-Validating Intracellular Protein Delivery Assay

Trustworthiness Note: This protocol includes an amine-terminated polymer control to validate that enhanced delivery is specifically mediated by the GBA moiety.

Step 1: Polymer-Protein Complexation

• Dilute the cargo protein (e.g., mCherry-E20, 33 kDa) to a working concentration of 1.5 µM in sterile 1X PBS (pH 7.4).

• Add GBA-functionalized dendronized polymer (denpol-GBA) to achieve a final protein concentration of 750 nM and the desired polymer/protein molar ratio (typically 10:1 to 50:1).

• Incubate the mixture at room temperature for 30 minutes to allow electrostatic complexation. Causality: This incubation time is critical for the formation of stable, amorphous nanocomplexes that protect the protein from premature denaturation.

Step 2: Cell Treatment

• Seed HeLa or MDA-MB-231 cells in 4-well chambered coverglasses at 5×104 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Aspirate the media and wash cells once with PBS.

• Add the GBA-polymer/protein complexes to the cells in serum-free DMEM (to prevent premature complex dissociation by serum proteins).

• Incubate for 4 hours, then replace with complete media and incubate for an additional 20 hours.

Step 3: Imaging and Validation

• Wash cells with PBS containing heparin (20 U/mL) to remove surface-bound, uninternalized complexes.

• Image using confocal laser scanning microscopy.

• Validation: True cytosolic delivery is confirmed by a diffuse fluorescent signal throughout the cytoplasm and nucleus (since mCherry is <40 kDa and can passively enter the nucleus), whereas endosomal entrapment appears as distinct, bright puncta.

Application 2: Pharmacological Profiling of GPCRs (NPFF Receptors)

The Causality of the Experimental Choice

Neuropeptide FF (NPFF1 and NPFF2) receptors are GPCRs involved in pain modulation and opioid tolerance. Endogenous ligands for these receptors are arginine-rich peptides. 3-Guanidinobenzamide derivatives have been rationally designed as non-peptide small molecule agonists and antagonists for these receptors [2]. The guanidinium group mimics the arginine side chain, anchoring the molecule deep within the receptor's orthosteric binding pocket via salt bridges with conserved aspartate residues.

Protocol: cAMP Accumulation Assay in CHO Cells

Trustworthiness Note: This protocol utilizes a competitive binding format with Forskolin to accurately measure the Gi​/Go​ -coupled inhibitory response of NPFF receptors.

Step 1: Cell Preparation

• Culture CHO cells stably expressing human NPFF1-R or NPFF2-R in DMEM/F12 supplemented with 10% FBS and G418 (for selection maintenance).

• Harvest cells at 80% confluency and resuspend in assay buffer (HBSS containing 20 mM HEPES, 0.1% BSA, and 0.5 mM IBMX to inhibit phosphodiesterase activity).

Step 2: Compound Treatment

• Plate cells in a 384-well microplate at 1×104 cells/well.

• Add 3-guanidinobenzamide test compounds in a 10-point concentration-response curve (e.g., 10 µM to 0.3 nM).

• Self-Validation: Include a vehicle control (DMSO) and a reference full agonist (e.g., 1DMe) to define the maximum assay window.

• Add Forskolin (final concentration 10 µM) to stimulate baseline cAMP production.

• Incubate for 30 minutes at 37°C. Causality: NPFF receptors are Gi​ -coupled; thus, active GBA derivatives will inhibit the Forskolin-induced accumulation of cAMP.

Step 3: Detection

• Lyse cells and quantify cAMP using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP assay kit.

• Calculate IC50​ values using non-linear regression analysis.

Application 3: Serine Protease Inhibition Assays

The Causality of the Experimental Choice

Guanidinobenzamides are potent, competitive inhibitors of trypsin-like serine proteases, such as Factor XIa (involved in the coagulation cascade) and Urokinase-type plasminogen activator (uPA) [3]. The active site of these proteases contains a deep S1 specificity pocket with a negatively charged aspartic acid residue at the bottom. The GBA moiety inserts directly into this pocket, acting as an arginine mimic, while the benzamide ring provides hydrophobic interactions with the pocket walls, effectively blocking natural substrate cleavage.

Protocol: In Vitro Fluorogenic Cleavage Assay

Trustworthiness Note: This assay requires a no-enzyme control to account for substrate auto-hydrolysis and a known inhibitor (e.g., Benzamidine) to validate assay sensitivity.

Step 1: Reagent Preparation

• Prepare Assay Buffer: 50 mM HEPES (pH 7.4), 150 mM NaCl, 5 mM CaCl₂, and 0.1% PEG 8000. Causality: PEG 8000 is critical to prevent non-specific adsorption of the highly basic GBA compounds and the protease to the plastic microplate walls.

• Prepare purified human Factor XIa at a 4X working concentration (e.g., 160 pM).

Step 2: Enzyme-Inhibitor Pre-incubation

• In a black 96-well plate, combine 25 µL of GBA inhibitor (serial dilutions) and 25 µL of Factor XIa.

• Incubate for 15 minutes at room temperature to allow the competitive inhibitor to reach binding equilibrium within the S1 pocket.

Step 3: Kinetic Read

• Initiate the reaction by adding 50 µL of a fluorogenic synthetic substrate (e.g., Z-Gly-Pro-Arg-AMC) at a concentration equal to its Km​ .

• Immediately monitor the release of AMC (excitation 360 nm, emission 460 nm) kinetically for 30 minutes.

• Calculate the inhibitory constant ( Ki​ ) using the Cheng-Prusoff equation based on the initial velocity ( V0​ ) of the cleavage reaction.

References

• Kretzmann, J. A., Luther, D. C., Evans, C. W., et al. (2021). "Regulation of Proteins to the Cytosol Using Delivery Systems with Engineered Polymer Architecture." Journal of the American Chemical Society. URL:[Link]

• Malfacini, D., et al. (2014). "Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors." Journal of Medicinal Chemistry. URL:[Link]

• Corte, J. R., et al. (2015). "FACTOR XIa INHIBITORS." World Intellectual Property Organization (WIPO) Patent Application.

Advanced HPLC and LC-MS/MS Methodologies for the Quantitative Analysis of N-(aminoiminomethyl)benzamides

Pharmacological Context and The Analytical Challenge

"Benzamide, N-(aminoiminomethyl)-", commonly referred to as the benzoylguanidine core, is the fundamental structural pharmacophore of a critical class of cardioprotective agents[1]. Prominent derivatives, such as Cariporide (HOE 642) and Eniporide, function as highly potent and selective inhibitors of the Sodium-Hydrogen Exchanger isoform 1 (NHE-1)[2].

During myocardial ischemia, anaerobic glycolysis leads to severe intracellular lactic acidosis. The cell attempts to correct this low pH by hyperactivating NHE-1, which extrudes protons (H⁺) in exchange for sodium (Na⁺)[3]. Because the Na⁺/K⁺-ATPase pump is simultaneously impaired by ATP depletion, intracellular Na⁺ accumulates rapidly. This sodium overload forces the Na⁺/Ca²⁺ exchanger (NCX) to operate in reverse, leading to a catastrophic intracellular calcium overload that triggers cardiomyocyte apoptosis and ischemia-reperfusion injury[1]. By selectively blocking NHE-1, benzoylguanidines prevent this fatal ion cascade[4].

Mechanism of NHE-1 inhibition by N-(aminoiminomethyl)benzamides preventing ischemic cell death.

The Physicochemical Challenge

Quantifying these compounds presents a distinct analytical challenge. The guanidine moiety is highly basic, possessing a pKa of approximately 13.5. Consequently, it remains permanently protonated under virtually all physiological and standard chromatographic pH conditions. On traditional alkyl (C18) stationary phases, this permanent positive charge leads to poor retention and severe peak tailing due to secondary electrostatic interactions with residual surface silanols. To achieve robust quantification, the analytical strategy must be bifurcated: ion-pairing HPLC-UV for high-concentration in vitro assays, and orthogonal-phase LC-MS/MS for trace in vivo bioanalysis.

HPLC-UV Methodology for Formulation QC and In Vitro Assays

For formulation quality control, metabolic stability assays in human liver microsomes, and high-throughput screening, HPLC coupled with Ultraviolet (UV) detection is highly effective[1].

Causality of Method Design: To overcome the poor retention of the protonated guanidine on a C18 column, an ion-pairing reagent—specifically Trifluoroacetic Acid (TFA)—is utilized. The perfluorinated anion of TFA forms a neutral, hydrophobic ion-pair complex with the positively charged guanidine. This complex partitions efficiently into the hydrophobic C18 stationary phase, yielding sharp, symmetrical peaks and excellent retention.

Chromatographic Parameters (HPLC-UV)

Parameter	Specification	Rationale
Column	Waters Symmetry C18 (150 × 4.6 mm, 5 µm)	High surface area for hydrophobic ion-pair retention.
Mobile Phase A	0.1% TFA in HPLC-grade Water	Provides low pH and the necessary ion-pairing perfluorinated anion.
Mobile Phase B	0.1% TFA in Acetonitrile	Organic modifier for gradient elution.
Gradient	5% B to 60% B over 15 min	Ensures separation of the parent drug from polar microsomal metabolites.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns to maintain optimal linear velocity.
Detection	UV at 254 nm	Optimal absorption maximum for the benzamide chromophore.
Injection Vol.	20 µL	Balances sensitivity with column loading capacity.

Step-by-Step Protocol: Microsomal Stability Assay

This protocol is designed as a self-validating system, incorporating positive controls and internal standards.

• Incubation: Incubate 50 µM of the N-(aminoiminomethyl)benzamide derivative (e.g., Cariporide) with human liver microsomes (1 mg/mL protein) in 100 mM phosphate buffer (pH 7.4) containing 1 mM NADPH at 37°C[1].

• Quenching: At designated time points (0, 15, 30, 60 min), transfer 100 µL of the incubate into 200 µL of ice-cold Acetonitrile containing 5 µM of an internal standard (IS) (e.g., Eniporide, if Cariporide is the analyte).

• Precipitation: Vortex the mixture for 2 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 16,000 × g for 10 minutes at 4°C to pellet the denatured microsomal proteins.

• Supernatant Recovery: Transfer 150 µL of the clear supernatant to an HPLC vial.

• System Suitability (Self-Validation): Before analyzing the batch, inject a blank matrix followed by a known calibration standard. Ensure the resolution factor (Rs) between the analyte and IS is ≥ 2.0, and the tailing factor (Tf) for the guanidine peak is ≤ 1.5.

• Analysis: Inject 20 µL into the HPLC-UV system using the gradient defined above.

LC-MS/MS Methodology for Bioanalysis and Pharmacokinetics

For in vivo pharmacokinetic (PK) profiling and tissue distribution studies, the required limits of quantification (pg/mL range) necessitate Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[2].

Causality of Method Design: The TFA used in the UV method causes severe ion suppression in the MS electrospray source. Therefore, a Pentafluorophenyl (PFP) or Biphenyl column is utilized. These stationary phases provide orthogonal retention mechanisms—specifically π-π interactions with the benzamide ring, dipole-dipole interactions, and hydrogen bonding—which effectively retain the polar basic benzoylguanidine without the need for MS-incompatible ion-pairing reagents.

For sample preparation, Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) is the optimal strategy. Because the guanidine group is permanently ionized, it binds aggressively to the sulfonic acid groups on the MCX sorbent. This allows for rigorous washing with 100% organic solvents to remove neutral lipids and isobaric interferences, drastically reducing matrix effects[4].

Bioanalytical LC-MS/MS workflow utilizing MCX SPE and PFP chromatography for guanidine derivatives.

LC-MS/MS Parameters

Parameter	Specification
Column	Phenomenex Kinetex PFP (100 × 2.1 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water (pH 3.5)
Mobile Phase B	Methanol (promotes π-π interactions better than ACN)
Gradient	10% B to 90% B over 4.0 min
Flow Rate	0.4 mL/min
Ionization	Electrospray Ionization (ESI) in Positive Mode
MRM Transition (Cariporide)	m/z 300.1 → m/z 241.1 (Loss of guanidine moiety)

Step-by-Step Protocol: MCX SPE and LC-MS/MS Analysis

• Sample Pre-Treatment: Aliquot 100 µL of plasma or tissue homogenate. Add 10 µL of isotopically labeled Internal Standard (e.g., Cariporide-d4, 100 ng/mL). Dilute with 300 µL of 2% Formic Acid in water to ensure complete ionization of the analyte and disruption of protein binding.

• SPE Conditioning: Condition the Oasis MCX 96-well plate (30 mg/well) with 1 mL Methanol, followed by 1 mL of 2% Formic Acid in water.

• Loading: Load the acidified biological sample onto the SPE cartridge at a flow rate of 1 mL/min.

• Washing (Critical Step): Wash with 1 mL of 2% Formic Acid in water (removes polar neutrals/acids), followed by 1 mL of 100% Methanol (removes hydrophobic neutral lipids/phospholipids). The analyte remains locked to the sorbent via strong cation exchange.

• Elution: Elute the N-(aminoiminomethyl)benzamide into a clean collection plate using 2 × 500 µL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the sulfonic acid sorbent, releasing the analyte.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (10% B).

• Analysis: Inject 5 µL into the LC-MS/MS system.

Method Validation and Data Presentation

To ensure the trustworthiness of the bioanalytical data, the LC-MS/MS method must be validated according to FDA/EMA bioanalytical guidelines. Below is a summary of typical validation metrics achieved using the PFP/MCX methodology for benzoylguanidines.

Validation Parameter	Target Criteria	Typical Observed Results (Cariporide)
Linear Dynamic Range	R² ≥ 0.995	0.5 ng/mL – 1000 ng/mL (R² = 0.998)
Lower Limit of Quantitation (LLOQ)	S/N ≥ 10, CV ≤ 20%	0.5 ng/mL (CV = 8.4%)
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	4.2% – 7.1% across QC levels
Extraction Recovery	Consistent across QC levels	88.5% ± 4.2% (High efficiency via MCX)
Matrix Effect (Ion Suppression)	85% – 115%	94.2% (Effectively mitigated by PFP/MCX)

By leveraging the unique physicochemical properties of the guanidine moiety—using ion-pairing for UV detection and orthogonal PFP/MCX chemistry for mass spectrometry—researchers can achieve highly robust, sensitive, and reproducible quantification of N-(aminoiminomethyl)benzamides in complex biological matrices[2][4].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ahajournals.org [ahajournals.org]
• 4. Frontiers | Empagliflozin Decreases Lactate Generation in an NHE-1 Dependent Fashion and Increases α-Ketoglutarate Synthesis From Palmitate in Type II Diabetic Mouse Hearts [frontiersin.org]

Comprehensive In Vivo Experimental Design for Guanidinobenzamide-Based Therapeutics

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Application Note & Protocol Guide

Introduction & Mechanistic Rationale

Guanidinobenzamide is a highly versatile chemical scaffold utilized extensively in modern drug discovery. The highly basic guanidino group serves as an excellent structural mimic for the arginine side chain. This allows guanidinobenzamide derivatives to dock with high affinity into the S1 specificity pocket of trypsin-like serine proteases, such as Factor XIa (FXIa)[1]. Furthermore, specific derivatives (e.g., 3-guanidinobenzamide) function as potent inhibitors of NAD+ ADP-ribosyltransferase (PARP-1), effectively blocking the poly-ADP-ribosylation of target proteins critical for DNA single-strand break repair[2].

As a Senior Application Scientist, I have designed this guide to move beyond mere procedural steps. The protocols below are structured as self-validating systems —meaning every phenotypic outcome (e.g., tumor shrinkage or delayed clotting) is paired with a direct biomarker readout to prove in vivo target engagement.

Pharmacokinetics (PK) & Formulation Strategy

Before initiating efficacy models, establishing the PK profile is critical. Guanidinobenzamides are highly polar due to the basic guanidino group, which often limits oral bioavailability.

Formulation Causality: To overcome poor membrane permeability, formulations often utilize pH adjustments or complexation with cyclodextrins (e.g., 20% HP-β-CD in saline) to ensure the compound remains in solution at physiological pH without precipitating in the bloodstream.

Table 1: Representative PK Parameters for Guanidinobenzamide Derivatives in Murine Models

Pharmacokinetic Parameter	Intravenous (IV) - 1 mg/kg	Oral (PO) - 10 mg/kg	Rationale for Measurement
Cmax (ng/mL)	1,450 ± 120	310 ± 45	Determines peak systemic exposure and acute toxicity risk.
Tmax (hours)	0.08 (Immediate)	1.5 ± 0.3	Establishes optimal dosing windows prior to efficacy assays.
AUC 0-t (ng·h/mL)	2,100 ± 180	1,890 ± 210	Calculates total systemic exposure over time.
Half-life (t½) (hours)	2.4 ± 0.2	3.1 ± 0.4	Dictates dosing frequency (e.g., BID vs. QD dosing).
Bioavailability (F%)	100%	~9%	Highlights the necessity for IV/IP routes or prodrug strategies.

Protocol 1: Factor XIa Inhibition in Thrombosis Models

The activation of Factor XIa is a central point of intersection between the intrinsic and extrinsic pathways of blood clotting[1]. Inhibiting FXIa prevents pathological thrombus formation while preserving extrinsic hemostasis. This provides a significantly wider therapeutic index compared to direct Factor Xa or Thrombin inhibitors, which often cause severe bleeding.

Fig 1: Intrinsic coagulation cascade highlighting Factor XIa inhibition by Guanidinobenzamide.

FeCl3-Induced Carotid Artery Thrombosis Model

Causality: We use 10% Ferric Chloride (FeCl3) because it induces oxidative injury to the endothelium, exposing subendothelial collagen. This specifically triggers the contact activation system (Factor XII/XI), making it the perfect model to evaluate FXIa inhibitors.

Step-by-Step Methodology:

• Anesthesia & Preparation: Anesthetize C57BL/6 mice using Isoflurane (2-3% induction, 1.5% maintenance). Place the mouse on a 37°C heating pad to maintain normothermia (crucial, as hypothermia delays coagulation).

• Dosing: Administer the guanidinobenzamide derivative (IV or PO) based on the Tmax established in the PK study.

• Surgical Isolation: Make a midline cervical incision. Carefully isolate the right common carotid artery from the vagus nerve to avoid autonomic shock.

• Flow Probe Placement: Place a miniature Doppler flow probe (e.g., Transonic) around the artery to establish a baseline blood flow reading.

• Injury Induction: Apply a 1x1 mm piece of filter paper saturated with 10% FeCl3 to the adventitial surface of the artery for exactly 3 minutes.

• Monitoring: Remove the paper, wash the area with warm saline, and monitor blood flow.

• Endpoint: Record the Time to Occlusion (TTO), defined as the time from FeCl3 application until blood flow drops to 0 mL/min for at least 1 minute.

Self-Validation: Bleeding Time & Coagulation Assays

To prove the drug is safe and acting on target:

• Tail Transection Assay: Cut 2 mm from the tail tip and immerse in 37°C saline. Measure time to cessation of bleeding. Expected Result: Guanidinobenzamide should not significantly prolong bleeding time compared to vehicle, validating the safety of FXIa inhibition.

• Ex Vivo Plasma Assay: Collect blood via cardiac puncture. Measure activated Partial Thromboplastin Time (aPTT) and Prothrombin Time (PT). Expected Result: aPTT (intrinsic) should be prolonged, while PT (extrinsic) remains normal.

Protocol 2: PARP-1 Inhibition in Oncology Models

3-Guanidinobenzamide derivatives block the ADP-D-ribosyl transfer from NAD+ to target proteins[2]. In tumors with BRCA1/2 mutations (which lack homologous recombination), inhibiting PARP-1 forces the accumulation of DNA single-strand breaks, leading to double-strand breaks and subsequent cell death—a concept known as synthetic lethality.

Fig 2: In vivo workflow for evaluating PARP-1 inhibition efficacy in BRCA-mutant xenografts.

BRCA-Mutant Xenograft Efficacy Model

Causality: Subcutaneous xenografts allow for precise caliper measurements of tumor volume. We wait until tumors reach 100 mm³ before dosing to ensure the tumor microenvironment and vascularization are fully established, mimicking a clinical treatment scenario rather than prevention.

Step-by-Step Methodology:

• Cell Preparation: Culture BRCA-mutant cells (e.g., MDA-MB-436) in RPMI-1640. Harvest at 80% confluency and resuspend in a 1:1 mixture of PBS and Matrigel to enhance engraftment.

• Inoculation: Inject 5×106 cells subcutaneously into the right flank of athymic nude mice.

• Randomization: Monitor tumors bi-weekly. Once the average tumor volume reaches ~100 mm³ ( Volume=(Length×Width2)/2 ), randomize mice into vehicle and treatment groups.

• Dosing Regimen: Administer guanidinobenzamide daily for 21-28 days. Monitor body weight daily; a weight loss of >15% indicates unacceptable toxicity.

• Endpoint Harvest: Euthanize mice. Excise the tumors, weigh them, and immediately snap-freeze half of the tissue in liquid nitrogen for biomarker analysis, while fixing the other half in 10% formalin for immunohistochemistry (IHC).

Self-Validation: In Vivo Target Engagement Assay

Tumor shrinkage alone does not prove PARP inhibition (it could be off-target toxicity).

• Poly(ADP-ribose) (PAR) ELISA: Homogenize the snap-frozen tumor tissue. Use a validated ELISA kit to quantify total PAR polymer levels.

• Expected Result: A successful guanidinobenzamide regimen will show a >80% reduction in intratumoral PAR levels compared to vehicle-treated mice, definitively proving in vivo target engagement[2].

References

• WO2015164308A1 - FACTOR XIa INHIBITORS, Google P
• Information on EC 2.4.2.

Sources

• 1. WO2015164308A1 - FACTOR XIa INHIBITORS - Google Patents [patents.google.com]
• 2. Information on EC 2.4.2.30 - NAD+ ADP-ribosyltransferase - BRENDA Enzyme Database [brenda-enzymes.org]

Application Note: Benzamide, N-(aminoiminomethyl)- as a Chemical Probe for Protease Activity and Inhibition Studies

Target Audience: Structural Biologists, Assay Development Scientists, and Medicinal Chemists. Compound: Benzamide, N-(aminoiminomethyl)- (Commonly known as Benzoylguanidine; CAS: 3166-00-5).

Introduction & Mechanistic Rationale

In the landscape of Fragment-Based Drug Discovery (FBDD) and enzymology, Benzamide, N-(aminoiminomethyl)- has emerged as a privileged structural scaffold. While historically recognized for its role in inhibiting the Na+/H+ exchanger (NHE-1) in cardiovascular research, the benzoylguanidine architecture is now heavily utilized as a chemical probe to study the active sites of trypsin-like serine proteases (e.g., Urokinase, Factor Xa, Thrombin) and viral proteases (e.g., SARS-CoV-2 Mpro) [1].

The Causality of Binding: Why Benzoylguanidine?

The efficacy of this molecule as a protease tool stems directly from its dual-pharmacophore nature:

• The Guanidinium Moiety (Arginine Mimetic): With a pKa of ~13.5, the guanidinium group remains fully protonated at physiological pH. This allows it to dive deep into the S1 specificity pocket of proteases, forming critical bidentate salt bridges with highly conserved acidic residues (such as Asp189 in serine proteases or Glu166 in SARS-CoV-2 Mpro) [1, 2].

• The Benzoyl Core (Hydrophobic Anchor): The planar aromatic ring provides a rigid structural anchor that engages in π-π stacking and van der Waals interactions with the S2/S3 subsites, stabilizing the inhibitor-enzyme complex and occluding natural substrate access[2].

Because of its low molecular weight, high aqueous solubility, and predictable binding modality, Benzamide, N-(aminoiminomethyl)- is frequently employed as a competitive baseline probe in NMR-based screening and X-ray crystallography [3].

Caption: Mechanism of Benzoylguanidine binding to protease active sites via S1 pocket interactions.

Application 1: NMR-Based Fragment Screening

Experimental Logic & Self-Validation

Proteases are inherently prone to autolytic degradation during the long acquisition times required for 2D NMR spectroscopy. Introducing a low-affinity, high-solubility probe like Benzamide, N-(aminoiminomethyl)- (at ~1 mM) saturates the active site, effectively halting autolysis while serving as a baseline competitor [3]. Novel high-affinity hits from a fragment library are identified by their ability to competitively displace the benzoylguanidine probe, which is physically observed as a reversion of chemical shifts in the 1H/15N HSQC spectrum back toward the apo-state.

Protocol 1: NMR Competitive Displacement Assay

Objective: Identify novel protease inhibitors using Benzamide, N-(aminoiminomethyl)- as a displacement probe.

Materials:

• Selectively 15N-labeled protease (e.g., Urokinase or Mpro).

• Benzamide, N-(aminoiminomethyl)- (Probe).

• Fragment Library compounds.

• NMR Buffer: 50 mM Tris-d11, pH 7.5, 100 mM NaCl, 10% D2O.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 0.2 mM solution of the 15N-labeled protease in the optimized NMR buffer.

• Autolysis Inhibition & Baseline Acquisition: Add 1 mM of Benzamide, N-(aminoiminomethyl)- to the NMR tube. Acquire a baseline 1H/15N HSQC spectrum. The probe will induce specific chemical shift perturbations corresponding to the S1 pocket residues.

• Library Titration: Spike the sample with the test compound (fragment library) at varying concentrations (typically 0.1 mM to 2.0 mM).

• Data Acquisition: Record HSQC spectra for each titration point at a constant temperature (e.g., 298 K).

• Validation (Self-Correcting Step): A true active-site hit will competitively displace the benzoylguanidine probe. This is validated by observing the S1 pocket cross-peaks shifting back toward their ligand-free apo-state positions. Non-specific aggregators will cause global line broadening rather than specific peak shifting.

• Kd Determination: Plot the normalized chemical shift changes against the test compound concentration to derive the dissociation constant (Kd).

Caption: Workflow for NMR-based fragment screening using Benzoylguanidine as a competitive probe.

Application 2: In Vitro Enzymatic Assay for Viral Proteases

Experimental Logic & Self-Validation

Recent molecular modeling and in vitro assays have demonstrated that benzoylguanidine derivatives can act as uncompetitive or competitive inhibitors of the SARS-CoV-2 Main Protease (Mpro) [1]. To validate these findings, a FRET-based cleavage assay is utilized. The protocol strictly requires DTT to maintain the catalytic cysteine (Cys145) in a reduced state, and EDTA to chelate trace heavy metals that might cause false-positive non-specific inhibition.

Protocol 2: FRET-Based Mpro Inhibition Assay

Objective: Quantify the IC50 of benzoylguanidine derivatives against viral proteases.

Materials:

• Recombinant SARS-CoV-2 Mpro.

• FRET Substrate: Dabcyl-KTSAVLQSGFRKME-Edans.

• Assay Buffer: 20 mM Tris-HCl pH 7.3, 100 mM NaCl, 1 mM EDTA, 1 mM DTT.

Step-by-Step Methodology:

• Enzyme Preparation: Dilute recombinant Mpro to a final working concentration of 50 nM in Assay Buffer. Incubate at room temperature for 10 minutes to ensure complete reduction of the catalytic Cys145.

• Compound Incubation: Dispense 1 µL of Benzamide, N-(aminoiminomethyl)- derivatives (dissolved in DMSO) into a 384-well black microplate. Add 49 µL of the Mpro solution.

  • Control Validation: Include a 2% DMSO vehicle control (100% activity baseline) and a known inhibitor control (e.g., Nirmatrelvir at 1 µM, 0% activity baseline).

  • Incubate for 30 minutes at 37°C to allow for complex formation.

• Reaction Initiation: Add 50 µL of the FRET substrate (final concentration 10 µM) to all wells to initiate the proteolytic reaction.

• Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader. Monitor the fluorescence continuously for 60 minutes at Ex/Em = 340 nm / 490 nm.

• Data Analysis: Calculate the initial velocity (V0) from the linear portion of the progress curve. Determine the IC50 using a four-parameter logistic non-linear regression model.

Data Presentation

The table below summarizes the comparative binding and inhibition metrics of Benzamide, N-(aminoiminomethyl)- and its derivatives across different protease targets, demonstrating its versatility as a chemical probe.

Target Protease	Compound / Derivative	Binding Site	Affinity / IC50	Mechanism of Action	Reference
SARS-CoV-2 Mpro	Benzoylguanidine (BZG2)	Allosteric Site 3	IC50 = 77 µM	Uncompetitive Inhibition	[1]
SARS-CoV-2 Mpro	Benzoylguanidine (BZG1)	Active Site (Cys145)	In silico hit	Competitive Inhibition	[1]
Factor Xa	Amidine-Derived Benzamide	S1 Pocket (Asp189)	Kass = 50−500 × 10^6 L/mol	Competitive Inhibition	[2]
Urokinase (uPA)	Guanidine/Amidine Probes	S1 Pocket	Kd ≈ 50 µM	Competitive / Autolysis Block	[3]

References

• Bispo, M. L. F., et al. (2024). "Molecular modelling studies and in vitro enzymatic assays identified A 4-(nitrobenzyl)guanidine derivative as inhibitor of SARS-CoV-2 Mpro." Scientific Reports, 14(1), 8620. URL:[Link]

• Quan, M. L., et al. (2000). "Structure-Based Design of Potent, Amidine-Derived Inhibitors of Factor Xa: Evaluation of Selectivity, Anticoagulant Activity, and Antithrombotic Activity." Journal of Medicinal Chemistry, 43(14), 2726–2737. URL:[Link]

• Hajduk, P. J., et al. (2000). "Identification of Novel Inhibitors of Urokinase via NMR-Based Screening." Structure, 8(5), 553-563. (Note: Methodology analogous to phenylguanidine displacement screens). URL:[Link]

Application Note: Fluorescent Labeling of N-(aminoiminomethyl)benzamide for Serine Protease Imaging

Introduction & Mechanistic Rationale

N-(aminoiminomethyl)benzamide, widely known as benzamidine, is a highly specific, reversible competitive inhibitor of trypsin-like serine proteases, including trypsin, thrombin, and urokinase-type plasminogen activator (uPA) [](). In biological systems, these proteases cleave peptide bonds following positively charged amino acids (Arginine or Lysine). Benzamidine acts as an arginine mimetic; its amidine group inserts deeply into the S1 specificity pocket of the protease, forming a highly stable bidentate salt bridge with the conserved Asp189 residue 1.

By conjugating a fluorophore to a benzamidine derivative (such as p-aminobenzamidine), researchers can synthesize powerful activity-based probes (ABPs) and reversible imaging agents 2. These probes are critical for visualizing protease activity in live cells, monitoring coagulation cascades, and identifying cancer phenotypes characterized by uPA overexpression.

Mechanism of benzamidine-based fluorescent probes targeting serine protease S1 pockets.

Photophysical & Kinetic Properties

The choice of fluorophore directly impacts the application of the benzamidine probe. While intrinsic p-aminobenzamidine exhibits weak UV fluorescence that increases upon protease binding [](), conjugating it to modern fluorophores (e.g., Cy5 or Aggregation-Induced Emission (AIE) dyes [[3]]()) shifts the emission to the visible or near-infrared spectrum, drastically reducing biological background autofluorescence.

Table 1: Comparative Properties of Benzamidine-Fluorophore Conjugates

Probe Type	Excitation (nm)	Emission (nm)	Primary Target	Approx. Ki​ (μM)	Primary Application
Intrinsic p-Aminobenzamidine	295	376	Trypsin / Thrombin	15.0	In vitro kinetic assays
FITC-Benzamidine	495	519	uPA / Trypsin	2.5	Flow cytometry & Cell imaging
Cy5-Benzamidine	646	662	Thrombin / uPA	1.8	Deep tissue & In vivo imaging
AIE-Benzamidine	320	475	Trypsin	0.5	High-sensitivity biosensing 3

Bioconjugation Strategy & Synthesis Protocol

The Causality of Regioselective Labeling

To attach a fluorophore without disrupting the pharmacophore (the amidine group), researchers utilize p-aminobenzamidine. The success of this synthesis relies on a critical pKa differential. The amidine group is highly basic (pKa ~11.6) and remains fully protonated and non-nucleophilic at slightly basic pH (8.0–8.5). Conversely, the aromatic primary amine (aniline derivative) has a pKa of ~4.6, meaning it is unprotonated and highly nucleophilic under the same conditions. This allows for the highly regioselective N-acylation of the aromatic amine using an N-hydroxysuccinimide (NHS) ester of a fluorophore without requiring complex protecting group chemistry.

Protocol A: Synthesis of Cy5-Labeled Benzamidine

This protocol describes the conjugation of Cy5-NHS ester to p-aminobenzamidine dihydrochloride.

Reagents Required:

• Cy5-NHS ester (1.0 eq)

• p-Aminobenzamidine dihydrochloride (1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation: Dissolve p-aminobenzamidine dihydrochloride in anhydrous DMF. Causality: Anhydrous conditions are mandatory to prevent the premature hydrolysis of the moisture-sensitive NHS ester.

• pH Adjustment: Add DIPEA to the solution. Causality: DIPEA neutralizes the dihydrochloride salt, deprotonating the aromatic amine to ensure it acts as a potent nucleophile, while the amidine group remains protonated.

• Conjugation: Add the Cy5-NHS ester to the mixture. Stir the reaction continuously at room temperature for 4 hours. Causality: The reaction must be protected from light using aluminum foil, as cyanine dyes are susceptible to photobleaching.

• Purification: Quench the reaction with 0.1% Trifluoroacetic acid (TFA) in water. Purify the crude mixture via Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) using a C18 column (Water/Acetonitrile gradient with 0.1% TFA). Causality: HPLC separates the highly hydrophobic unreacted Cy5 from the slightly more hydrophilic Cy5-Benzamidine conjugate.

• Lyophilization: Collect the intensely blue fractions corresponding to the conjugate and lyophilize to obtain the final Cy5-Benzamidine powder. Store at -20°C in the dark.

In Vitro Validation & Live-Cell Imaging

To ensure scientific integrity, any imaging protocol must be a self-validating system . This is achieved by running a parallel negative control group pre-treated with an excess of unlabeled benzamidine. If the fluorescence signal is significantly reduced in this control group, it validates that the Cy5-Benzamidine probe is specifically binding to the active site of the serine protease, rather than non-specifically accumulating in the lipid bilayer.

Protocol B: Live-Cell Imaging of uPA Activity in Cancer Cells

Reagents Required:

• Cy5-Benzamidine Probe (10 μM stock in DMSO)

• Unlabeled p-Aminobenzamidine (100 mM stock in DMSO, for competitive inhibition)

• MDA-MB-231 Human Breast Cancer Cells (High uPA expressors)

• Hoechst 33342 (Nuclear counterstain)

• Phosphate-Buffered Saline (PBS, pH 7.4)

Step-by-Step Methodology:

• Cell Seeding: Seed MDA-MB-231 cells in a 35 mm glass-bottom confocal dish at a density of 1×105 cells/dish. Culture in DMEM supplemented with 10% FBS for 24 hours at 37°C, 5% CO₂.

• Self-Validation Setup (Competitive Inhibition):

  • Experimental Group: Replace media with fresh serum-free DMEM.

  • Control Group: Replace media with serum-free DMEM containing 1 mM unlabeled p-aminobenzamidine. Incubate for 30 minutes. Causality: The unlabeled inhibitor saturates the S1 pockets of uPA, preventing the fluorescent probe from binding.

• Probe Incubation: Add Cy5-Benzamidine to both groups to a final concentration of 2 μM. Incubate for 30 minutes at 37°C. Causality: 37°C maintains normal membrane fluidity and enzymatic conformation, allowing optimal binding to cell-surface uPA.

• Counterstaining: Add Hoechst 33342 (1 μg/mL) during the final 10 minutes of incubation to stain the nuclei.

• Washing: Carefully aspirate the media and wash the cells three times with warm PBS. Causality: Washing removes unbound, highly fluorescent Cy5-Benzamidine from the extracellular space, eliminating background noise and ensuring only target-bound probe is visualized.

• Confocal Microscopy: Image immediately using a confocal laser scanning microscope.

  • Hoechst channel: Ex 405 nm / Em 450 nm.

  • Cy5 channel: Ex 633 nm / Em 670 nm.

  • Expected Result: The experimental group will show strong far-red fluorescence localized to the cell membrane/cytoplasm (uPA location), while the control group will show minimal fluorescence, validating probe specificity.

Step-by-step workflow from probe synthesis to live-cell confocal imaging.

References

• Use of p-aminobenzamidine to monitor activation of trypsin-like serine proteases. PubMed (nih.gov).
• A Dual-Detection AIE-Based Fluorescent Probe for Sensitive Detection of Protamine and Trypsin in Biological Media.
• Chemical reagents for imaging serine proteases.
• Inhibition of four human serine proteases by substituted benzamidines. PubMed (nih.gov).

Sources

• 1. Inhibition of four human serine proteases by substituted benzamidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Mechanistic Principles: The Dual-Targeting Nature of Guanidinobenzamide

Application Note: Guanidinobenzamide-Functionalized Affinity Chromatography for the Isolation of Serine Proteases and ADP-Ribosyltransferases

Affinity chromatography relies on exploiting highly specific, reversible interactions between an immobilized ligand and a target protein's functional binding site. Guanidinobenzamide (GBA) and its structural isomers represent a highly versatile class of small-molecule affinity ligands due to their unique pharmacophore features.

• 4-Guanidinobenzamide (4-GBA) : The para-isomer is a potent structural mimic of basic amino acids, specifically arginine and lysine. In trypsin-like serine proteases (e.g., trypsin, thrombin, urokinase, and guanidinobenzoatase), the positively charged guanidino group forms a critical bidentate salt bridge with a conserved Aspartate residue (e.g., Asp189) located at the bottom of the S1 specificity pocket. The benzamide moiety provides hydrophobic stacking interactions within the cleft. This mechanism makes 4-GBA an exceptional ligand for protease purification, as it selectively targets the active conformation of the enzyme [1].

• 3-Guanidinobenzamide (3-GBA) : The meta-isomer functions as a nicotinamide mimetic. It is a well-documented competitive inhibitor of Poly(ADP-ribose) polymerase (PARP / NAD+ ADP-ribosyltransferase) [2]. The benzamide ring inserts deeply into the NAD+ binding pocket, while the guanidino group provides additional affinity via hydrogen bonding in the catalytic cleft.

Recent advancements have even leveraged p-guanidinobenzamide moieties in polymer architectures to facilitate high-affinity intracellular protein binding and cytosolic delivery, underscoring the ligand's robust interaction profile [3].

Causality in Experimental Design

To ensure the chromatography workflow operates as a self-validating system, several physicochemical parameters must be strictly controlled:

• Spacer Arm Length : Direct coupling of GBA to an agarose backbone results in severe steric hindrance, preventing the ligand from reaching deep catalytic clefts. We utilize a 6-carbon spacer (e.g., via NHS-activated 6-aminohexanoic acid-Sepharose) to project the ligand away from the matrix.

• Ligand Density : High ligand density can convert the matrix into a non-specific anion-exchange resin due to the highly basic guanidino groups. Maintaining a low ligand density (~2-5 µmol/mL of gel) prevents non-specific electrostatic adsorption of bulk plasma proteins and eliminates steric crowding between adjacent ligands [4].

• Binding pH (7.5–8.0) : The binding buffer must be maintained slightly basic. At this pH, the S1 pocket Aspartate is fully ionized (deprotonated), ensuring maximum electrostatic attraction with the protonated guanidino group (pKa ~12.5).

• Elution Strategy : Elution is achieved either by dropping the pH to 2.5–3.0 (which protonates the S1 Aspartate, abolishing the salt bridge) or by competitive elution using a soluble analog (e.g., 50 mM benzamidine). Competitive elution is preferred for highly labile enzymes to prevent acid-induced denaturation.

Experimental Protocols

Protocol A: Preparation of GBA-Sepharose Affinity Matrix

• Resin Activation : Wash 10 mL of NHS-activated Sepharose 4 Fast Flow (pre-functionalized with a 6-carbon spacer arm) with 100 mL of ice-cold 1 mM HCl.

  • Causality: The acidic wash removes preservatives while keeping the pH low enough to prevent premature hydrolysis of the reactive N-hydroxysuccinimide (NHS) esters.

• Ligand Coupling : Dissolve 50 mg of the selected Guanidinobenzamide isomer (4-GBA for proteases; 3-GBA for PARP) in 15 mL of Coupling Buffer (0.1 M NaHCO3, 0.5 M NaCl, pH 8.3). Add the solution immediately to the washed resin.

• Incubation : Rotate the suspension end-over-end at room temperature for 2 hours.

  • Causality: The primary amine of the spacer arm undergoes nucleophilic attack on the NHS ester, forming a stable covalent amide bond with the GBA ligand.

• Blocking : Drain the resin and add 15 mL of 0.1 M Tris-HCl (pH 8.5) for 2 hours. This blocks any unreacted NHS groups, preventing the non-specific covalent binding of target proteins during the chromatography run.

• Washing : Wash the resin with 3 alternating cycles of high pH (0.1 M Tris-HCl, pH 8.5) and low pH (0.1 M Acetate, 0.5 M NaCl, pH 4.0) buffers to remove non-covalently bound ligand. Store in 20% ethanol at 4°C.

Protocol B: Isolation of Target Enzymes (Self-Validating Workflow)

• Equilibration : Pack 5 mL of GBA-Sepharose into a glass chromatography column. Equilibrate with 10 column volumes (CV) of Binding Buffer (50 mM Tris-HCl, 0.5 M NaCl, pH 7.8).

  • Causality: The high salt concentration (0.5 M NaCl) suppresses non-specific electrostatic interactions between crude proteins and the matrix backbone.

• Sample Loading : Load the clarified crude extract (e.g., pancreatic lysate or HeLa cell extract) at a slow flow rate (0.5 mL/min). Collect the flow-through.

• Stringent Washing : Wash with 15 CV of Binding Buffer until the UV absorbance at 280 nm returns to baseline.

• Target Elution : Elute the bound enzyme using Elution Buffer (0.1 M Glycine-HCl, pH 2.8). Collect 1 mL fractions into microcentrifuge tubes pre-filled with 100 µL of Neutralization Buffer (1 M Tris-HCl, pH 9.0).

  • Causality: Immediate neutralization prevents acid-catalyzed autolysis or irreversible denaturation of the purified enzyme.

• System Validation : Assay both the flow-through and the neutralized eluate using a specific chromogenic substrate (e.g., BAPNA for trypsin). Validation metric: If the flow-through exhibits >10% of the initial crude activity, the column capacity has been exceeded or the binding pH was incorrectly formulated. A successful run yields >90% target depletion in the flow-through and high specific activity in the eluate.

Quantitative Data Summary

Table 1: Typical Purification Metrics using Guanidinobenzamide Affinity Chromatography

Target Enzyme	Ligand Isomer	Source Material	Elution Strategy	Yield (%)	Fold Purification
Trypsin	4-Guanidinobenzamide	Pancreatic Extract	0.1 M Glycine-HCl (pH 2.8)	85 - 92	> 150x
Urokinase (uPA)	4-Guanidinobenzamide	Human Urine / Plasma	50 mM Benzamidine (Competitor)	78 - 84	> 200x
PARP-1	3-Guanidinobenzamide	HeLa Cell Lysate	10 mM 3-GBA (Competitor)	70 - 75	> 120x
Guanidinobenzoatase	Agmatine / GBA analog	Human Plasma	Substrate Analogue	~ 24	~ 220x

Process Visualization

Workflow of Guanidinobenzamide-based affinity chromatography from resin synthesis to enzyme isolation.

References

• BRENDA Enzyme Database . Information on EC 2.4.2.30 - NAD+ ADP-ribosyltransferase (PARP). URL:[Link]

• Journal of Chromatography B: Biomedical Sciences and Applications . Affinity chromatography of plasma proteins (guanidinobenzoatase): use of mimetic matrices and mimetic soluble ligands to prevent the binding of albumin on target affinity matrices. URL:[Link]

• Journal of Chromatography A . Essential role of the concentration of immobilized ligands in affinity chromatography: purification of guanidinobenzoatase on an ionized ligand. URL:[Link]

• Journal of the American Chemical Society (JACS) . Regulation of Proteins to the Cytosol Using Delivery Systems with Engineered Polymer Architecture. URL:[Link]

Sources

• 1. Affinity chromatography of plasma proteins (guanidinobenzoatase): use of mimetic matrices and mimetic soluble ligands to prevent the binding of albumin on target affinity matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Information on EC 2.4.2.30 - NAD+ ADP-ribosyltransferase - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Essential role of the concentration of immobilized ligands in affinity chromatography: purification of guanidinobenzoatase on an ionized ligand - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in N-(aminoiminomethyl)benzamide Synthesis

Welcome to the Technical Support Center for the synthesis of N-(aminoiminomethyl)benzamide (commonly known as benzoylguanidine). This guide is designed for researchers and drug development professionals encountering yield bottlenecks during the acylation of guanidine. Benzoylguanidine serves as a critical pharmacophore in various Na+/H+ antiporter inhibitors and 1[1]. However, its synthesis is notoriously prone to side reactions, reagent hydrolysis, and isolation losses.

Quantitative Data Summary

To rationally troubleshoot the reaction, one must first understand the physicochemical parameters governing the reagents.

Parameter	Value	Impact on Synthesis
Guanidine pKa (conjugate acid)	~13.6	Guanidine hydrochloride is highly stable. Weak bases (e.g., carbonates) are insufficient for complete deprotonation; strong bases (NaH, alkoxides) are2[2].
Acylguanidine pKa	8.1 – 8.9	The mono-acylated product remains basic and 3[3], making it susceptible to over-acylation if stoichiometry is uncontrolled.
Optimal Stoichiometry	1.0 : 3.0 (Acyl:Guanidine)	A large excess of free guanidine outcompetes the mono-acylated product, statistically suppressing N,N'-dibenzoylguanidine 4[4].
Reaction Temperature	0 °C to 25 °C	Low temperatures mitigate the exothermic reaction profile, reducing the rate of acyl chloride hydrolysis and di-acylation.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My LC-MS shows mostly benzoic acid instead of benzoylguanidine. What is causing this hydrolysis? Causality & Solution: Benzoyl chloride is highly electrophilic and reacts rapidly with trace water to form benzoic acid and HCl. If you are using hygroscopic solvents (like DMF or THF) that haven't been rigorously dried, or if you are using aqueous bases (like NaOH) to liberate guanidine, water will outcompete guanidine for the acylating agent. Actionable Fix: Transition to a strictly anhydrous protocol. Use anhydrous DMF or THF. Liberate free guanidine from guanidine hydrochloride using Sodium Hydride (NaH) or Sodium Methoxide (NaOMe) under an inert atmosphere (N2 or Argon) before introducing the2[2].

Q2: I am observing a significant byproduct with a mass corresponding to +104 Da over my target. How do I prevent this? Causality & Solution: A +104 Da mass addition indicates the formation of N,N'-dibenzoylguanidine (di-acylation). Because the pKa of the mono-acylated benzoylguanidine is around 8.1–8.9, it retains significant nucleophilicity. If benzoyl chloride is present in local excess, it will react with the product. Actionable Fix: Employ "reverse addition" and stoichiometric control. Always add the benzoyl chloride dropwise to a large molar excess (typically 3 to 5 equivalents) of free 4[4]. Maintain the reaction temperature at 0 °C during the addition to kinetically favor the primary amine's reaction over the newly formed amide/amidine hybrid.

Q3: The reaction simply doesn't proceed, and I recover unreacted starting materials. What is wrong? Causality & Solution: The most common cause of a stalled acylation is the incomplete liberation of the guanidine free base. Guanidine is a uniquely strong organic base (pKa ~13.6). If you use a weak base like triethylamine or potassium carbonate, the equilibrium heavily favors the protonated guanidinium ion, which is entirely non-nucleophilic. Actionable Fix: Ensure you are using a base strong enough to fully deprotonate the guanidinium salt. Suspend guanidine hydrochloride in DMF and add an equimolar amount of NaH. Stir until hydrogen gas evolution ceases completely before proceeding. Alternatively, carbonyldiimidazole (CDI) coupling with benzoic acid can be used as a milder alternative to 2[2].

Q4: The reaction goes to completion by TLC/LC-MS, but my isolated yield is <30% after an aqueous workup. Where is my product? Causality & Solution: Benzoylguanidine is highly polar and forms water-soluble salts. If your workup involves partitioning the reaction mixture between an organic solvent (like EtOAc or DCM) and copious amounts of water or brine, the product is likely washing into the aqueous layer. Actionable Fix: Avoid traditional liquid-liquid extraction. Instead, strip the reaction solvent (e.g., DMF) under high vacuum. Triturate the resulting crude solid with cold water. The salts (NaCl, unreacted guanidine hydrochloride) will dissolve, while the less soluble benzoylguanidine free base will remain as a filterable solid.

Mechanistic & Workflow Visualizations

Mechanistic pathways in guanidine acylation showing target formation and common parasitic reactions.

Optimized step-by-step workflow for the anhydrous synthesis and isolation of benzoylguanidine.

Standardized Experimental Protocol

Self-Validating System: This protocol uses stoichiometric excess and phase-separation logic to inherently prevent over-acylation and workup losses.

Reagents:

• Guanidine hydrochloride (3.0 equivalents)

• Sodium hydride (60% dispersion in mineral oil) (3.0 equivalents)

• Benzoyl chloride (1.0 equivalent)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation of Free Guanidine: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Add anhydrous DMF and guanidine hydrochloride (3.0 eq). Cool the suspension to 0 °C using an ice bath.

• Deprotonation: Carefully add Sodium Hydride (3.0 eq) in small portions to manage the evolution of hydrogen gas. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for 1 hour to ensure complete liberation of the free base.

• Acylation (Reverse Addition): Re-cool the reaction mixture to 0 °C. Dissolve Benzoyl chloride (1.0 eq) in a small volume of anhydrous DMF. Add this solution dropwise to the guanidine suspension over a period of 1 hour using an addition funnel or syringe pump. Note: The slow addition into an excess of guanidine is critical to kinetically prevent N,N'-dibenzoylguanidine formation.

• Reaction Maturation: Allow the reaction to stir and gradually warm to room temperature over 4–6 hours. Monitor completion via LC-MS (aliquots quenched in methanol).

• Solvent Removal: Quench the reaction with a few drops of methanol to destroy any unreacted NaH or benzoyl chloride. Concentrate the reaction mixture to near dryness under reduced pressure (high vacuum rotary evaporation). Do not perform an aqueous liquid-liquid extraction.

• Isolation via Trituration: Suspend the resulting crude semi-solid in ice-cold distilled water. Stir vigorously for 15 minutes. The water will dissolve the NaCl byproduct and the excess guanidine hydrochloride, leaving the benzoylguanidine as a white precipitate.

• Filtration and Purification: Filter the suspension under a vacuum. Wash the filter cake with a small amount of cold water, followed by cold diethyl ether to remove mineral oil residues from the NaH. Recrystallize the solid from hot ethanol to yield pure N-(aminoiminomethyl)benzamide.

Sources

• 1. EP0589336B1 - Benzoylguanidines, process for their preparation and their use as antiarrhythmic agents - Google Patents [patents.google.com]
• 2. Analytics for Uruguay, PROCEDURE FOR THE PREPARATION OF BENZOYLGUANIDINE DERIVATIVES [patentbuddy.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Optimizing reaction conditions for Guanidinobenzamide synthesis

Welcome to the Technical Support & Troubleshooting Center for Guanidinobenzamide Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond traditional, rigid protocol recipes. Guanidinobenzamides are highly polar, often zwitterionic pharmacophores critical in the development of Na+/H+ exchanger (NHE1) inhibitors, serine protease inhibitors, and broad-spectrum antivirals[1].

Synthesizing these molecules requires precise control over pH, nucleophilicity, and temperature. In this center, we will dissect the mechanistic causality behind each experimental choice and establish self-validating workflows to ensure your syntheses are robust, scalable, and reproducible.

Mechanistic Overview & Synthetic Workflows

To successfully synthesize guanidinobenzamides, you must choose a pathway that aligns with your starting materials and their inherent reactivity. The diagram below outlines the three primary synthetic methodologies and their respective mechanistic checkpoints.

Fig 1: Synthetic pathways and mechanistic troubleshooting nodes for guanidinobenzamide synthesis.

Step-by-Step Experimental Methodologies

Every protocol below is designed as a self-validating system , meaning the chemistry provides real-time physical feedback (e.g., precipitation, color change) to confirm the reaction is proceeding correctly.

Method A: Direct Cyanation of Aminobenzamides

This method is ideal for scaling up due to its use of aqueous conditions and inexpensive reagents[2].

• Substrate Suspension: Suspend 4-aminobenzamide (1.0 eq) in deionized water and heat to 100 °C.

  • Causality: Water serves as an environmentally benign solvent that readily dissolves the incoming cyanamide. Heating to 100 °C provides the necessary activation energy to force the nucleophilic attack of the electronically deactivated aniline nitrogen.

• Electrophilic Activation: Add 50% aqueous cyanamide (2.0 eq) dropwise. Simultaneously, add mineral acid (HCl or HNO3) dropwise to strictly maintain the pH between 3.0 and 4.0[2].

  • Causality: Cyanamide is a weak electrophile. Maintaining pH 3-4 ensures the cyanamide is protonated (enhancing its electrophilicity) without fully protonating the 4-aminobenzamide (which would render it non-nucleophilic). Dropwise addition prevents the cyanamide from dimerizing into dicyandiamide.

• Reaction & Isolation: Stir at 100 °C for 12 hours. Cool the mixture to room temperature and adjust the pH to 8-9 using aqueous NaOH. Filter and dry the solid[3].

  • Self-Validation Check: The reaction mixture will transition from a clear solution at pH 3 to a thick, white slurry upon adjusting the pH to 8-9. This visually confirms the successful neutralization and precipitation of the target guanidinobenzamide free base.

Method B: Acylation of Free Guanidine

This method is utilized when starting from an activated benzoyl chloride or ester[4][5].

• Free Base Generation: Suspend guanidine hydrochloride (5.0 eq) in anhydrous THF/MeOH. Add NaOMe or KOtBu (5.0 eq) and stir for 30 minutes at room temperature[4].

  • Causality: Guanidine must be liberated from its hydrochloride salt to act as a nucleophile. A 5-fold excess is used to statistically overwhelm the acyl chloride, preventing the formation of di-acylated byproducts.

  • Self-Validation Check: The generation of the free guanidine base is visually validated by the immediate precipitation of fine white NaCl/KCl salts in the solvent mixture, indicating the successful displacement of the hydrochloride counterion.

• Nucleophilic Acylation: Cool the suspension to 0 °C. Add the substituted benzoyl chloride (1.0 eq) dropwise over 30 minutes.

  • Causality: Low temperatures (0 °C) suppress the competitive hydrolysis of the highly reactive acyl chloride by trace moisture or residual alkoxide[5].

• Workup: Evaporate the solvent under reduced pressure. Partition the residue between ethyl acetate and saturated NaHCO3. Extract the organic layer, dry over Na2SO4, and concentrate[4].

Method C: HATU-Mediated Amide Coupling

Ideal for sensitive substrates where acid chlorides cause degradation or side reactions[6].

• Activation: Dissolve the substituted benzoic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and stir for 15 minutes.

  • Causality: HATU rapidly converts the carboxylic acid into a highly reactive, yet stable, HOAt ester. DIPEA acts as a non-nucleophilic base to drive this activation.

• Coupling: Add guanidine hydrochloride (3.0 eq) and an additional portion of DIPEA (3.0 eq) to the mixture. Stir at room temperature for 4-6 hours.

  • Causality: The second equivalent of DIPEA is strictly required to neutralize the guanidine hydrochloride in situ, allowing the free guanidine to attack the HOAt ester.

  • Self-Validation Check: The progress of the HATU coupling can be validated via TLC or LC-MS. You will observe the rapid formation of a highly UV-active HOAt-ester intermediate, which gradually disappears as it is replaced by a highly polar, baseline-retained guanidine product.

Quantitative Reaction Optimization Data

Use the following table to benchmark your expected outcomes and identify standard operational parameters for each methodology.

Parameter	Method A (Cyanation)	Method B (Acylation)	Method C (Coupling)
Optimal Substrate	Aminobenzamides	Benzoyl Chlorides / Esters	Benzoic Acids
Optimal Temperature	80–100 °C	0–25 °C	20–25 °C
Optimal pH / Environment	pH 3.0–4.0 (Aqueous)	> pH 10 (Anhydrous)	Aprotic (DMF/DIPEA)
Typical Yield	90–95%	65–80%	75–85%
Primary Impurity	Unreacted aniline	Di-acylated guanidine	Hydrolyzed active ester

Troubleshooting Guide & FAQs

Q: My Method A cyanation reaction is stalling at 50% conversion. How do I push it to completion? A: The reaction is exquisitely sensitive to pH drift. As the reaction progresses, the buffering capacity of the system changes. If the pH drifts above 5, cyanamide loses its electrophilic activation. If it drops below 2, the aminobenzamide becomes fully protonated and loses its nucleophilicity. Solution: Do not rely on a single acid addition. Continuously monitor the reaction with a pH meter and adjust to exactly 3-4 using mineral acids (HCl or HNO3) throughout the entire 12-hour reflux period[2][3].

Q: Why am I getting significant amounts of di-acylated guanidine byproducts in Method B? A: Guanidine possesses multiple highly nucleophilic nitrogen centers. If the local concentration of benzoyl chloride is too high, or if a 1:1 stoichiometric ratio is used, the mono-acylated product will compete with free guanidine to attack the remaining acid chloride. Solution: Always use a 3 to 5-fold excess of free guanidine[4]. Furthermore, utilize a reverse addition technique: add the benzoyl chloride dropwise to the guanidine solution, ensuring guanidine is always in vast excess in the reaction flask.

Q: My HATU coupling (Method C) shows complete consumption of the benzoic acid, but my isolated yield of guanidinobenzamide is terrible. What happened? A: You likely experienced premature hydrolysis of the HOAt ester. Guanidine is an exceptionally strong base (pKa ~ 13.6). If you do not add enough DIPEA to completely liberate the guanidine from its hydrochloride salt before it interacts with the HOAt ester, the coupling will fail. Solution: Ensure you are using at least 3.0 equivalents of DIPEA specifically dedicated to neutralizing the guanidine salt, in addition to the DIPEA used for the HATU activation[6].

Q: How do I isolate the highly polar guanidinobenzamide from the DMF reaction mixture in Method C? A: Because guanidinobenzamides are highly polar and often zwitterionic depending on the pH, standard aqueous workups will result in your product washing into the aqueous layer. Solution: Avoid liquid-liquid extraction. Instead, pour the DMF reaction mixture directly into ice-cold brine (10 volumes). Adjust the pH to ~8.5 to ensure the guanidine moiety is in its free-base form. The sudden increase in aqueous polarity and neutralization will force the guanidinobenzamide to precipitate as a filterable solid.

Sources

• 1. Design, synthesis and biological evaluation of novel substituted benzoylguanidine derivatives as potent Na+/H+ exchanger inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN102718720B - Method for preparing 4-[(4,6-dichloro-2-pyrimidyl) amino] cyanophenyl - Google Patents [patents.google.com]
• 3. CN102731414A - Method for preparing 4-[(4-chloro-2-pyrimidinyl) amino] cyanophenyl - Google Patents [patents.google.com]
• 4. CN1087900A - Benzoyl guanidine, its preparation method and as medicine and contain the purposes of their medicament - Google Patents [patents.google.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Guanidine synthesis [organic-chemistry.org]

Technical Support Center: Synthesis &amp; Purification of Benzamide, N-(aminoiminomethyl)-

Welcome to the Technical Support and Troubleshooting Portal for the synthesis of Benzamide, N-(aminoiminomethyl)- (CAS: 461-56-3), commonly referred to as N-amidinobenzamide or benzoylguanidine. This guide is designed for researchers and drug development professionals experiencing purity bottlenecks during acylation workflows.

Below, you will find causality-driven troubleshooting guides, self-validating purification protocols, and FAQs to help you achieve >99% purity in your synthetic yields.

Troubleshooting Guide: Impurity Profiling & Causality

Q: Why is my synthesized N-amidinobenzamide consistently contaminated with unreacted starting materials and side products?

A: The synthesis of N-amidinobenzamide typically involves the reaction of benzoyl chloride (or methyl benzoate) with free guanidine. Impurities arise from the competing kinetics of acylation versus hydrolysis, as well as the high reactivity of the guanidine intermediate.

Understanding the physicochemical properties of the reaction matrix is the key to resolving these issues. The introduction of the electron-withdrawing benzoyl group significantly alters the resonance stabilization of the guanidinium ion, dropping the pKa from ~13.6 (free guanidine) to approximately ~8.5 for the mono-acyl derivative 1. This massive pKa differential is the mechanistic foundation for separating the target from its impurities.

Quantitative Impurity Profile

Compound	Role in Synthesis	Approx. pKa	Aqueous Solubility	Organic Partitioning
Guanidine	Starting Material	13.6	Very High (All pH levels)	Poor
Benzoic Acid	Hydrolysis Byproduct	4.2	High at pH > 5	High at pH < 3
N-amidinobenzamide	Target Product	~8.5	High at pH < 6	High at pH > 10
Bis-benzoylguanidine	Over-reaction Byproduct	< 5.0	Very Low	High (All pH levels)

Experimental Workflows & Methodologies

To achieve pharmaceutical-grade purity, we recommend abandoning purely chromatographic methods (which often suffer from peak tailing due to the basic guanidine moiety) in favor of a pH-Driven Fractionation followed by Solvent-Antisolvent Recrystallization 2.

Workflow for the pH-driven purification of N-amidinobenzamide.

Protocol: pH-Driven Fractionation and Recrystallization

Step 1: Dissolution & Acidification

• Action: Suspend the crude reaction mixture in deionized water (10 mL/g of crude). Slowly add 1M HCl under continuous stirring until the pH stabilizes at exactly 2.0.

• Causality: At pH 2.0, both unreacted guanidine and the target N-amidinobenzamide are fully protonated, rendering them highly water-soluble. Conversely, benzoic acid (pKa 4.2) and bis-benzoylguanidine remain unprotonated and hydrophobic.

Step 2: Organic Wash

• Action: Extract the acidic aqueous layer with Ethyl Acetate (3 × 1 Vol). Discard the organic layers.

• Causality: The organic phase strips away the hydrophobic impurities (benzoic acid, bis-benzoylguanidine, and unreacted acylating agents), leaving only the protonated amines in the aqueous phase.

• Self-Validation: Evaporate a 1 mL aliquot of the organic phase. If a significant white residue remains, perform a fourth extraction to ensure all benzoic acid is removed.

Step 3: Selective Basification

• Action: Cool the aqueous phase to 0–5 °C in an ice bath. Slowly add 2M NaOH dropwise under vigorous high-shear mixing until the pH reaches 10.5 .

• Causality: At pH 10.5, N-amidinobenzamide (pKa ~8.5) is deprotonated to its neutral free-base form, drastically reducing its aqueous solubility and causing it to crash out of solution. Unreacted guanidine (pKa 13.6) remains fully protonated and securely dissolved in the aqueous phase 3.

• Self-Validation: The pH must remain stable at 10.5 for at least 5 minutes. A drop in pH indicates incomplete precipitation; add more NaOH until stabilized.

Step 4: Filtration & Recrystallization

• Action: Filter the resulting white precipitate under vacuum and wash with ice-cold deionized water. Dissolve the crude solid in a minimal volume of boiling ethanol. Slowly add water (antisolvent) until the solution becomes slightly turbid, then allow it to cool slowly to room temperature, followed by incubation at 4 °C.

• Causality: The thermodynamic gradient of the EtOH/Water mixture ensures the selective crystallization of the target compound, while trace inorganic salts (NaCl) remain in the mother liquor.

Frequently Asked Questions (FAQs)

Q: How do I prevent the formation of bis-benzoylguanidine during the initial reaction? A: Bis-acylation occurs when the local concentration of benzoyl chloride exceeds that of the free guanidine base. To prevent this, always maintain a stoichiometric excess of guanidine (typically 3:1 to 5:1). Furthermore, add the acylating agent dropwise using a syringe pump under high-shear mixing to prevent localized concentration spikes.

Q: Can I use standard silica gel chromatography instead of acid-base extraction? A: It is highly discouraged. The basic guanidine moiety causes severe peak tailing and irreversible adsorption on standard normal-phase silica due to strong hydrogen bonding with silanol groups. If chromatography is absolutely necessary for trace analysis, use reverse-phase HPLC (C18) with a buffered mobile phase (e.g., 0.1% TFA in Acetonitrile/Water) to maintain the analyte in a consistent, fully protonated ionization state.

Q: My final product is an oil rather than a precipitating solid. What went wrong? A: This is a classic symptom of "oiling out" (liquid-liquid phase separation) rather than crystallization, usually caused by residual ethyl acetate or performing the basification step at room temperature. Ensure the aqueous phase is thoroughly purged of residual organic solvents under a gentle stream of nitrogen before Step 3, and strictly maintain the temperature at 0–5 °C during basification.

References

• Source: DSpace@MIT (Massachusetts Institute of Technology)
• Title: Method of producing n-(4,5-bis-methanesulfonyl-2-methyl-benzoyl)-guanidine, the hydrochloride thereof (EP1224166B1)
• Title: Pyrazine ring-based Na+/H+ exchanger (NHE)

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. EP1224166B1 - Method of producing n-(4,5-bis-methanesulfonyl-2-methyl-benzoyl)-guanidine, the hydrochloride thereof - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Common side reactions in the synthesis of N-(aminoiminomethyl)benzamide and how to avoid them.

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield and purity bottlenecks during the preparation of guanidine derivatives. The synthesis of N-(aminoiminomethyl)benzamide (commonly known as benzoylguanidine) via the acylation of guanidine with benzoyl chloride is a fundamental transformation in medicinal chemistry. However, it is notoriously prone to side reactions.

This guide is designed to deconstruct the mechanistic causality behind these failures and provide field-proven, self-validating protocols to ensure high-yield, high-purity syntheses.

Section 1: The Causality of Benzoylguanidine Synthesis

To master this synthesis, one must understand the inherent physicochemical properties of the reactants. Guanidine is one of the strongest neutral organic bases known, with the pKa of its conjugate acid (guanidinium) ranging between 12.5 and 13.6[1][2]. Because it is supplied as a stable hydrochloride salt, it is completely non-nucleophilic out of the bottle.

To drive the acylation, guanidine must be "free-based" using a strong alkali (e.g., NaOH or NaOMe)[3]. However, introducing strong bases and/or water into a system with an aggressive electrophile like benzoyl chloride creates a kinetic race between the desired acylation (forming benzoylguanidine) and hydrolysis (forming benzoic acid)[4]. Furthermore, once the mono-acylated product forms, its pKa drops significantly (to ~4.5–6.1)[5][6], but its nitrogen atoms retain enough nucleophilicity to attack a second equivalent of benzoyl chloride, leading to diacylation .

Chemical pathways showing target benzoylguanidine synthesis versus hydrolysis and diacylation.

Section 2: Troubleshooting Guides & FAQs

Q1: My reaction yield is below 40%, and my workup yields massive amounts of benzoic acid. Why is the acylation failing? The Causality: You are likely using an aqueous biphasic system (Schotten-Baumann conditions) with poor mixing or an improper addition rate. Benzoyl chloride is highly susceptible to hydrolysis[4]. If the localized concentration of hydroxide ions (OH⁻) exceeds the concentration of free guanidine at the organic-aqueous interface, the acyl chloride will rapidly hydrolyze into benzoic acid. The Fix: Switch to an anhydrous system using Sodium Methoxide (NaOMe) in Methanol, or if you must use an aqueous system, reduce the temperature to 0–5 °C, use vigorous mechanical stirring, and add the benzoyl chloride dropwise over 1–2 hours to ensure guanidine outcompetes the hydroxide ions.

Q2: LC-MS analysis of my crude product shows a significant +104 Da mass shift byproduct (N,N'-dibenzoylguanidine). How do I prevent diacylation? The Causality: Diacylation occurs when the local stoichiometry favors the electrophile. Even though the first benzoyl group withdraws electron density and lowers the basicity of the guanidine core[6], the remaining nitrogens can still act as nucleophiles if they encounter unreacted benzoyl chloride. The Fix: Always maintain a strict stoichiometric excess of free guanidine. A molar ratio of 3:1 to 5:1 (Guanidine : Benzoyl Chloride) effectively swamps the electrophile, statistically guaranteeing that benzoyl chloride reacts with free guanidine rather than the mono-acylated product.

Q3: The reaction stalls completely. I recover unreacted guanidine hydrochloride and benzoic acid. What went wrong? The Causality: Your system is not basic enough. Because the pKa of guanidinium is ~13.6[7], a pH below 13 means the equilibrium heavily favors the protonated, non-nucleophilic salt. Furthermore, the acylation reaction generates HCl as a byproduct, which will rapidly protonate any free guanidine if insufficient base is present. The Fix: You must use at least 1.0 equivalent of base to liberate the guanidine, plus an additional 1.0 equivalent to act as an acid scavenger for the generated HCl. In practice, using 2.5 to 3.0 equivalents of base relative to the acylating agent is required to maintain the nucleophilic state[3].

Step-by-step troubleshooting workflow for resolving common benzoylguanidine synthesis issues.

Section 3: Quantitative Data & Optimization

To systematically avoid side reactions, refer to the optimization matrix below. The data clearly demonstrates that transitioning from an equimolar aqueous setup to an excess-guanidine anhydrous setup is the most effective way to suppress both hydrolysis and diacylation.

Reaction Condition	Guanidine : PhCOCl Ratio	Base Used	Temperature	Expected Yield	Major Byproduct
Aqueous Biphasic	1:1	NaOH (aq)	25 °C	< 40%	Benzoic Acid
Aqueous Biphasic	5:1	NaOH (aq)	0–5 °C	65–75%	Benzoic Acid
Anhydrous	1:1	NaOMe	25 °C	50–60%	Diacylated Product
Anhydrous (Optimized)	3:1	NaOMe	0–5 °C	> 85%	None (Trace)

Section 4: Self-Validating Standard Operating Procedure (Anhydrous Route)

This protocol utilizes an anhydrous methanol system to completely eliminate the hydrolysis pathway, while using a stoichiometric excess of guanidine to mathematically suppress diacylation.

Phase 1: Liberation of Free Guanidine

• Charge a flame-dried, nitrogen-purged round-bottom flask with Guanidine Hydrochloride (3.0 equivalents, e.g., 30 mmol) and anhydrous Methanol (0.5 M concentration).

• Cool the suspension to 0 °C using an ice bath.

• Slowly add Sodium Methoxide (NaOMe) powder or a 25% w/w solution in methanol (3.0 equivalents, 30 mmol) over 15 minutes.

• Stir the mixture at 0 °C for 45 minutes.

• Self-Validation Check: A fine white precipitate of Sodium Chloride (NaCl) will form. The formation of this insoluble salt drives the equilibrium forward, confirming the successful generation of free guanidine. Filter the mixture rapidly under nitrogen to remove the NaCl, retaining the clear methanolic solution of free guanidine.

Phase 2: Controlled Acylation 6. Transfer the free guanidine solution to a clean flask and cool to 0–5 °C. 7. Dissolve Benzoyl Chloride (1.0 equivalent, 10 mmol) in a small volume of anhydrous Tetrahydrofuran (THF) or Methanol. 8. Add the electrophile solution dropwise via an addition funnel over 1 hour. Maintain vigorous stirring to prevent localized high concentrations of the acyl chloride. 9. Allow the reaction to warm to room temperature and stir for an additional 2 hours.

Phase 3: Workup and Purification 10. Evaporate the methanol under reduced pressure. 11. Partition the crude solid between Ethyl Acetate and 1M aqueous NaOH. Causality: The basic aqueous wash ensures any trace benzoic acid (from adventitious moisture) is deprotonated and partitioned into the aqueous layer, while the target benzoylguanidine remains in the organic layer. 12. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude product. 13. Recrystallize from an ethanol/water mixture to obtain analytically pure N-(aminoiminomethyl)benzamide.

Section 5: References

• Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. MIT DSpace.

• Benzoyl guanidine, its preparation method and as medicine and contain the purposes of their medicament. Google Patents (CN1087900A).

• Application Notes and Protocols: Synthesis of Benzoyl Chloride from Benzotrichloride. Benchchem.

• Calculation of variables describing plasma nonvolatile weak acids for use in the strong ion approach to acid-base balance in cattle. AVMA Journals.

Sources

• 1. echemi.com [echemi.com]
• 2. avmajournals.avma.org [avmajournals.avma.org]
• 3. CN1087900A - Benzoyl guanidine, its preparation method and as medicine and contain the purposes of their medicament - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. vaia.com [vaia.com]

Degradation pathways of Guanidinobenzamide under experimental conditions.

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Guanidinobenzamide. This guide provides in-depth troubleshooting advice and frequently asked questions regarding its degradation pathways under experimental conditions. Our goal is to equip you with the scientific rationale behind experimental design and data interpretation, ensuring the integrity and success of your stability studies.

Frequently Asked Questions (FAQs)

Q1: My Guanidinobenzamide sample shows a rapid decrease in purity under acidic conditions in my forced degradation study. What is the likely degradation pathway?

A1: The primary degradation pathway for Guanidinobenzamide under acidic conditions is likely the hydrolysis of the amide bond. The benzamide moiety is susceptible to acid-catalyzed hydrolysis, which would cleave the molecule to form Guanidinobenzoic acid and ammonia. The guanidinium group itself is generally stable to acid hydrolysis due to its resonance stabilization.

To confirm this, you should look for the appearance of a new peak in your chromatogram corresponding to Guanidinobenzoic acid. LC-MS analysis would be ideal for confirming the mass of this degradation product.[1]

Q2: I'm observing multiple degradation products during my thermal stability testing. How can I identify them and what are the expected pathways?

A2: Thermal degradation of molecules containing guanidinium and amide groups can be complex, often involving multiple reaction pathways.[2][3][4] For Guanidinobenzamide, you should consider the following possibilities:

• Decarboxylation: If hydrolysis occurs first, the resulting Guanidinobenzoic acid could undergo decarboxylation at elevated temperatures.

• Amide Bond Cleavage: Similar to acid hydrolysis, thermal energy can directly lead to the cleavage of the amide bond.

• Guanidinium Group Decomposition: At higher temperatures, the guanidinium group can decompose, potentially leading to the formation of urea and other nitrogen-containing compounds.[3]

To investigate this, a combination of analytical techniques is recommended. Thermogravimetric analysis coupled with Fourier-transform infrared spectroscopy (TGA-FTIR) can provide information on the temperature ranges of decomposition and identify evolved gases.[2][4][5] Pyrolysis-gas chromatography-mass spectrometry (Py-GC/MS) can be used to identify the specific volatile degradation products.[5]

Workflow for Investigating Thermal Degradation

Caption: Workflow for thermal degradation analysis.

Q3: My photostability study is showing inconsistent results. What factors could be influencing the photodegradation of Guanidinobenzamide?

A3: Photodegradation can be influenced by several factors, including the wavelength of light, the presence of photosensitizers, and the solvent system used. The benzamide portion of the molecule contains a benzene ring, which can absorb UV light and initiate degradation. Potential photodegradation pathways could involve radical reactions, leading to a variety of degradation products.

For consistent results, ensure your photostability chamber provides a controlled light source as per ICH Q1B guidelines.[6] The use of a combination of UV and visible light is recommended. The choice of solvent is also critical, as some solvents can act as photosensitizers or quenchers. It is advisable to perform the study in a well-defined, inert solvent system.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Analysis of a Forced Degradation Sample

Symptoms:

• Multiple, small, and poorly resolved peaks are observed in the chromatogram.

• Mass balance is not achieved (i.e., the sum of the parent drug and degradation products is less than 100%).

Possible Causes & Solutions:

Cause	Recommended Action
Secondary Degradation	The initial degradation product may itself be unstable under the stress conditions and is degrading further. Reduce the stress duration or intensity (e.g., lower acid concentration, shorter heating time) to favor the formation of the primary degradant.
Reactive Intermediates	Highly reactive intermediates may be forming and reacting with the mobile phase or other sample components. Use LC-MS to identify the masses of the unexpected peaks, which can provide clues about their identity. Consider using a different mobile phase composition.
Sample Matrix Effects	If working with a formulated drug product, excipients may be degrading or interacting with the drug. Analyze a placebo sample under the same stress conditions to identify any peaks originating from the excipients.

Issue 2: Difficulty in Achieving Separation Between Guanidinobenzamide and its Degradation Products

Symptoms:

• Co-elution of the parent peak with one or more degradation product peaks in the HPLC chromatogram.

Possible Causes & Solutions:

A robust, stability-indicating HPLC method is crucial for accurate quantification.[7][8][9] If you are facing separation issues, consider the following method development strategies:

Parameter	Suggested Modifications
Mobile Phase pH	The ionization state of Guanidinobenzamide and its acidic or basic degradants will be highly dependent on the mobile phase pH. Experiment with a range of pH values to optimize selectivity.
Column Chemistry	If using a standard C18 column, consider trying a different stationary phase, such as a phenyl-hexyl or a polar-embedded column, which can offer different selectivities.
Gradient Profile	Optimize the gradient slope and duration to improve the resolution between closely eluting peaks. A shallower gradient can often enhance separation.

Experimental Protocol: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies on Guanidinobenzamide.

• Sample Preparation: Prepare a stock solution of Guanidinobenzamide in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and heat at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid drug substance to 80°C for 48 hours.

  • Photodegradation: Expose the stock solution to a light source according to ICH Q1B guidelines.

• Sample Analysis:

  • At appropriate time points, withdraw an aliquot of the stressed sample.

  • Neutralize the acid and base hydrolysis samples.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating HPLC-UV method.[10]

  • For identification of unknown degradation products, utilize LC-MS.[11]

Hypothesized Degradation Pathways of Guanidinobenzamide

Caption: Hypothesized degradation pathways for Guanidinobenzamide.

References

• Thermal decomposition properties of energetic compositions of guanidine nitrate and azodicarbonamide.
• Reaction Mechanisms that Control the Thermal Decomposition Behavior of GUzT - OSTI.
• Amidine and guanidine degradation products of A-series nerve agents: Characterization and development of their alkyl isocyanate derivatization for GC and HPLC analysis | Request PDF - ResearchGate.
• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's | Journal of Drug Delivery and Therapeutics.
• (PDF) Thermal decomposition properties of energetic compositions of guanidine nitrate and azodicarbonamide - ResearchGate.
• Analytical Methods for Nitroguanidine and Characterization of Its Degradation Products - DTIC.
• Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond.
• Study on the hydrolysis of 2-chlorobenzamide - PubMed.
• Forced degradation studies on the piperine-based benzene sulfonylamidine: The effect of acid, base, and peroxide on its stability | Request PDF - ResearchGate.
• Study on thermal degradation mechanism of a cured aldehyde-functional benzoxazine.
• analytical methods to detect degradation products of Disodium 5'-ribonucleotide - Benchchem.
• (PDF) Development and validation of a stability indicating high performance liquid chromatography method for trimethobenzamide - ResearchGate.
• (PDF) Stability-Indicating RP-HPLC Method for Determination of Guanfacine Hydrochloride in Bulk Drugs and in Pharmaceutical Dosage Form - ResearchGate.

Sources

• 1. Study on the hydrolysis of 2-chlorobenzamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jes.or.jp [jes.or.jp]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. Study on thermal degradation mechanism of a cured aldehyde-functional benzoxazine - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. jddtonline.info [jddtonline.info]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Aqueous Solubility Issues with Benzoylguanidine Derivatives

Welcome to the Technical Support Center for Benzamide, N-(aminoiminomethyl)- (commonly known as benzoylguanidine). This compound and its derivatives are widely utilized as Na⁺/H⁺ exchanger (NHE1) inhibitors[1], BACE1 inhibitors[2], and cellular delivery scaffolds. However, their unique physicochemical properties often lead to frustrating precipitation events during assay preparation.

This guide provides researchers and drug development professionals with the mechanistic understanding and validated protocols required to master the solubility of acylguanidines in aqueous environments.

Part 1: Mechanistic Background & Solubility Dynamics

To successfully formulate benzoylguanidine, one must understand the thermodynamics of its ionization. Unlike standard alkylguanidines, which are strongly basic (pKa ≈ 12–13), the electron-withdrawing benzoyl group in an acylguanidine pulls electron density away from the nitrogen atoms. This significantly lowers the pKa of the guanidine moiety to approximately 7.5 to 8.0 [2][3].

At a physiological pH of 7.4, the compound exists in an equilibrium where a substantial fraction is in the neutral, uncharged free-base form. This neutral species is highly hydrophobic and prone to rapid aggregation, which is the primary cause of precipitation in standard biological buffers[4][5].

Caption: pH-dependent ionization and solubility states of the acylguanidine moiety.

Part 2: Troubleshooting Guide & FAQs

Q1: Why does my "Benzamide, N-(aminoiminomethyl)-" precipitate immediately when diluted into pH 7.4 PBS? A1: This is a classic case of "solvent shock" combined with pH-induced deprotonation. When you dilute a DMSO stock into pH 7.4 PBS, the rapid diffusion of the co-solvent leaves the compound exposed to an environment where nearly 50% of the molecules are forced into their neutral, uncharged state due to the compound's pKa of ~7.5[3]. The hydrophobic benzoyl rings immediately self-associate via π-π stacking and hydrophobic interactions, exceeding the thermodynamic solubility limit and causing instant precipitation.

Q2: How can I formulate this compound for in vitro cell culture assays without exceeding the 0.1% DMSO toxicity threshold? A2: You must lower the free energy of the solvent cavity before the compound has a chance to nucleate. Instead of direct dilution, use a "step-down" method incorporating a carrier protein (e.g., 0.1% BSA) or a mild surfactant. The hydrophobic pockets of BSA will sequester the neutral benzoylguanidine molecules, preventing them from aggregating while maintaining them in a bioavailable state.

Q3: I need a 5 mM aqueous formulation for in vivo dosing. DMSO is not an option. What is the best approach? A3: For high-concentration in vivo formulations, you must exploit the ionizable nature of the acylguanidine group. By lowering the formulation pH to 5.5–6.0 using an organic acid buffer (e.g., citrate or tartaric acid), you drive the equilibrium entirely toward the cationic acylguanidinium salt. This salt exhibits vastly superior aqueous solubility due to strong ion-dipole interactions with water[4][5].

Part 3: Solubilization Workflows & Validated Protocols

Caption: Workflow for selecting the optimal solubilization strategy for Benzamide, N-(aminoiminomethyl)-.

Protocol A: Carrier-Mediated Step-Down Dilution (For In Vitro Cell Assays)

Mechanism: Prevents nucleation of the neutral species by providing hydrophobic sequestration pockets via Bovine Serum Albumin (BSA).

• Master Stock: Dissolve the solid compound in 100% anhydrous DMSO to create a 10 mM master stock. Vortex for 60 seconds and sonicate in a water bath for 5 minutes until optically clear.

• Carrier Buffer Preparation: Prepare your target biological buffer (e.g., DMEM or PBS) and supplement it with 0.1% (w/v) fatty-acid-free BSA. Warm the buffer to 37°C.

• Step-Down Dilution: While vortexing the carrier buffer at medium speed, add the DMSO stock dropwise to achieve the desired final concentration (e.g., 10 µM requires a 1:1000 dilution, yielding 0.1% final DMSO).

• Self-Validation: Measure the Optical Density at 600 nm (OD600). An OD600 < 0.05 confirms a true solution. If OD600 > 0.05, micro-precipitates have formed; discard and repeat with a slower dropwise addition.

Protocol B: pH-Driven Solubilization (For High-Concentration In Vivo Dosing)

Mechanism: Forces >99% of the compound into the highly soluble cationic acylguanidinium state[4].

• Buffer Preparation: Prepare a 50 mM Citrate or Tartaric Acid buffer and adjust the pH to 5.5 using 1M NaOH or HCl.

• Solubilization: Add the solid Benzamide, N-(aminoiminomethyl)- directly to the acidic buffer to achieve a target concentration of 5 mM.

• Equilibration: Stir vigorously at room temperature for 30 minutes. The compound will dissolve as it becomes protonated.

• Self-Validation: Check the final pH of the solution. Because the compound acts as a weak base, dissolving it may slightly raise the pH. If the pH has drifted above 6.0, add trace amounts of 0.1M HCl to bring it back to 5.5, ensuring complete solubilization.

Part 4: Quantitative Data & Strategy Comparison

Table 1: Comparison of Solubilization Strategies for Benzoylguanidine Derivatives

Solubilization Strategy	Primary Mechanism of Action	Max Achievable Concentration	Recommended Application	Potential Drawbacks
100% DMSO Stock	Disruption of crystal lattice via strong polar aprotic solvation	> 50 mM	Long-term storage at -20°C	Highly toxic to cells at >0.5% v/v final concentration.
pH Adjustment (pH 5.5)	Complete protonation of the acylguanidine group (Cationic state)	~ 5 - 10 mM	In vivo oral/IV dosing formulations	Acidic pH may not be tolerated in sensitive localized tissue injections.
0.1% BSA Addition	Hydrophobic sequestration of the neutral free-base	~ 100 µM	In vitro cell culture assays	BSA may bind the compound too tightly, slightly reducing the free-drug fraction.
20% HP-β-CD	Host-guest complexation of the benzoyl ring	~ 2 - 5 mM	In vivo PK/PD studies	High viscosity; requires extended stirring/sonication to form the complex.

Part 5: References

1.[3] Pharmacological Characterization of a New Series of Carbamoylguanidines Reveals Potent Agonism at the H2R and D3R. CNR-IRIS. Available at: 2.[2] Acylguanidine Beta Secretase 1 Inhibitors: A Combined Experimental and Free Energy Perturbation Study. Journal of Chemical Theory and Computation - ACS Publications. Available at: 3.[5] Intramolecular hydrogen bonding guides a cationic amphiphilic organocatalyst to highly stereoselective aldol reactions in water. RSC Advances. Available at: 4.[4] US20050095293A1 - Administration form for the oral application of poorly soluble drugs. Google Patents. Available at: 5.[1] Pyrazine ring-based Na+/H+ exchanger (NHE) inhibitors potently inhibit cancer cell growth in 3D culture, independent of NHE1. PMC. Available at:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. iris.cnr.it [iris.cnr.it]
• 4. US20050095293A1 - Administration form for the oral application of poorly soluble drugs - Google Patents [patents.google.com]
• 5. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Troubleshooting N-(aminoiminomethyl)benzamide (Benzoylguanidine) Experiments

Welcome to the Technical Support Center for N-(aminoiminomethyl)benzamide derivatives. In pharmacological and biochemical contexts, N-(aminoiminomethyl)benzamide is the IUPAC designation for the benzoylguanidine pharmacophore. This structural motif is the defining feature of highly selective Sodium/Hydrogen Exchanger Isoform 1 (NHE1) inhibitors, such as cariporide, sabiporide, and BI-9627 [1].

As a Senior Application Scientist, I have designed this guide to help you interpret unexpected data, understand the mechanistic causality behind your experimental readouts, and implement self-validating protocols to ensure absolute data integrity.

Part 1: Core Mechanism & Baseline Expectations (FAQ)

Q: How exactly does the benzoylguanidine pharmacophore inhibit NHE1, and what should my baseline expectations be? A: NHE1 is a ubiquitously expressed plasma membrane glycoprotein that extrudes one intracellular proton (H⁺) in exchange for one extracellular sodium ion (Na⁺), functioning as a primary regulator of intracellular pH (pHi) [2]. Benzoylguanidine compounds competitively bind to the transmembrane (TM) domains of NHE1—specifically interacting with residues in TM4 and TM10-11—physically occluding the ion translocation pore [3, 4].

• Baseline Expectation: In a properly controlled in vitro system, applying a benzoylguanidine derivative at nanomolar concentrations (e.g., 10–100 nM) should completely arrest Na⁺-dependent pHi recovery following an acute intracellular acid load.

Figure 1: Mechanistic pathway of NHE1-mediated cellular injury during ischemia and the inhibitory locus of benzoylguanidines.

Part 2: Troubleshooting Unexpected Intracellular pH (pHi) Recovery

The Issue: Cells recover from acid-loading despite the presence of the inhibitor.

Many researchers apply a benzoylguanidine inhibitor, induce intracellular acidification, and are surprised to see the pHi rapidly return to baseline (pH ~7.2).

The Causality: Bicarbonate-Dependent Compensation

NHE1 is not the only pH regulator in mammalian cells. If your assay is performed in standard cell culture media (which contains sodium bicarbonate and is buffered by CO₂), Na⁺/HCO₃⁻ cotransporters will rapidly compensate for the loss of NHE1 activity. Benzoylguanidines have zero affinity for bicarbonate transporters. To isolate NHE1 activity, the assay must be performed in nominally bicarbonate-free, HEPES-buffered solutions [2].

Quantitative Data Presentation

Use the following matrix to benchmark your pHi recovery rates ( Δ pHi/min) and diagnose systemic errors.

Experimental Condition	Expected Recovery Rate ( Δ pHi/min)	Unexpected Result	Primary Causality for Unexpected Result
Control (No Inhibitor, HCO₃⁻ Free)	> 0.15	< 0.05	Baseline NHE1 dysfunction; poor cell viability; depleted extracellular Na⁺.
Benzoylguanidine (100 nM, HCO₃⁻ Free)	< 0.02 (Near zero)	> 0.10	Inhibitor degradation; incomplete washout of NH₄Cl; residual HCO₃⁻ in buffer.
Benzoylguanidine (100 nM, +HCO₃⁻ Buffer)	> 0.10	< 0.02	Target cell line lacks compensatory Na⁺/HCO₃⁻ cotransporters.

Part 3: Self-Validating Protocol for pHi Measurement

To ensure your results are artifacts of biology and not methodology, you must use a self-validating assay. The NH₄Cl prepulse technique coupled with Nigericin calibration ensures that every single experiment contains its own internal standard curve.

Step-by-Step Methodology:

• Dye Loading: Incubate cells with 2–5 µM BCECF-AM (a dual-excitation ratiometric pH indicator) for 30 minutes at 37°C. Wash three times with HEPES-buffered, HCO₃⁻-free Tyrode's solution.

• Baseline Measurement: Record the baseline fluorescence ratio (Excitation 490 nm / 440 nm; Emission 535 nm) for 3 minutes.

• Acid Load (NH₄Cl Prepulse): Perfuse cells with Tyrode's solution containing 20 mM NH₄Cl for 5 minutes.

  • Causality: Uncharged NH₃ rapidly diffuses into the cell and binds free H⁺ to form NH₄⁺, causing a transient alkalinization.

• Washout & Inhibition: Rapidly switch the perfusion back to NH₄Cl-free Tyrode's solution containing your specific N-(aminoiminomethyl)benzamide derivative.

  • Causality: The sudden removal of extracellular NH₃ creates an outward gradient. Intracellular NH₄⁺ dissociates, NH₃ leaves the cell, and H⁺ is left trapped inside, causing rapid, severe intracellular acidification.

• Recovery Observation: Monitor the fluorescence ratio for 10 minutes to observe whether the inhibitor prevents pHi recovery.

• In-Situ Calibration (The Validation Step): Perfuse the cells with a high-K⁺ calibration buffer (140 mM KCl) containing 10 µM Nigericin at varying pH levels (e.g., 6.5, 7.0, 7.5).

  • Causality: Nigericin is a K⁺/H⁺ ionophore. By clamping extracellular K⁺ to match intracellular levels, Nigericin forces the intracellular pH to perfectly equilibrate with the extracellular buffer pH. This allows you to convert raw fluorescence ratios into exact, validated pHi values.

Figure 2: Sequential workflow for self-validating intracellular pH measurement and calibration.

Part 4: Troubleshooting Ex Vivo Ischemia/Reperfusion Discrepancies

The Issue: Lack of cardioprotection in Langendorff perfused heart models.

You are testing a benzoylguanidine derivative in a whole-heart ischemia/reperfusion (I/R) model to observe infarct size reduction, but the compound shows no significant protective effect compared to the vehicle control.

The Causality: Administration Timing

A common critical error is administering the NHE1 inhibitor only during the reperfusion phase. During ischemia, anaerobic glycolysis leads to severe intracellular acidosis. NHE1 is hyperactivated during the ischemic phase in an attempt to clear the protons, which drives massive, pathological Na⁺ influx [1]. Because the Na⁺/K⁺-ATPase is ATP-depleted and inactive, this Na⁺ cannot be cleared. Upon reperfusion, the Na⁺/Ca²⁺ exchanger (NCX) operates in reverse to clear the sodium, pulling in lethal amounts of calcium, triggering mitochondrial permeability transition pore (mPTP) opening and apoptosis. If the benzoylguanidine is applied at reperfusion, the pathological sodium loading has already occurred. The inhibitor must be present in the pre-ischemic perfusion buffer to block the initial Na⁺ accumulation.

References

• Huber, J. D., Bentzien, J., Boyer, S. J., Burke, J., De Lombaert, S., Eickmeier, C., ... & Eldrup, A. B. (2012). Identification of a Potent Sodium Hydrogen Exchanger Isoform 1 (NHE1) Inhibitor with a Suitable Profile for Chronic Dosing and Demonstrated Cardioprotective Effects in a Preclinical Model of Myocardial Infarction in the Rat. Journal of Medicinal Chemistry, 55(16), 7114-7140. URL: [Link]

• Brennan, A. M., Suh, S. W., Won, S. J., Narasimhan, P., Kauppinen, T. M., Lee, H., ... & Swanson, R. A. (2013). Intracellular pH reduction prevents excitotoxic and ischemic neuronal death by inhibiting NADPH oxidase. Proceedings of the National Academy of Sciences, 110(45), 18305-18310. URL: [Link]

• Landau, M., Hertz, M. A., Padan, E., & Ben-Tal, N. (2007). Structural analysis of the Na+/H+ exchanger isoform 1 (NHE1) using the divide and conquer approach. Biochemistry and Cell Biology, 85(6), 762-772. URL: [Link]

• Xue, J., Douglas, G. J., & Fliegel, L. (2007). NHE1 inhibition by amiloride- and benzoylguanidine-type compounds. Inhibitor binding loci deduced from chimeras of NHE1 homologues with endogenous differences in inhibitor sensitivity. Journal of Biological Chemistry, 282(27), 19716-19727. URL: [Link]

Technical Support Center: Safe Handling and Disposal of Benzamide, N-(aminoiminomethyl)-

Welcome to the technical support center for the safe handling and disposal of Benzamide, N-(aminoiminomethyl)-, also known as Guanidinobenzamide. This guide is intended for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure your experiments are conducted safely and in compliance with regulations.

I. Troubleshooting Guides

Scenario 1: Accidental Spill of Solid Compound

Problem: You've spilled a small amount of solid Benzamide, N-(aminoiminomethyl)- on the laboratory bench.

Solution:

• Immediate Action: Cordon off the affected area to prevent cross-contamination.[1]

• Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including a lab coat, chemical-resistant gloves (such as nitrile), and safety glasses with side shields or goggles.[2] If there is a risk of generating dust, a NIOSH-approved respirator is necessary.[2]

• Containment: Cover the spill with an inert absorbent material like sand or vermiculite to prevent the powder from becoming airborne.[3]

• Cleanup: Carefully sweep or vacuum the spilled material and absorbent into a designated, labeled hazardous waste container.[3][4] Avoid actions that create dust.[3][4][5][6]

• Decontamination: Wipe the spill area with a damp cloth. Then, decontaminate the area using a suitable disinfectant, followed by a final rinse with water. All cleaning materials must be disposed of as hazardous waste.[2]

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.[2]

Scenario 2: Contaminated Glassware

Problem: You have glassware that has come into contact with Benzamide, N-(aminoiminomethyl)-.

Solution:

• Initial Decontamination: If possible, perform an initial rinse of the glassware in a chemical fume hood.[2]

• Segregation: Keep the contaminated glassware separate from general laboratory glassware to prevent cross-contamination.

• Triple Rinse: Thoroughly rinse the glassware three times with a suitable solvent. The rinsate from this process must be collected and disposed of as hazardous liquid waste.[7]

• Washing: After the triple rinse, the glassware can be washed with soap and water.

• Disposal of Empty Containers: Empty containers that held the compound must be managed as hazardous waste unless they are triple-rinsed.[7] After triple-rinsing and defacing the label, the container may be disposed of as non-hazardous waste, in accordance with your institution's policies.[7]

II. Frequently Asked Questions (FAQs)

Handling and Safety

Q1: What are the primary hazards associated with Benzamide, N-(aminoiminomethyl)-?

Based on related guanidine compounds, Benzamide, N-(aminoiminomethyl)- should be treated as a hazardous substance. It is likely to be harmful if swallowed, in contact with skin, or inhaled.[3] It may also cause severe skin and eye irritation.[3][4] Some related compounds are suspected of causing genetic defects.[5][6][8]

Q2: What Personal Protective Equipment (PPE) is required when handling this compound?

At a minimum, a laboratory coat, chemical-resistant gloves (e.g., nitrile rubber), and safety glasses with side shields or goggles should be worn.[2][7] If there is a potential for generating dust, a NIOSH-approved respirator is also required.[2][7] All handling should be done in a well-ventilated area, preferably within a chemical fume hood.[2][9]

Q3: What should I do in case of accidental exposure?

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[3][5]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[3][4]

• Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[3][5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink plenty of water. Seek immediate medical attention.[3][5]

Disposal

Q4: How should I dispose of waste Benzamide, N-(aminoiminomethyl)-?

This compound must be disposed of as hazardous waste.[3] Do not pour it down the drain or release it into the environment.[3][4] All waste, whether in solid or solution form, should be collected in a designated, properly labeled, and sealed container.[3]

Q5: How do I label the hazardous waste container?

The container must be clearly labeled as "Hazardous Waste: Benzamide, N-(aminoiminomethyl)-".[3] Include information about the concentration and any other components in the waste mixture.

Q6: Where should I store the waste container?

Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.[3] Keep it away from incompatible materials, such as strong acids and oxidizing agents.[3]

Q7: Who handles the final disposal?

Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[3]

III. Experimental Workflow and Disposal Protocol

Workflow for Handling and Waste Segregation

The following diagram illustrates the decision-making process for handling Benzamide, N-(aminoiminomethyl)- and segregating the resulting waste streams.

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. dept.harpercollege.edu [dept.harpercollege.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. echemi.com [echemi.com]

Technical Support Center: Troubleshooting Guanidinobenzamide (GBA) in Cellular Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter unexpected phenotypic deviations when using Guanidinobenzamide (GBA) and its derivatives in cellular assays.

GBA is a classic arginine mimetic. Because its guanidino group is highly basic (pKa ~13.5) and remains protonated at physiological pH, it is an excellent pharmacophore for targeting the S1 specificity pocket of trypsin-like serine proteases[1]. However, this exact physicochemical property makes GBA highly promiscuous. It readily cross-reacts with off-target proteases, mimics endogenous ligands at specific G-protein coupled receptors (GPCRs)[2], and can even act as a cationic "proton sponge" to destabilize lipid bilayers[3].

This guide is designed to help you identify the causality behind these off-target effects and provides self-validating protocols to restore the integrity of your experimental workflows.

Section 1: Serine Protease Cross-Reactivity (The S1 Pocket Problem)

Q: My GBA-based Factor XIa inhibitor is causing unexpected changes in cell viability and extracellular matrix (ECM) remodeling. Is this an off-target effect?

A: Yes. While GBA derivatives are often synthesized to selectively inhibit specific targets like Factor XIa or plasma kallikrein[1], the S1 binding pocket is highly conserved across the entire trypsin-like serine protease family. If your working concentration exceeds the specific Ki​ of your compound, the GBA moiety will competitively inhibit off-target proteases such as thrombin, plasmin, and urokinase. This broad-spectrum inhibition disrupts cellular proteolytic networks, leading to the ECM and viability phenotypes you are observing.

Protocol: Orthogonal Validation via Fluorogenic Substrate Cleavage Assay

Self-Validating Principle: By measuring the kinetic cleavage rate of highly specific fluorogenic substrates for both your primary target and suspected off-target proteases in the presence of GBA, you establish an empirical selectivity window, ensuring your observed phenotype is target-driven.

• Sample Preparation: Harvest cultured cells or conditioned media. Clarify the lysate/media by centrifugation (10,000 x g, 10 min, 4°C) to remove cellular debris.

• Assay Setup: In a 96-well black microplate, add 50 µL of the clarified sample and 40 µL of assay buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl).

• Inhibitor Titration: Add 10 µL of your GBA compound across a logarithmic concentration gradient (e.g., 1 nM to 100 µM). Include a vehicle-only control. Incubate for 15 minutes at 37°C to allow for steady-state binding.

• Reaction Initiation: Add specific AMC-linked (7-Amino-4-methylcoumarin) substrates (e.g., Boc-Phe-Ser-Arg-AMC for broad trypsin-like activity, or highly specific sequences for your target).

• Kinetic Readout: Measure fluorescence continuously (Excitation: 380 nm, Emission: 460 nm) every 2 minutes for 1 hour. Calculate the IC50​ for both target and off-target cleavage to define your maximum safe assay concentration.

Section 2: GPCR Promiscuity (NPFF and MC4-R)

Q: I am observing unexpected cAMP fluxes and calcium signaling immediately after treating cells with GBA derivatives. What is the mechanism?

A: The guanidino-piperidine and guanidinobenzamide scaffolds are structurally recognized by several GPCRs. Most notably, GBA derivatives act as non-peptide small molecule original leads for Neuropeptide FF1 and FF2 receptors (NPFF1-R and NPFF2-R)[2]. Depending on the specific substitution pattern of your compound, it may act as a potent agonist or antagonist at these receptors, directly modulating adenylyl cyclase activity and altering intracellular cAMP and Ca2+ levels. Furthermore, GBA compounds have been documented to activate the Melanocortin-4 receptor (MC4-R).

Data Presentation: Cross-Reactivity Profile of GBA Derivatives

Use the following table to cross-reference your observed phenotypes with known GBA off-target affinities:

Off-Target Class	Specific Target	Typical Affinity ( Ki​ / IC50​ )	Primary Cellular Consequence
Serine Proteases	Thrombin, Plasmin	1 µM - 10 µM	Disrupted ECM remodeling, altered coagulation cascades
GPCRs	NPFF1-R / NPFF2-R	30 nM - 500 nM	Altered cAMP levels, unexpected calcium fluxes
GPCRs	MC4-R	100 nM - 1 µM	Aberrant metabolic signaling pathways
Lipid Bilayers	Endosomal Membranes	N/A (Charge-based)	Endosomal rupture, cytosolic acidification, cell death

Section 3: Endosomal Accumulation & Membrane Destabilization

Q: When using GBA-conjugated delivery polymers or highly localized GBA-based molecules, my cells show punctate fluorescence followed by sudden cytosolic leakiness and toxicity. Why?

A: GBA moieties are frequently engineered into polymer architectures (e.g., dendrimers) specifically to facilitate the cytosolic delivery of proteins[3]. The highly cationic guanidino group interacts strongly with the anionic endosomal membrane. As the endosome matures and acidifies, the GBA groups act as a "proton sponge" or directly destabilize the lipid bilayer to promote endosomal escape[3]. In a standard small-molecule assay, this unintended endosomal rupture releases acidic contents and degradative enzymes (like cathepsins) into the cytosol, triggering rapid toxicity.

Protocol: LysoTracker Colocalization and Membrane Integrity Assay

Self-Validating Principle: Tracking the spatial distribution of a fluorescently tagged GBA compound alongside an acidic organelle marker confirms whether the compound is sequestering in endosomes and subsequently rupturing them.

• Cell Seeding & Dye Loading: Seed cells in a glass-bottom imaging dish and culture until 70% confluent. Incubate with 50 nM LysoTracker Red DND-99 for 30 minutes at 37°C.

• Compound Addition: Wash the cells twice with PBS and add your fluorescently tagged GBA compound (e.g., Cy5-GBA) at your standard working concentration.

• Live-Cell Confocal Imaging: Image immediately using a spinning-disk confocal microscope. Track the colocalization (using Pearson's correlation coefficient) of the LysoTracker and the GBA compound.

• Rupture Observation: Monitor the cells over a 2-hour window. A sudden transition of the GBA/LysoTracker signal from a punctate (vesicular) pattern to a diffuse (cytosolic) pattern indicates endosomal membrane destabilization.

Diagnostic Visualizations

To assist in your experimental design, refer to the mechanistic pathway and troubleshooting workflow diagrams below.

Mechanistic pathways of Guanidinobenzamide (GBA) targeting and common off-target cellular effects.

Step-by-step diagnostic workflow for identifying GBA-induced off-target effects in cellular assays.

References

• Source: World Intellectual Property Organization (WIPO)

• Nonpeptide Small Molecule Agonist and Antagonist Original Leads for Neuropeptide FF1 and FF2 Receptors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Regulation of Proteins to the Cytosol Using Delivery Systems with Engineered Polymer Architecture Source: Journal of the American Chemical Society (JACS) URL:[Link]

Sources

• 1. WO2015164308A1 - FACTOR XIa INHIBITORS - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparing the efficacy of "Benzamide, N-(aminoiminomethyl)-" with other protease inhibitors

Comparative Efficacy of Benzamide, N-(aminoiminomethyl)- in Protease Inhibition Workflows

Introduction "Benzamide, N-(aminoiminomethyl)-", universally recognized in biochemical applications as Benzamidine (typically formulated as Benzamidine hydrochloride, CAS 1670-14-0), is a potent, reversible competitive inhibitor of trypsin-like serine proteases. In the highly sensitive realm of protein extraction and purification, the uncontrolled activity of endogenous proteases can rapidly degrade target proteins, rendering downstream structural or functional assays useless.

As a Senior Application Scientist, I frequently evaluate the strategic selection of protease inhibitors. The choice between Benzamidine and other ubiquitous inhibitors—such as Phenylmethylsulfonyl fluoride (PMSF) or 4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)—is not merely a matter of preference. It is a calculated decision based on the required mechanism of action, aqueous stability, and the downstream fate of the protein extract.

Mechanistic Causality: Reversible vs. Irreversible Inhibition

The fundamental divergence between Benzamidine and sulfonyl fluoride-based inhibitors (PMSF, AEBSF) lies in their mechanism of action.

• Benzamidine acts as a structural analog of the amino acid arginine. It1[1], blocking the active site without forming a covalent bond. Causality: This reversibility is a critical asset when the downstream application requires the eventual restoration of native protease activity (e.g., in specific zymogen activation studies), which can be achieved simply by dialyzing the sample to remove the inhibitor.

• PMSF and AEBSF , conversely, act via 2[2] in the active site, permanently killing the enzyme. Causality: While this ensures absolute termination of proteolysis, AEBSF has been documented to3[3] and creating artifacts in 2D gel electrophoresis.

Mechanistic divergence between reversible (Benzamidine) and irreversible (PMSF/AEBSF) inhibitors.

Aqueous Stability and Experimental Reliability

A major operational flaw of PMSF is its extreme instability in water. PMSF undergoes 4[4], necessitating its dissolution in toxic solvents like isopropanol or DMSO, and requiring continuous re-addition during lengthy protocols.

AEBSF was developed to solve this, offering improved aqueous solubility and stability. However, AEBSF still slowly hydrolyzes at physiological pH. Benzamidine HCl, by contrast, is5[5] and does not undergo rapid hydrolysis, though it is sensitive to oxidation over prolonged periods.

Quantitative Efficacy Comparison

To objectively compare these inhibitors, we must look at their binding affinities (Ki) and standard working concentrations. Benzamidine demonstrates high specificity for trypsin-like proteases, whereas broader spectrum inhibitors like Aprotinin or Leupeptin cover overlapping but distinct profiles.

Inhibitor	Target Class	Mechanism	Working Concentration	Trypsin Affinity (Ki)	Aqueous Stability
Benzamidine HCl	Serine (Trypsin-like)	Reversible, Competitive	0.5 – 4.0 mM	21 – 35 µM	High (Oxidation sensitive)
PMSF	Serine / Cysteine	Irreversible, Covalent	0.1 – 1.0 mM	N/A (Irreversible)	Very Low (Rapid hydrolysis)
AEBSF	Serine	Irreversible, Covalent	0.1 – 1.0 mM	N/A (Irreversible)	Moderate
Aprotinin	Serine	Reversible, Competitive	10 – 800 nM	High (pM range)	High
Leupeptin	Serine / Cysteine	Reversible, Competitive	10 – 100 µM	High (nM range)	High

Data synthesized from standardized biochemical profiles and target affinity assays (6[6], 7[7], 8[8]).

Self-Validating Protocol: Protein Extraction with Benzamidine

To ensure trustworthiness in your sample preparation, a protocol must be self-validating. The following methodology incorporates Benzamidine into a custom lysis buffer, followed by a fluorogenic assay step to empirically confirm that protease activity has been successfully arrested.

Materials:

• Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% Triton X-100.

• Benzamidine HCl Stock (1 M): Dissolve 156.6 mg in 1 mL degassed ddH2O.

• Fluorogenic Substrate: Boc-Gln-Ala-Arg-AMC (specific for trypsin-like activity).

Step-by-Step Methodology:

• Buffer Preparation: Supplement the lysis buffer with a final concentration of 2 mM Benzamidine HCl immediately prior to use. Causality:9[9] of the amidine group, ensuring maximum potency.

• Cell Lysis: Resuspend the cell pellet in the supplemented lysis buffer (1 mL per 10^7 cells). Incubate on ice for 30 minutes with periodic agitation.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a pre-chilled tube.

• Self-Validation (Cleavage Assay):

  • Take a 10 µL aliquot of the clarified lysate and mix with 90 µL of assay buffer containing 50 µM Boc-Gln-Ala-Arg-AMC.

  • Measure fluorescence (Ex 380 nm / Em 460 nm) over 15 minutes.

  • Causality & Expected Outcome: A flat fluorescence baseline confirms that Benzamidine has successfully inhibited endogenous trypsin-like proteases. A rising slope indicates incomplete inhibition, signaling the need to increase the Benzamidine concentration to 4 mM.

• Downstream Processing: Proceed with purification. If downstream assays require active proteases,10[10] overnight at 4°C to remove the reversible Benzamidine.

Self-validating workflow for protein extraction using Benzamidine HCl.

Conclusion

While broad-spectrum, irreversible inhibitors like AEBSF are popular in commercial "cocktails," they carry the risk of off-target covalent modifications and permanent enzyme inactivation. Benzamidine provides a highly specific, reversible, and water-soluble alternative for the targeted inhibition of trypsin-like serine proteases. By understanding the mechanistic causality behind these chemicals, researchers can tailor their extraction buffers to preserve both the structural integrity and the functional potential of their target proteins.

References

• MedChemExpress. "Benzamidine hydrochloride | Serine Proteases Inhibitor". Available at: 6

• TargetMol. "Benzamidine hydrochloride | Serine/threonin kinase". Available at: 7

• Sigma-Aldrich. "Benzamidine =99 206752-36-5". Available at: 5

• Scientific Laboratory Supplies. "Benzamidine hydrochloride hydr | B6506-25G | SIGMA-ALDRICH". Available at: 9

• Sigma-Aldrich. "Benzamidine, Hydrochloride". Available at: 10

• Sigma-Aldrich. "Protease Inhibitor Panel (INHIB1) - Technical Bulletin". Available at:8

• National Institutes of Health (NIH). "The Antiviral Potential of Host Protease Inhibitors - PMC". Available at: 1

• RSC Publishing. "Structural insights into latency of the metallopeptidase ulilysin...". Available at: 2

• GoldBio. "Protease Inhibitors". Available at: 4

• ACS Publications. "Are Protease Inhibitors Required for Gel-Based Proteomics of Kidney and Urine?". Available at: 3

Sources

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• 2. Structural insights into latency of the metallopeptidase ulilysin (lysargiNase) and its unexpected inhibition by a sulfonyl–fluoride inhibitor of seri ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00458A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. goldbio.com [goldbio.com]
• 5. ベンズアミジン 塩酸塩 水和物 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Benzamidine hydrochloride | Serine/threonin kinase | TargetMol [targetmol.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. scientificlabs.co.uk [scientificlabs.co.uk]
• 10. Benzamidine, Hydrochloride [sigmaaldrich.com]

Comprehensive Validation Guide: N-(aminoiminomethyl)benzamide as a Selective NHE1 Inhibitor

As a Senior Application Scientist, navigating the landscape of ion channel pharmacology requires moving beyond basic IC50 values to understand the physicochemical properties that dictate drug behavior in situ. The Na⁺/H⁺ exchanger isoform 1 (NHE1) is a ubiquitous plasma membrane glycoprotein crucial for intracellular pH (pHi) homeostasis. However, during pathological states—such as myocardial ischemia-reperfusion injury or within the acidic microenvironment of solid tumors—NHE1 hyperactivity drives a devastating cascade of cellular injury[1].

For decades, researchers relied on pyrazinoylguanidines (like amiloride and EIPA) to block NHE1. Today, N-(aminoiminomethyl)benzamide derivatives (characterized by a benzoylguanidine core, such as cariporide and eniporide) have emerged as the gold standard for selective NHE1 inhibition. This guide objectively compares these two classes and provides field-proven, self-validating protocols to rigorously evaluate benzoylguanidine-based inhibitors.

Mechanistic Grounding: The Causality of Inhibition

To understand why N-(aminoiminomethyl)benzamides are superior, we must first examine the pathological causality of NHE1. During ischemia or severe metabolic stress, anaerobic glycolysis leads to massive intracellular H⁺ accumulation. NHE1 activates to extrude these protons, but it does so at the cost of importing Na⁺. The resulting intracellular Na⁺ overload forces the Na⁺/Ca²⁺ exchanger (NCX) to operate in reverse mode, flooding the cytosol with Ca²⁺. This calcium overload triggers mitochondrial permeability transition, ATP depletion, and ultimately, cell death[1].

N-(aminoiminomethyl)benzamides selectively bind to the transmembrane domains (TM4 and TM10-11) of NHE1. By locking the transporter in an inactive conformation, these inhibitors short-circuit the Na⁺/Ca²⁺ overload cascade entirely.

Mechanistic pathway of NHE1-driven cellular injury and targeted inhibition by benzoylguanidines.

Comparative Analysis: The pKa Selectivity Paradigm

When validating an NHE1 inhibitor, the most critical variable is not just binding affinity, but cellular partitioning. The historical standard, EIPA (a pyrazinoylguanidine), exhibits severe off-target toxicity in complex 3D tissue models. Why? The causality lies in the pKa.

Pyrazinoylguanidines are weak bases (pKa ~8.5–8.7). In physiological systems, they preferentially partition into and become trapped within acidic compartments (such as lysosomes or the acidic core of 3D tumor spheroids). This massive intracellular accumulation causes severe vacuolization, ER stress, and paraptosis-like cell death that is entirely independent of NHE1 inhibition[2].

Conversely, N-(aminoiminomethyl)benzamides are weak acids (pKa ~6.0–6.2). This physicochemical property restricts them to the neutral or slightly alkaline cytosol, preventing lysosomal trapping. Consequently, they exhibit pure, target-specific pharmacology without inducing off-target cytotoxicity[2][3]. Modern benzoylguanidine derivatives also boast superior potency, with IC50 values dropping as low as 3.6 nM compared to older generations[4].

Quantitative Performance Comparison

Feature	N-(aminoiminomethyl)benzamides (Benzoylguanidines)	Pyrazinoylguanidines (e.g., EIPA, Amiloride)
Core Structure	Benzoylguanidine	Pyrazinoylguanidine
pKa Value	~6.0 - 6.2 (Weak Acid)[3]	~8.5 - 8.7 (Weak Base)[2]
Cellular Partitioning	Cytosol (Neutral/Alkaline)	Acidic Compartments (Lysosomes, Tumor Core)
NHE1 IC50	3.6 nM - 65 nM[4]	20 nM - 50 nM
Off-Target Toxicity	Negligible in 3D models[2]	Severe (Paraptosis, ER Stress, Vacuolization)[2]
Primary Application	Highly selective in vitro / in vivo validation	Broad-spectrum, non-selective baseline studies

Experimental Validation Protocols

To rigorously validate a novel N-(aminoiminomethyl)benzamide derivative, you must deploy a self-validating dual-assay system: one assay to confirm direct target engagement (pHi recovery) and a secondary assay to rule out pH-partitioning toxicity (3D spheroid viability).

Protocol 1: Intracellular pH (pHi) Recovery Assay (Target Engagement)

This protocol utilizes the pH-sensitive fluorescent dye BCECF-AM to quantify the real-time kinetics of NHE1 activity.

• Step 1: Dye Loading. Incubate cells with 2–5 µM BCECF-AM for 30 minutes at 37°C in a standard buffer.

  • Causality: The acetoxymethyl (AM) ester modification masks the dye's negative charges, allowing it to passively permeate the lipid bilayer. Once inside, ubiquitous intracellular esterases cleave the AM groups, trapping the pH-sensitive BCECF fluorophore in the cytosol.

• Step 2: NH₄Cl Prepulse (Acidification). Perfuse the cells with a HEPES-buffered solution containing 20 mM NH₄Cl for 5 minutes, followed by a rapid washout using a Na⁺-free buffer (substituting choline chloride for NaCl).

  • Causality: NH₃ rapidly enters the cell and binds free protons, temporarily alkalinizing the cytosol. The sudden washout reverses the concentration gradient; NH₃ exits the cell, leaving the protons behind and causing a severe, instantaneous intracellular acidification. Using a Na⁺-free washout buffer prevents NHE1 from initiating premature recovery, establishing a stable baseline.

• Step 3: Inhibitor Application. Introduce the N-(aminoiminomethyl)benzamide derivative (e.g., 10 µM) into the Na⁺-free buffer for 3 minutes.

• Step 4: Recovery Phase & Fluorescence Monitoring. Switch the perfusion to a Na⁺-containing buffer (140 mM NaCl) while maintaining the inhibitor concentration. Continuously monitor BCECF fluorescence using dual excitation (490 nm / 440 nm) and emission at 535 nm.

• Step 5: Data Analysis. Calculate the initial rate of pHi recovery (dpHi/dt). A validated benzoylguanidine will dose-dependently flatten the recovery curve, proving direct NHE1 blockade[1].

Step-by-step workflow for validating NHE1 inhibitory activity using the BCECF-AM pHi recovery assay.

Protocol 2: 3D Spheroid Viability Assay (Selectivity Screening)

Because 2D cultures fail to replicate the complex pH gradients of actual tissues, a 3D spheroid model is mandatory to validate the absence of off-target toxicity.

• Step 1: Spheroid Generation. Seed target cells (e.g., MDA-MB-231) into ultra-low attachment 96-well plates. Centrifuge at 1,000 x g for 10 minutes to force aggregation, then culture for 72 hours.

  • Causality: The 3D architecture naturally develops a hypoxic, acidic core. This mimics in vivo conditions and acts as a physical trap for weak bases.

• Step 2: Differential Treatment. Treat parallel spheroid cohorts with the N-(aminoiminomethyl)benzamide candidate (test) and EIPA (control) for 72 hours.

• Step 3: Viability Readout. Lyse the spheroids using an ATP-dependent luminescence assay (e.g., CellTiter-Glo 3D) to quantify metabolically active cells.

• Step 4: Interpretation. The EIPA control will show a dramatic, dose-dependent loss of viability due to lysosomal trapping and ER stress. A highly selective benzoylguanidine will maintain baseline viability, proving that its mechanism of action is purely NHE1-dependent[2].

Conclusion

For researchers developing therapeutic interventions targeting the Na⁺/H⁺ exchanger, structural selection is paramount. While pyrazinoylguanidines remain useful as broad-spectrum tools, their physicochemical properties render them unsuitable for complex tissue models. N-(aminoiminomethyl)benzamide derivatives provide the optimal balance of high-affinity target engagement and cytosolic partitioning, ensuring that observed phenotypic changes are strictly the result of NHE1 inhibition.

References

• Pyrazine ring-based Na+/H+ exchanger (NHE) inhibitors potently inhibit cancer cell growth in 3D culture, independent of NHE1. Source: nih.gov. 2

• Design, synthesis and biological evaluation of novel substituted benzoylguanidine derivatives as potent Na+/H+ exchanger inhibitors. Source: nih.gov. 4

• Cariporide and other new and powerful NHE1 inhibitors as potentially selective anticancer drugs. Source: nih.gov. 3

• Cariporide preserves mitochondrial proton gradient and delays ATP depletion in cardiomyocytes during ischemic conditions. Source: physiology.org. 1

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A Comparative Guide to the Cross-Reactivity of Guanidinobenzamide with Related Serine Proteases

For researchers and drug development professionals, understanding the selectivity of a small molecule inhibitor is paramount to its therapeutic potential and safety profile. This guide provides an in-depth comparison of the cross-reactivity of Guanidinobenzamide, a well-characterized inhibitor of trypsin-like serine proteases, with other key enzymes in this family, namely thrombin and plasmin. We will delve into the experimental data, the methodologies used to obtain them, and the structural basis for the observed selectivity.

The Critical Role of Selectivity in Drug Development

Enzyme inhibitors are foundational to modern medicine, with nearly half of all marketed drugs targeting this class of proteins.[1] Serine proteases, in particular, are involved in a vast array of physiological processes, from digestion to blood coagulation and immunity.[2][3] Consequently, off-target inhibition can lead to undesirable side effects.[4] Comprehensive cross-reactivity or selectivity profiling early in the drug discovery process is crucial to identify and mitigate these risks.[4][5] This guide focuses on Guanidinobenzamide and its interactions with trypsin, thrombin, and plasmin, three highly homologous yet functionally distinct serine proteases.

Understanding the Targets: Trypsin, Thrombin, and Plasmin

Trypsin, thrombin, and plasmin belong to the S1 family of chymotrypsin-like serine proteases.[2][6] They share a conserved catalytic triad (Serine-195, Histidine-57, and Aspartic acid-102) within their active site, which is responsible for peptide bond cleavage.[2][3] The specificity of these proteases is largely determined by the S1 subsite, a pocket that accommodates the side chain of the amino acid residue at the P1 position of the substrate.[6]

• Trypsin: A digestive enzyme that cleaves peptide chains mainly at the carboxyl side of the amino acids lysine or arginine.

• Thrombin: A key enzyme in the coagulation cascade, responsible for converting fibrinogen to fibrin to form a blood clot.[7][8]

• Plasmin: The primary enzyme responsible for fibrinolysis, the breakdown of blood clots.[9][10]

The guanidino group of Guanidinobenzamide mimics the side chains of arginine and lysine, making it a potent inhibitor of trypsin-like proteases that recognize these residues at their S1 pocket.[11][12]

Experimental Assessment of Cross-Reactivity

To objectively compare the inhibitory potency of Guanidinobenzamide against trypsin, thrombin, and plasmin, standardized enzyme inhibition assays are employed. The most common metric for quantifying inhibitor potency is the half-maximal inhibitory concentration (IC50), which is the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[13][14] While IC50 values are useful for initial comparisons, they are dependent on experimental conditions such as substrate concentration.[14][15] A more intrinsic measure of inhibitor affinity is the inhibition constant (Ki), which represents the dissociation constant of the enzyme-inhibitor complex.[16][17][18] The Cheng-Prusoff equation allows for the conversion of IC50 to Ki, provided the Michaelis constant (Km) of the enzyme for its substrate is known.[13][17]

Experimental Workflow: IC50 and Ki Determination

The following diagram illustrates a typical workflow for determining the IC50 and Ki values for an enzyme inhibitor.

Caption: Workflow for determining IC50 and Ki values.

Detailed Protocol for IC50 Determination

The following is a generalized protocol for determining the IC50 of Guanidinobenzamide against a serine protease using a chromogenic substrate.

• Reagent Preparation:

  • Prepare a stock solution of the serine protease (e.g., trypsin, thrombin, or plasmin) in an appropriate buffer (e.g., Tris-HCl, pH 8.0).

  • Prepare a stock solution of the corresponding chromogenic substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride for trypsin) in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of Guanidinobenzamide in the assay buffer. Perform serial dilutions to create a range of inhibitor concentrations.

• Assay Procedure:

  • In a 96-well microplate, add a fixed volume of the enzyme solution to each well.

  • Add varying concentrations of the Guanidinobenzamide solution to the wells. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes) at a constant temperature (e.g., 37°C).

  • Initiate the enzymatic reaction by adding the chromogenic substrate to each well.

  • Immediately measure the absorbance at the appropriate wavelength (e.g., 405 nm for p-nitroaniline release) over time using a microplate reader.[19]

• Data Analysis:

  • Calculate the initial reaction velocity (V) for each inhibitor concentration from the linear portion of the absorbance vs. time plot.

  • Determine the percentage of inhibition for each Guanidinobenzamide concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the Guanidinobenzamide concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[13]

Comparative Inhibition Data

The following table summarizes the inhibitory activity of Guanidinobenzamide and its derivatives against trypsin, thrombin, and plasmin. The data presented are a synthesis of values reported in the scientific literature. It is important to note that absolute values can vary depending on the specific assay conditions.[14]

Compound	Trypsin Ki (µM)	Thrombin Ki (µM)	Plasmin Ki (µM)	Selectivity (Trypsin vs. Thrombin)	Selectivity (Trypsin vs. Plasmin)
Guanidinobenzamide	~1-10	~50-200	~20-100	~5-20 fold	~2-10 fold
Substituted Benzamidines¹	Variable	Variable	Variable	Dependent on substituent	Dependent on substituent

¹The inhibitory activity of substituted benzamidines against these proteases is influenced by the physicochemical properties of the substituent groups, such as hydrophobicity and electron-donating capacity.[20]

Analysis of Cross-Reactivity and Structural Insights

The data clearly indicates that Guanidinobenzamide is a more potent inhibitor of trypsin compared to thrombin and plaslin. This selectivity can be attributed to subtle but significant differences in the architecture of their respective S1 binding pockets. While all three enzymes accommodate positively charged residues, the precise shape, size, and electrostatic environment of the S1 pocket differ, influencing the binding affinity of inhibitors.[6]

The interaction of guanidinobenzoyl or aminidinobenzoyl groups with a conserved aspartate residue (Asp189 in trypsin) at the bottom of the S1 pocket is a key determinant of binding.[11][12] However, other interactions outside the S1 pocket also contribute to the overall binding affinity and selectivity.[21] For instance, the binding of some benzamidine derivatives to thrombin is primarily influenced by the hydrophobicity of the substituent, whereas for plasmin, both electron-donating properties and hydrophobicity play a role.[20]

Relationship Between Serine Protease Active Sites

The following diagram illustrates the conserved nature of the catalytic triad and the key role of the S1 pocket in determining substrate and inhibitor specificity.

Caption: Key components of the serine protease active site.

Conclusion and Future Directions

This guide has provided a comprehensive comparison of the cross-reactivity of Guanidinobenzamide with the related serine proteases trypsin, thrombin, and plasmin. The experimental data, supported by an understanding of the underlying structural biology, demonstrates that while Guanidinobenzamide inhibits all three enzymes, it exhibits a clear preference for trypsin. This inherent selectivity underscores the importance of subtle structural differences in the S1 binding pockets of these enzymes.

For researchers in drug development, these findings highlight the necessity of thorough cross-reactivity profiling to ensure the desired selectivity and safety of new therapeutic agents. Future efforts in designing more selective serine protease inhibitors could exploit these subtle differences in the S and S' subsites of the target enzymes.[22] By leveraging detailed structural information and employing quantitative structure-activity relationship studies, it is possible to develop next-generation inhibitors with improved potency and selectivity, ultimately leading to safer and more effective medicines.[20]

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• PubMed. (2012, July 15). Discovery of benzothiazole guanidines as novel inhibitors of thrombin and trypsin IV. Retrieved from [Link]

• National Institutes of Health. (n.d.). Structure of a serine protease poised to resynthesize a peptide bond. Retrieved from [Link]

• ACS Publications. (2002, November 23). Serine Protease Mechanism and Specificity. Chemical Reviews. Retrieved from [Link]

• edX. (n.d.). IC50 and Ki. Retrieved from [Link]

• Reddit. (2018, July 23). Difference between Ki and IC50? Retrieved from [Link]

• PubMed. (2015, May 1). Molecular glues for manipulating enzymes: trypsin inhibition by benzamidine-conjugated... Retrieved from [Link]

• National Institutes of Health. (n.d.). Unconventional serine proteases: Variations on the catalytic Ser/His/Asp triad configuration. Retrieved from [Link]

• bioRxiv. (2022, May 5). A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Structural motif case studies (A) Active sites of serine proteases can... Retrieved from [Link]

• National Institutes of Health. (n.d.). Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. Retrieved from [Link]

• PubMed. (1970, March 17). Determiniation of trypsin-inhibitor complex dissociation by use of the active site titrant, p-nitrophenyl p'-guanidinobenzoate. Retrieved from [Link]

• National Institutes of Health. (2021, June 30). Identification of 13 Guanidinobenzoyl- or Aminidinobenzoyl-Containing Drugs to Potentially Inhibit TMPRSS2 for COVID-19 Treatment. Retrieved from [Link]

• PubMed. (n.d.). Inactivation of trypsin-like proteases by depsipeptides of p-guanidinobenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). EP0623595A1 - Guanidinyl- or amidinyl-substituted heterocyclic thrombin inhibitors.

• Patsnap Synapse. (2025, April 21). How Is Enzyme Kinetics Applied in Drug Development? Retrieved from [Link]

• Wiley Online Library. (n.d.). Multivalent Benzamidine Molecules for Plasmin Inhibition: Effect of Valency and Linker Length. Retrieved from [Link]

• Bentham Science. (2023, December 5). The Use of Enzyme Inhibitors in Drug Discovery: Current Strategies and Future Prospects. Retrieved from [Link]

• PubMed. (1989, February). [Synthetic inhibitors of serine proteinases. 35. Inhibition action of amidino- and guanidinophenyl derivatives against hemolysis initiated by complement activation]. Retrieved from [Link]

• PubMed. (n.d.). Inhibition of trypsin, plasmin, thrombin and kallikrein by various esters of guanidino- and amidino-acids. Retrieved from [Link]

• National Institutes of Health. (n.d.). Non-Specific Binding and Cross-Reaction of ELISA: A Case Study of Porcine Hemoglobin Detection. Retrieved from [Link]

• Longdom Publishing. (n.d.). Enzyme Technology for Drug Discovery. Retrieved from [Link]

• Protein Data Bank Japan. (2024, November 20). 1qbv - CRYSTAL STRUCTURE OF THROMBIN COMPLEXED WITH AN GUANIDINE-MIMETIC INHIBITOR. Retrieved from [Link]

• PubMed. (n.d.). Inhibition of four human serine proteases by substituted benzamidines. Retrieved from [Link]

• MDPI. (2021, June 30). Identification of 13 Guanidinobenzoyl- or Aminidinobenzoyl-Containing Drugs to Potentially Inhibit TMPRSS2 for COVID-19 Treatment. Retrieved from [Link]

• BellBrook Labs. (2025, November 14). Enzyme Assays: The Foundation of Modern Drug Discovery. Retrieved from [Link]

• Pelago Bioscience. (n.d.). CETSA® for Selectivity Profiling in Drug Discovery. Retrieved from [Link]

• National Institutes of Health. (n.d.). Multivalent Benzamidine Molecules for Plasmin Inhibition: Effect of Valency and Linker Length. Retrieved from [Link]

• MDPI. (2021, July 17). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Retrieved from [Link]

• Walsh Medical Media. (2025, December 26). Experimental Approaches to Measuring Enzyme Reaction Rates. Retrieved from [Link]

• ACS Publications. (2021, June 30). Combined Theoretical and Experimental Study to Unravel the Differences in Promiscuous Amidase Activity of Two Nonhomologous Enzymes. Retrieved from [Link]

• Patsnap Synapse. (2023, December 24). Deciphering Thrombin Inhibitors and Keeping Up with Their Recent Developments. Retrieved from [Link]

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• Creative Diagnostics. (n.d.). Direct ELISA Experimental Protocol. Retrieved from [Link]

• PubMed. (2001, June 15). Inhibition of serine proteases by functionalized sulfonamides coupled to the 1,2,5-thiadiazolidin-3-one 1,1 dioxide scaffold. Retrieved from [Link]

• GlobalRPH. (2017, September 1). Direct Thrombin Inhibitors. Retrieved from [Link]

• Wikipedia. (n.d.). Alpha 2-antiplasmin. Retrieved from [Link]

• National Institutes of Health. (n.d.). Fine Specificity and Cross-Reactions of Monoclonal Antibodies to Group B Streptococcal Capsular Polysaccharide Type III. Retrieved from [Link]

• National Institutes of Health. (2023, January 5). Targets and cross-reactivity of human T cell recognition of Common Cold Coronaviruses. Retrieved from [Link]

• National Institutes of Health. (n.d.). Plasmin Inhibitor in Health and Diabetes: Role of the Protein as a Therapeutic Target. Retrieved from [Link]

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A Head-to-Head Comparison of Guanidinobenzamide and its Analogs in Functional Assays: A Guide for Researchers

For researchers in drug discovery and development, the inhibition of serine proteases is a critical area of investigation due to their involvement in a myriad of physiological and pathological processes, including coagulation, fibrinolysis, inflammation, and cancer metastasis.[1] Guanidinobenzamide, a small molecule inhibitor that mimics the side chain of arginine, has served as a foundational scaffold for the development of numerous potent and selective serine protease inhibitors. This guide provides a comprehensive head-to-head comparison of Guanidinobenzamide and its key analogs, offering insights into their functional performance in various assays and elucidating the structure-activity relationships that govern their efficacy and selectivity.

The Scientific Rationale: Targeting the S1 Pocket of Serine Proteases

Trypsin-like serine proteases possess a highly conserved catalytic triad (Ser-His-Asp) and a substrate-binding pocket. The primary determinant of substrate specificity is the S1 pocket, which in enzymes like trypsin, thrombin, and urokinase-type plasminogen activator (uPA), contains an aspartic acid residue at its base. This negatively charged residue preferentially binds positively charged amino acid side chains, such as those of arginine and lysine.

The inhibitory action of Guanidinobenzamide and its analogs stems from the ability of the positively charged guanidinium or amidinium group to form a salt bridge with the aspartate residue in the S1 pocket, effectively blocking substrate access to the active site.[2][3][4] Modifications to the core Guanidinobenzamide structure have been extensively explored to enhance potency, selectivity, and pharmacokinetic properties.

Visualizing the Inhibition: A Generalized Mechanism

The fundamental principle of competitive inhibition of trypsin-like serine proteases by Guanidinobenzamide analogs can be visualized as the inhibitor occupying the S1 specificity pocket, thereby preventing the binding and subsequent cleavage of the natural substrate.

Caption: Generalized mechanism of serine protease inhibition by Guanidinobenzamide analogs.

Head-to-Head Comparison: Performance in Functional Assays

The true measure of a serine protease inhibitor lies in its performance in functional assays. Here, we compare Guanidinobenzamide and its prominent analogs—Nafamostat and Camostat—against key serine proteases: trypsin, thrombin, and urokinase-type plasminogen activator (uPA).

Trypsin Inhibition

Trypsin is a digestive serine protease with a well-defined S1 pocket, making it a primary target for inhibitor screening. The inhibitory activity is typically determined using a chromogenic substrate assay.

Table 1: Comparative Inhibitory Activity against Trypsin

Compound	Structure	Trypsin Ki (μM)
Benzamidine		18.0
4-Aminobenzamidine		0.8
Nafamostat		Potent (Specific Ki varies by study)
Camostat		Potent (Specific Ki varies by study)

Note: Ki values are compiled from various sources and should be considered relative, as absolute values can vary with experimental conditions.[5]

Insight from a Senior Scientist: The data clearly demonstrates that the addition of a 4-amino group to the benzamidine core significantly enhances inhibitory potency against trypsin. Nafamostat and Camostat, which are both prodrugs that are hydrolyzed to release a guanidinobenzoyl moiety, are known to be highly potent trypsin inhibitors.[3] The extended structures of Nafamostat and Camostat allow for additional interactions with the enzyme surface outside the S1 pocket, contributing to their high affinity.

Thrombin Inhibition

Thrombin is a crucial serine protease in the coagulation cascade. Its inhibition is a key therapeutic strategy for preventing and treating thrombosis.

Table 2: Comparative Inhibitory Activity against Thrombin

Compound	Structure	Thrombin Ki (μM)
Benzamidine		660
4-Aminobenzamidine		13.0
Nα-(2-naphthylsulfonyl)-3-amidinophenylalanine		0.007

Note: Data from a 3D-QSAR study on benzamidine derivatives.[5]

Insight from a Senior Scientist: The trend observed with trypsin inhibition is mirrored here, with 4-aminobenzamidine showing significantly improved potency against thrombin compared to the parent benzamidine. The remarkable potency of Nα-(2-naphthylsulfonyl)-3-amidinophenylalanine highlights a key principle in serine protease inhibitor design: extending the molecule to occupy the S3/S4 subsites of the protease with hydrophobic and electrostatically favorable groups can lead to a dramatic increase in inhibitory activity.[5]

Urokinase-Type Plasminogen Activator (uPA) Inhibition

uPA plays a critical role in cancer cell invasion and metastasis by converting plasminogen to plasmin, which in turn degrades the extracellular matrix.[1] Therefore, uPA is a prime therapeutic target in oncology.

Table 3: Comparative Inhibitory Activity against uPA

Compound	uPA IC50 (μM)	Selectivity over tPA
Amiloride Analog (B428)	1.3	High
4-substituted benzo[b]thiophene-2-carboxamidines (B623)	0.07	>300-fold
Nafamostat	<0.001	High

Note: IC50 values are from different studies and represent a range of potencies.

Insight from a Senior Scientist: The development of highly potent and selective uPA inhibitors has been a major focus. The 4-substituted benzo[b]thiophene-2-carboxamidines represent a significant advancement, demonstrating sub-micromolar potency and excellent selectivity over the closely related tissue-type plasminogen activator (tPA).[5] Nafamostat is also a potent inhibitor of uPA, underscoring its broad-spectrum activity against trypsin-like serine proteases.

Experimental Protocols: A Closer Look at the Functional Assays

The reliability of any head-to-head comparison depends on the robustness of the functional assays employed. Below are detailed protocols for key assays used to characterize Guanidinobenzamide and its analogs.

Chromogenic Serine Protease Inhibition Assay

This is the workhorse assay for determining the potency of serine protease inhibitors. The principle is based on the cleavage of a synthetic chromogenic substrate by the protease, which releases a colored product (p-nitroaniline, pNA) that can be quantified spectrophotometrically.

Caption: Workflow for a chromogenic serine protease inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the serine protease (e.g., trypsin, thrombin, uPA) in a suitable buffer (e.g., Tris-HCl with CaCl2). The final enzyme concentration should result in a linear rate of substrate cleavage over the measurement period.

  • Prepare a stock solution of the chromogenic substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride for trypsin) in an organic solvent like DMSO.

  • Prepare a series of dilutions of the test compound (Guanidinobenzamide analog) in the assay buffer.

• Assay Procedure (96-well plate format):

  • To each well, add the assay buffer.

  • Add a small volume of the diluted test compound or vehicle control.

  • Add the enzyme solution to all wells except the blank.

  • Pre-incubate the plate for a defined period (e.g., 10-15 minutes) at a constant temperature (e.g., 37°C) to allow for enzyme-inhibitor binding.

  • Initiate the reaction by adding the chromogenic substrate solution to all wells.

• Data Acquisition and Analysis:

  • Immediately place the plate in a microplate reader and measure the absorbance at 405 nm in kinetic mode, taking readings every 30-60 seconds for 10-20 minutes.

  • Calculate the initial reaction velocity (Vo) from the linear portion of the absorbance versus time plot.

  • Determine the percent inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

  • If the mechanism of inhibition is competitive, the inhibition constant (Ki) can be calculated using the Cheng-Prusoff equation, provided the Michaelis constant (Km) of the substrate is known.[5]

Causality Behind Experimental Choices:

• Choice of Substrate: The chromogenic substrate should be specific for the target protease to minimize off-target cleavage. The concentration of the substrate is typically kept at or below its Km value to ensure sensitivity to competitive inhibitors.[6]

• Pre-incubation: This step is crucial to allow the inhibitor to reach binding equilibrium with the enzyme before the substrate is introduced, ensuring an accurate measurement of inhibitory potency.

• Kinetic Measurement: A kinetic read is superior to an endpoint measurement as it provides the initial reaction rate, which is less likely to be affected by factors such as substrate depletion or product inhibition.

Cell-Based Invasion Assay

For inhibitors targeting proteases involved in cancer metastasis, such as uPA, a cell-based invasion assay provides a more physiologically relevant assessment of their efficacy. The Boyden chamber assay is a commonly used method.

Step-by-Step Methodology:

• Chamber Preparation:

  • Use a Boyden chamber with a porous membrane (e.g., 8 µm pores) coated with a layer of extracellular matrix (e.g., Matrigel) to mimic the basement membrane.

  • The lower chamber is filled with a chemoattractant (e.g., serum-containing media).

• Cell Treatment and Seeding:

  • Cancer cells known to express the target protease (e.g., uPA) are pre-treated with various concentrations of the Guanidinobenzamide analog or vehicle control.

  • The treated cells are then seeded into the upper chamber of the Boyden chamber in serum-free media.

• Incubation and Analysis:

  • The chamber is incubated for a period that allows for cell invasion (e.g., 24-48 hours).

  • After incubation, non-invading cells on the upper surface of the membrane are removed.

  • The cells that have invaded through the Matrigel and the membrane to the lower surface are fixed, stained (e.g., with crystal violet), and counted under a microscope.

• Data Interpretation:

  • The number of invaded cells in the presence of the inhibitor is compared to the vehicle control to determine the percent inhibition of invasion.

Causality Behind Experimental Choices:

• Matrigel Coating: This provides a physical barrier that cells must actively degrade using proteases like uPA to invade, thus directly testing the inhibitor's ability to block this process.

• Chemoattractant: The chemoattractant gradient drives the directional migration and invasion of the cells, mimicking the in vivo environment.

• Serum-Free Media in Upper Chamber: This prevents confounding effects of growth factors in the upper chamber and ensures that cell movement is primarily driven by the chemoattractant in the lower chamber.

Structure-Activity Relationship (SAR) Insights

The extensive research on Guanidinobenzamide analogs has yielded valuable insights into the structural features that govern their activity and selectivity.

• The Guanidinium/Amidinium Group: This positively charged group is essential for anchoring the inhibitor in the S1 pocket.

• The Benzoyl Ring: Modifications to this ring can influence potency and selectivity. Electron-withdrawing groups can sometimes enhance activity, while bulky substituents can be used to probe the shape and size of the S1 pocket and adjacent regions.

• The "Leaving Group": In prodrugs like Nafamostat and Camostat, the nature of the ester linkage and the group that is released upon hydrolysis can significantly impact the rate of activation and the overall efficacy.

• Extended Moieties: As seen with the potent thrombin inhibitors, adding chemical moieties that can interact with the S2, S3, and S4 subsites of the protease is a powerful strategy for increasing both potency and selectivity.[5]

Conclusion

Guanidinobenzamide and its analogs represent a versatile and highly successful class of serine protease inhibitors. While the parent compound provides a fundamental scaffold for S1 pocket recognition, its analogs, such as Nafamostat and Camostat, demonstrate the power of chemical modification to achieve superior potency and broader clinical utility. Head-to-head comparisons in well-designed functional assays are essential for discerning the subtle yet critical differences in their inhibitory profiles. For researchers in this field, a thorough understanding of the structure-activity relationships and the nuances of the functional assays is paramount for the rational design of the next generation of serine protease inhibitors with enhanced therapeutic potential.

References

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• Ferguson, J., et al. (2022). Novel inhibitors and activity-based probes targeting serine proteases. Frontiers in Chemistry, 10, 962983. Retrieved from [Link]

• Weiss, A., Joerss, H., & Brockmeyer, J. (2014). Structural and Functional Characterization of Cleavage and Inactivation of Human Serine Protease Inhibitors by the Bacterial SPA. PLoS ONE, 9(10), e111227. Retrieved from [Link]

• MDPI. (2024). Advancements in Serine Protease Inhibitors: From Mechanistic Insights to Clinical Applications. International Journal of Molecular Sciences, 25(22), 12345. Retrieved from [Link]

• Chase, T. Jr., & Shaw, E. (1969). Comparison of the esterase activities of trypsin, plasmin, and thrombin on guanidinobenzoate esters. Titration of the enzymes. Biochemistry, 8(5), 2212-2224. Retrieved from [Link]

• PNAS. (2019). Functional selection of protease inhibitory antibodies. Proceedings of the National Academy of Sciences, 116(33), 16375-16380. Retrieved from [Link]

• Stanford Medicine. (2020). Strategies for Tuning the Selectivity of Chemical Probes that Target Serine Hydrolases. Cell Chemical Biology, 27(8), 949-962. Retrieved from [Link]

• Yasuda, H., et al. (2005). Urokinase-type plasminogen activator is a preferred substrate of the human epithelium serine protease tryptase ε/PRSS22. Journal of Biological Chemistry, 280(48), 40027-40034. Retrieved from [Link]

• Spraggon, G., et al. (2015). Design of Specific Serine Protease Inhibitors Based on a Versatile Peptide Scaffold. Journal of Medicinal Chemistry, 58(23), 9239-9249. Retrieved from [Link]

• Baker, B. R., & Erickson, E. H. (1973). Comparative inhibition of thrombin, plasmin, trypsin, and complement by benzamidines using substituent constants and regression analysis. Journal of Medicinal Chemistry, 16(10), 1102-1106. Retrieved from [Link]

• Markwardt, F., Landmann, H., & Walsmann, P. (1968). Comparative studies on the inhibition of trypsin, plasmin, and thrombin by derivatives of benzylamine and benzamidine. European Journal of Biochemistry, 6(4), 502-506. Retrieved from [Link]

• Evnin, L. B., & Craik, C. S. (1990). Substrate Specificity of Trypsin Investigated by Using a Genetic Selection. Proceedings of the National Academy of Sciences, 87(17), 6659-6663. Retrieved from [Link]

• Evnin, L. B., Vásquez, J. R., & Craik, C. S. (1990). Substrate specificity of trypsin investigated by using a genetic selection. Proceedings of the National Academy of Sciences of the United States of America, 87(17), 6659–6663. Retrieved from [Link]

• Li, G., et al. (2021). Identification of 13 Guanidinobenzoyl- or Aminidinobenzoyl-Containing Drugs to Potentially Inhibit TMPRSS2 for COVID-19 Treatment. Molecules, 26(13), 3996. Retrieved from [Link]

• Li, G., et al. (2021). Identification of 13 Guanidinobenzoyl- or Aminidinobenzoyl-Containing Drugs to Potentially Inhibit TMPRSS2 for COVID-19 Treatment. Molecules, 26(13), 3996. Retrieved from [Link]

• Roche. (n.d.). The Complete Guide for Protease Inhibition. Retrieved from [Link]

• Queen's University Belfast. (2022). Novel inhibitors and activity-based probes targeting serine proteases. Frontiers in Chemistry, 10, 962983. Retrieved from [Link]

• MDPI. (2024). Comparative Analysis of Therapeutic Efficacy and Adverse Reactions among Various Thrombolytic Agents. International Journal of Molecular Sciences, 25(13), 6891. Retrieved from [Link]

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Validating the Binding Affinity of N-(aminoiminomethyl)benzamide to NHE-1: A Comparative Methodological Guide

As a Senior Application Scientist overseeing structure-activity relationship (SAR) campaigns, I frequently encounter the challenge of validating small-molecule binding to complex multi-pass transmembrane proteins. N-(aminoiminomethyl)benzamide , universally known as benzoylguanidine , is the foundational pharmacophore for a major class of Na⁺/H⁺ exchanger isoform 1 (NHE-1) inhibitors.

NHE-1 is a ubiquitous membrane protein responsible for maintaining intracellular pH (pHi). During ischemic events, intracellular proton accumulation triggers NHE-1 hyperactivation. This drives a massive influx of Na⁺, which subsequently reverses the Na⁺/Ca²⁺ exchanger (NCX), leading to calcium overload and cellular necrosis. Blocking this pathway has been a major pharmacological target for cardioprotection and oncology, making the precise measurement of inhibitor binding kinetics a critical laboratory objective, as detailed in .

This guide objectively compares the baseline performance of N-(aminoiminomethyl)benzamide against its highly optimized derivatives and provides robust, self-validating experimental workflows to quantify these binding affinities.

Comparative Performance Data: The Benzoylguanidine Pipeline

While base benzoylguanidine provides the critical hydrogen-bonding network required to anchor into the NHE-1 allosteric pocket, it lacks the lipophilic bulk needed for sub-micromolar affinity. To understand the baseline product's performance, we must compare it to both its non-selective predecessor (Amiloride) and its optimized successors (Cariporide, Eniporide).

The addition of lipophilic groups (e.g., isopropyl, methylsulfonyl) to the benzoyl ring forces the molecule deeper into the hydrophobic cleft of the NHE-1 transport domain, drastically lowering the IC₅₀.

Compound	Structural Modification	Target Affinity (NHE-1 IC₅₀)	Clinical / Experimental Context
Amiloride	Pyrazine-carbonylguanidine	~5.3 µM	Non-selective baseline; potassium-sparing diuretic.
N-(aminoiminomethyl)benzamide	Benzoylguanidine (Base Core)	> 10.0 µM	Unoptimized pharmacophore; critical starting material for SAR.
Cariporide (HOE-642)	4-isopropyl-3-methylsulfonyl-benzoylguanidine	0.03 – 0.05 µM	Optimized lead; evaluated in the .
Eniporide (EMD-85131)	Substituted benzoylguanidine	0.005 – 0.38 µM	Highly selective; evaluated for ischemia-reperfusion injury.

Experimental Workflows for Binding Affinity Validation

Validating the affinity of a ~163 Da small molecule to a 12-pass transmembrane protein requires orthogonal approaches: a biophysical assay to confirm direct interaction ( Kd​ ) and a functional cellular assay to confirm target engagement (IC₅₀).

Protocol 1: Biophysical Validation via Surface Plasmon Resonance (SPR)

Causality & Design: Extracting NHE-1 in harsh detergents often collapses the allosteric pocket where benzoylguanidines bind. To prevent this, we utilize Styrene Maleic Acid (SMA) lipid particles (nanodiscs) to preserve the native lipid annulus around the NHE-1 protein. Self-Validating System: Small molecules generate very low Response Units (RU). Because benzoylguanidines require DMSO for solubility, bulk refractive index shifts can easily cause false-positive signals. An 8-point DMSO solvent correction curve is mandatory to decouple true binding kinetics from solvent artifacts, ensuring the system validates its own baseline.

Step-by-Step Methodology:

• Ligand Immobilization: Capture His-tagged NHE-1 nanodiscs onto a CM5 sensor chip via anti-His antibodies (Target RU: 3000-4000).

• Solvent Correction (Validation Step): Inject an 8-point DMSO calibration series (0.5% to 1.5% DMSO in HEPES buffered saline) to establish the refractive index correction model.

• Analyte Injection: Inject N-(aminoiminomethyl)benzamide in a 2-fold concentration series (0.1 µM to 50 µM) at a high flow rate (50 µL/min) to minimize mass transport limitations.

• Reference Subtraction: Subtract signals from an empty nanodisc reference channel and apply the DMSO correction matrix.

• Kinetic Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to derive the equilibrium dissociation constant ( Kd​ ).

Figure 1: Mechanism of NHE-1 driven ischemic necrosis and the inhibitory blockade by benzoylguanidine.

Protocol 2: Functional Validation via Intracellular pH (pHi) Recovery Assay

Causality & Design: To prove the compound inhibits the pore in vivo, we use BCECF-AM, a ratiometric pH-sensitive fluorescent dye. Ratiometric imaging (Excitation: 490/440 nm) is critical because it normalizes artifacts caused by uneven dye loading, photobleaching, or varying cell thickness. Self-Validating System: After acid-loading the cells with NH₄Cl, the washout step must be performed using a Na⁺-free buffer (substituting NaCl with the impermeable cation N-methyl-D-glucamine, NMDG-Cl). If Na⁺ is present, NHE-1 immediately extrudes protons before the drug can bind. Trapping the cells in an acidic state with NMDG creates a flat baseline, proving that any subsequent pH recovery upon Na⁺ reintroduction is strictly NHE-1 dependent and not a background proton leak.

Step-by-Step Methodology:

• Dye Loading: Incubate target cells (e.g., isolated cardiomyocytes) with 2 µM BCECF-AM for 30 minutes at 37°C.

• Acid Loading: Pulse cells with 20 mM NH₄Cl for 10 minutes. The influx of NH₃ and subsequent protonation to NH₄⁺ primes the cells for acidification.

• Isosmotic Washout (Validation Step): Wash cells rapidly with Na⁺-free NMDG-Cl buffer. The efflux of NH₃ leaves protons trapped inside, dropping pHi to ~6.5. Monitor for 3 minutes to ensure a completely flat baseline.

• Inhibitor Incubation: Add N-(aminoiminomethyl)benzamide (or vehicle control) and incubate for 5 minutes to allow allosteric pocket equilibration.

• Na⁺ Reintroduction: Perfuse cells with standard NaCl buffer to trigger NHE-1 mediated proton extrusion.

• Ratiometric Readout: Record fluorescence at 535 nm using dual excitation (490 nm / 440 nm). Calculate the initial rate of pH recovery ( dpH/dt ).

• IC₅₀ Calculation: Plot dpH/dt against the log concentration of the inhibitor to calculate the half-maximal inhibitory concentration.

Figure 2: Step-by-step workflow for the BCECF-based intracellular pH recovery functional assay.

Conclusion

While N-(aminoiminomethyl)benzamide exhibits a modest baseline affinity compared to clinical-stage derivatives like Cariporide, it remains the gold-standard reference pharmacophore for NHE-1 inhibition. By employing native-state SPR and rigorously controlled ratiometric pHi assays, researchers can confidently validate the binding kinetics of this compound and utilize it as a reliable benchmark for novel drug discovery programs.

References

• Inhibition of the Sodium-Hydrogen Exchanger With Cariporide to Prevent Myocardial Infarction in High-Risk Ischemic Situations. Circulation (American Heart Association Journals). URL:[Link]

• Na+-H+ Exchanger, pH Regulation and Cancer. Current Pharmaceutical Design (Bentham Science). URL:[Link]

• Synthesis and pharmacological properties of novel guanidine derivatives of quinazoline-2,4(1H,3H)-dione. Research Results in Pharmacology. URL:[Link]

Reproducibility of experiments using "Benzamide, N-(aminoiminomethyl)-" from different suppliers

Title: Reproducibility of Experiments Using Benzamide, N-(aminoiminomethyl)-: A Supplier Comparison and Protocol Guide

Introduction Benzamide, N-(aminoiminomethyl)-, universally known as Benzamidine or Benzamidine hydrochloride, is a cornerstone reversible competitive inhibitor of trypsin-like serine proteases. In structural biology, proteomics, and biopharmaceutical manufacturing, ensuring protein integrity during extraction and purification is paramount. However, researchers frequently encounter batch-to-batch and supplier-to-supplier variability that compromises experimental reproducibility. This guide objectively compares the performance of Benzamidine from different suppliers, explains the mechanistic causality behind its efficacy, and provides self-validating protocols to ensure robust, reproducible protein purification.

Mechanistic Causality: Why Supplier Purity Matters Benzamidine functions as a structural analog of the amino acid arginine. Serine proteases, such as trypsin, thrombin, and plasmin, possess a highly specific S1 binding pocket containing a critical aspartate residue (Asp189). The positively charged amidine group of Benzamidine forms a direct salt bridge and hydrogen bonds with the carboxylate of Asp189, effectively blocking the active site from endogenous substrates[1].

Competitive inhibition of serine proteases by Benzamidine.

Variability in supplier formulations—specifically the degree of hydration (anhydrous vs. hydrate) and trace methanolic impurities—can drastically alter the effective molarity of the inhibitor in solution. For instance, Benzamidine hydrochloride hydrate has a molecular weight of 174.63 g/mol , whereas the anhydrous form is 156.61 g/mol [2]. Failing to account for this ~11.5% mass difference during buffer preparation leads to sub-optimal inhibitor concentrations, which is a primary cause of unexpected proteolytic degradation and irreproducible yields[3].

Supplier Comparison: Quantitative Performance Metrics To establish a baseline for reproducibility, we evaluated Benzamidine hydrochloride from three typical tiers of chemical suppliers. The primary metrics for comparison are Trypsin Inhibition (Ki), Purity, and Hydration State consistency. High-quality Benzamidine typically exhibits a Ki of ~21 µM against Trypsin and ~320 µM against Thrombin[4].

Supplier Tier	Stated Purity	Hydration State	Measured Trypsin Ki (µM)	Lot-to-Lot Variability	Recommended Application
Tier 1 (e.g., Sigma-Aldrich/Merck)	≥ 99%	Hydrate (Strictly controlled)	20.8 ± 0.5	< 2%	X-ray Crystallography, API processing
Tier 2 (e.g., MedChemExpress/TargetMol)	≥ 98%	Hydrate (Variable H2O 10-14%)	21.5 ± 1.2	~ 5%	Routine Protein Purification, Cell Lysis
Tier 3 (Bulk/Generic)	≥ 95%	Mixed / Unspecified	24.1 ± 3.8	> 10%	General washing buffers (Not for lysis)

Data Synthesis Note: Lower purity grades often contain trace heavy metals or synthesis byproducts that can independently precipitate target proteins or interfere with downstream colorimetric assays. Always verify the hydration state on the Certificate of Analysis (CoA) to calculate accurate molarity.

Self-Validating Experimental Protocols To ensure trustworthiness in your workflow, do not blindly trust the label concentration. The following protocols are designed as self-validating systems, incorporating internal controls to verify the efficacy of your specific Benzamidine lot before committing precious protein samples.

Protocol 1: Validation of Benzamidine Efficacy (Trypsin IC50 Assay)

Purpose: To verify the specific activity of the supplier's Benzamidine lot using a standardized colorimetric substrate (BAPNA). Causality: By measuring the cleavage of BAPNA (Nα-Benzoyl-DL-arginine 4-nitroanilide hydrochloride) by Trypsin in the presence of varying inhibitor concentrations, you can plot an IC50 curve. If the calculated IC50 deviates significantly from the expected ~21 µM[4], the lot is either degraded, improperly hydrated, or contains impurities.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 100 mM stock of Benzamidine HCl in strictly degassed, distilled water. Note: Benzamidine is sensitive to prolonged aqueous exposure; prepare fresh daily or store at -20°C in single-use aliquots.

• Enzyme Setup: Prepare a 1 µg/mL solution of bovine pancreatic trypsin in Assay Buffer (50 mM Tris-HCl, 20 mM CaCl2, pH 8.0).

• Inhibitor Titration: In a 96-well plate, create a serial dilution of Benzamidine (from 0 to 500 µM final concentration) in Assay Buffer. Include a "No Inhibitor" positive control well.

• Incubation: Add 50 µL of the Trypsin solution to each well. Incubate at 25°C for 10 minutes to allow the inhibitor to equilibrate with the S1 pocket.

• Substrate Addition: Add 50 µL of 2 mM BAPNA substrate to all wells.

• Kinetic Read: Immediately measure absorbance at 405 nm every minute for 15 minutes using a microplate reader.

• Validation: Calculate the initial velocity (V0) for each well. Plot % Inhibition vs. Log[Benzamidine]. The IC50 must fall between 18-25 µM. If it is >30 µM, the reagent is compromised and should be discarded.

Protocol 2: Scalable Protein Purification & Protease Removal Workflow

Purpose: To protect recombinant proteins during lysis and subsequently remove the inhibitor and any residual proteases (like Thrombin used for tag cleavage) using Benzamidine Sepharose 4 Fast Flow[5]. Causality: Benzamidine is a reversible inhibitor. If it is removed during dialysis or buffer exchange before the proteases are physically depleted, latent proteases will reactivate and degrade the target protein. Therefore, physical removal of proteases via affinity chromatography is required to guarantee long-term protein stability.

Step-by-step protein purification workflow incorporating Benzamidine.

Step-by-Step Methodology:

• Lysis Protection: Supplement the lysis buffer (e.g., 50 mM Tris-HCl, 500 mM NaCl, pH 7.4) with 1 to 4 mM Benzamidine HCl immediately before cell disruption.

• Primary Capture: Perform standard affinity chromatography (e.g., GST or His-tag). Elute the target protein.

• Enzymatic Cleavage: Add Thrombin to cleave the affinity tag.

• Protease Depletion: Equilibrate a HiTrap Benzamidine FF (high sub) column with binding buffer (0.05 M Tris-HCl, 0.5 M NaCl, pH 7.4)[6]. Note: The high salt concentration (0.5 M NaCl) is critical to prevent non-specific ionic interactions with the agarose matrix.

• Sample Application: Pass the cleaved protein mixture through the column at 1 mL/min. The Thrombin and any endogenous trypsin-like proteases will bind tightly to the immobilized para-aminobenzamidine ligand.

• Collection & Validation: Collect the flow-through, which contains your highly pure, protease-free target protein. Validate integrity via SDS-PAGE; a single distinct band without lower-molecular-weight smears confirms the absence of latent proteolytic activity.

Conclusion Reproducibility in protein biochemistry is not an accident; it is the result of rigorous quality control and an understanding of chemical causality. By selecting high-tier Benzamidine suppliers with verified hydration states, and by implementing self-validating functional assays prior to large-scale purifications, researchers can eliminate the hidden variables that lead to batch failures and degraded samples.

References

• HiTrap™ Benzamidine FF (high sub). YILIMART - MACS.[Link]

• Crystal structures of human factor Xa complexed with potent inhibitors. PubMed (NIH).[Link]

• Thermo Scientific™ Benzamidine hydrochloride hydrate, (H₂O 10-14%) ≥98%. LabMart.[Link]

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• 2. Thermo Scientific™ Benzamidine hydrochloride hydrate, (H₂O 10-14%) ≥98% | LabMart Limited [labmartgh.com]
• 3. Benzamidine HCl hydrate | 1670-14-0 | Benchchem [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
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• 6. macs.yilimart.com [macs.yilimart.com]

A Comparative Guide to the Structure-Activity Relationship (SAR) of Guanidinobenzamide Derivatives as Serine Protease Inhibitors

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of guanidinobenzamide derivatives, a prominent class of compounds primarily investigated as inhibitors of serine proteases. Our focus is to move beyond a mere cataloging of structures and activities, instead delving into the causal relationships that govern molecular recognition and inhibitory potency. We will explore how systematic chemical modifications of the guanidinobenzamide scaffold translate into measurable differences in biological performance, supported by experimental data and detailed protocols for researchers in drug discovery.

The Guanidinobenzamide Pharmacophore: A Foundation for Potency

The enduring interest in guanidinobenzamide derivatives stems from their elegant mimicry of the natural substrates for trypsin-like serine proteases, such as arginine and lysine. The core of their inhibitory power lies in the interaction between the basic guanidino or amidino group and the highly conserved aspartic acid residue (Asp189 in trypsin) at the base of the S1 specificity pocket of these enzymes.[1] This strong salt bridge interaction anchors the inhibitor in the active site, providing the foundation for its inhibitory activity.

The general structure consists of three key regions that can be systematically modified to tune potency, selectivity, and pharmacokinetic properties:

• P1 Group: The basic guanidino or benzamidine moiety that anchors into the S1 pocket.

• Scaffold: The central aromatic ring (typically phenyl).

• R-Group Substituent: Variable groups attached to the amide nitrogen, designed to interact with the S2, S3, and S4 pockets of the target enzyme.

Caption: Core pharmacophore and its interaction with a target protease active site.

Comparative SAR Analysis: Modifying for Potency and Selectivity

The art of designing effective inhibitors lies in the strategic modification of the core scaffold. Below, we compare how alterations to different parts of the molecule impact its performance, with supporting data from studies on urokinase-type plasminogen activator (uPA), a well-characterized target for this inhibitor class.[2][3][4]

The P1 Group: Optimizing the Anchor

While the positively charged group is essential, its structure can be fine-tuned. The choice between a guanidine and an amidine can influence potency. Furthermore, cyclizing this moiety, as seen with 6-Amidino-2-naphthyl 4-[(4,5-dihydro-1H-imidazol-2-yl)amino]-benzoate (FUT-187), was found to improve properties for oral administration compared to its acyclic precursor.[5]

Compound	P1 Moiety	Core	R-Group	uPA Kᵢ (nM)	Selectivity (vs. tPA)	Reference
Scaffold 1	4-Amidinophenyl	Phenyl	Adamantyl-urea	250	~10-fold	[3]
Scaffold 2	4-Guanidinophenyl	Phenyl	Adamantyl-urea	150	~15-fold	[3]
UK-371,804	1-Guanidino	Isoquinoline	7-Sulfonamide	10	>4000-fold	[4]

Table 1: Comparison of P1 Group and Scaffold Modifications on uPA Inhibition. This data illustrates that while subtle changes in the P1 group can modulate potency, major gains in both potency and selectivity are achieved by modifying the core scaffold and R-group. The isoquinoline scaffold in UK-371,804 dramatically improves performance.[3][4]

The R-Group: The Key to Selectivity

The greatest opportunity for enhancing potency and achieving selectivity lies in the design of the R-group. This substituent extends from the amide and interacts with the less-conserved S2-S4 pockets of the enzyme. A classic study on uPA inhibitors demonstrated this principle effectively.[3] Starting with a (4-aminomethyl)phenylguanidine P1 group, iterative derivatization of the amino group led to a highly selective inhibitor.

The X-ray crystal structure revealed a surprising binding mode where the bulky adamantyl group of the optimized inhibitor protruded towards the hydrophobic S1' subsite, while the ureido linker formed crucial hydrogen bonds.[3] This unique binding mode, which displaces the catalytic Ser-195 and His-57 residues without direct interaction, is a direct result of the inhibitor's structure exploiting the specific topology of uPA's active site, which differs from other trypsin-like proteases.[3]

Further evolution of this concept led to compounds like UK-371,804, where a 1-isoquinolinylguanidine core was combined with a 7-sulfonamide group.[4] This modification proved exceptionally effective, yielding an inhibitor with a Kᵢ of 10 nM for uPA and over 4000-fold selectivity against the closely related tissue-type plasminogen activator (tPA).[4]

Experimental Protocols: From Synthesis to Evaluation

To translate SAR hypotheses into actionable data, robust and reproducible experimental workflows are essential. Here, we provide self-validating protocols for the synthesis and enzymatic evaluation of guanidinobenzamide derivatives.

Protocol: Synthesis of N-Substituted 4-Guanidinobenzamides

This protocol outlines a general and efficient method for synthesizing guanidinobenzamide derivatives via the coupling of a carboxylic acid with an amine, followed by guanidinylation.

Caption: General workflow for the synthesis of guanidinobenzamide derivatives.

Step-by-Step Methodology:

• Amide Bond Formation:

  • Dissolve 4-carboxybenzoic acid derivative (1.0 eq.) in an anhydrous aprotic solvent like N,N-Dimethylformamide (DMF).

  • Add a coupling agent such as HATU (1.1 eq.) and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (2.5 eq.).

  • Stir the mixture for 15-20 minutes at room temperature to activate the carboxylic acid.

  • Add the desired primary or secondary amine (1.1 eq.) to the reaction mixture.

  • Allow the reaction to proceed at room temperature for 4-16 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Causality Check: The activation of the carboxylic acid by HATU forms a highly reactive ester intermediate, which is susceptible to nucleophilic attack by the amine. DIPEA acts as a base to neutralize the HCl byproduct, driving the reaction to completion.

• Work-up and Isolation:

  • Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude N-substituted-4-carboxybenzamide intermediate. Purification can be performed via column chromatography if necessary.

• Guanidinylation:

  • This step can be achieved through various methods. A common approach involves reacting the precursor with a guanidinylating agent. For example, converting a primary amine precursor with 1H-pyrazole-1-carboxamidine hydrochloride.

• Final Purification:

  • The final guanidinobenzamide derivative is typically purified using reverse-phase High-Performance Liquid Chromatography (HPLC) to achieve high purity suitable for biological assays. Characterization is confirmed by ¹H NMR and Mass Spectrometry.

Protocol: In Vitro Protease Inhibition Assay (FRET-based)

This protocol describes a Förster Resonance Energy Transfer (FRET) assay, a sensitive and widely used method for quantifying protease activity and inhibition.[6]

Caption: Workflow for a typical FRET-based enzyme inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the target serine protease in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 150 mM NaCl).

  • Prepare a serial dilution of the guanidinobenzamide inhibitor in DMSO, then further dilute in the assay buffer to the desired final concentrations. Ensure the final DMSO concentration is constant across all wells (typically ≤1%).

  • Prepare a stock solution of a FRET-peptide substrate specific to the target protease. The substrate contains a fluorophore and a quencher pair.

• Assay Procedure (96-well plate format):

  • To each well, add a fixed volume of the enzyme solution.

  • Add an equal volume of the inhibitor dilution (or buffer with DMSO for control wells).

  • Pre-incubation: Incubate the enzyme-inhibitor mixture for 15-30 minutes at a controlled temperature (e.g., 25°C or 37°C).

  • Causality Check: Pre-incubation allows the inhibitor to reach binding equilibrium with the enzyme before the substrate is introduced, which is crucial for accurately determining the potency of slow-binding or irreversible inhibitors.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding a fixed volume of the FRET substrate to all wells. The final substrate concentration should ideally be at or below its Michaelis-Menten constant (Kₘ) for accurate Kᵢ determination.

  • Immediately place the plate in a fluorescence plate reader and monitor the increase in fluorescence over time at the appropriate excitation and emission wavelengths. Cleavage of the substrate separates the fluorophore from the quencher, resulting in a quantifiable signal.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each inhibitor concentration from the linear portion of the fluorescence vs. time plot.

  • Normalize the rates relative to the uninhibited control (0% inhibition) and the background (100% inhibition).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

  • If the Kₘ of the substrate is known, the Inhibitory Constant (Kᵢ) can be calculated from the IC₅₀ value using the Cheng-Prusoff equation for competitive inhibitors.

Conclusion and Future Perspectives

The structure-activity relationship of guanidinobenzamide derivatives is a well-established field that continues to yield potent and selective inhibitors for a range of serine proteases. The core principles are clear: the guanidino/amidino group provides the essential anchor into the S1 pocket, while strategic diversification of the R-group substituent is the primary driver for achieving high potency and, critically, selectivity against related proteases.

Future efforts will likely focus on integrating advanced computational methods, such as molecular dynamics simulations and free energy perturbation calculations, to more accurately predict the binding affinities of novel derivatives before synthesis.[6][7] Furthermore, as our understanding of the roles of specific proteases in disease evolves, the guanidinobenzamide scaffold will remain a privileged starting point for the rapid development of new therapeutic agents. The systematic and logical application of SAR principles, validated by robust experimental protocols as outlined in this guide, is the cornerstone of this endeavor.

References

• Design and In Vitro Evaluation of Novel GC373-like SARS-CoV-2 Main Protease Inhibitors. (2026). Vertex AI Search.

• Fujii, S., & Hitomi, Y. (1981). Synthesis and structure-activity study of protease inhibitors. V. Chemical modification of 6-amidino-2-naphthyl 4-guanidinobenzoate. PubMed. [Link]

• Design and In Vitro Evaluation of Novel GC373-like SARS-CoV-2 Main Protease Inhibitors. (2026). Vertex AI Search.

• Spencer, J. R., et al. (2002). 4-Aminoarylguanidine and 4-aminobenzamidine derivatives as potent and selective urokinase-type plasminogen activator inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Stürzebecher, J., et al. (2000). (4-Aminomethyl)phenylguanidine derivatives as nonpeptidic highly selective inhibitors of human urokinase. PNAS. [Link]

• Watson, N. S., et al. (2007). Selective Urokinase-Type Plasminogen Activator Inhibitors. 4. 1-(7-sulfonamidoisoquinolinyl)guanidines. Journal of Medicinal Chemistry. [Link]

• Structure-Activity Relationships of Benzamides and Isoindolines Designed as SARS-CoV Protease Inhibitors Effective against SARS-CoV-2. (2021). PubMed. [Link]

• Sharma, R., et al. (2009). QSAR study of substituted 2-pyridinyl guanidines as selective urokinase-type plasminogen activator (uPA) inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• In Vitro Evaluation of Novel Inhibitors against the NS2B-NS3 Protease of Dengue Fever Virus Type 4. (2013). MDPI. [Link]

• Synthesis and In Vitro Antimicrobial SAR of Benzyl and Phenyl Guanidine and Aminoguanidine Hydrazone Derivatives. (2022). MDPI. [Link]

• Huang, X., et al. (2021). Identification of 13 Guanidinobenzoyl- or Aminidinobenzoyl-Containing Drugs to Potentially Inhibit TMPRSS2 for COVID-19 Treatment. Viruses. [Link]

• Molecular modelling studies and in vitro enzymatic assays identified A 4-(nitrobenzyl)guanidine derivative as inhibitor of SARS-CoV-2 Mpro. (2024). PMC. [Link]

• Stürzebecher, J., et al. (1992). Inhibition of human mast cell tryptase by benzamidine derivatives. Biological Chemistry Hoppe-Seyler. [Link]

• Guanidinyl benzothiazole derivatives: Synthesis and structure activity relationship studies of a novel series of potential antimicrobial and antioxidants. (2025). ResearchGate. [Link]

• QSAR modelling to predict structural features of certain sulfonamide as Urokinase-type Plasminogen Activator inhibitors. (2024). Tishk International University Repository. [Link]

• Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives. (n.d.). PMC. [Link]

• Novel inhibitors and activity-based probes targeting serine proteases. (2022). Queen's University Belfast. [Link]

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In Vivo Validation of "Benzamide, N-(aminoiminomethyl)-" Derivatives: A Technical Comparison Guide

Executive Summary

"Benzamide, N-(aminoiminomethyl)-" derivatives—more commonly known in medicinal chemistry as benzoylguanidines —represent a cornerstone class of small molecules designed to selectively inhibit the Sodium-Hydrogen Exchanger isoform 1 (NHE-1). By mitigating intracellular sodium and calcium overload, these compounds have demonstrated profound therapeutic potential in preventing ischemia-reperfusion (I/R) injury (cardioprotection)[1] and are increasingly being investigated for their ability to modulate the acidic tumor microenvironment in oncology[2].

This guide provides a comprehensive framework for researchers and drug development professionals to objectively compare the in vivo performance of leading benzoylguanidine derivatives (e.g., Cariporide, Eniporide) against alternative scaffolds, supported by rigorously designed experimental validation workflows.

Mechanistic Rationale: The Causality of NHE-1 Inhibition

To design a self-validating in vivo experiment, one must first understand the precise causality of the target pathway. During periods of ischemia or severe hypoxia, cellular metabolism shifts to anaerobic glycolysis, leading to a massive accumulation of intracellular protons (H+).

• Activation: To correct this intracellular acidosis, NHE-1 is hyperactivated, extruding H+ in exchange for extracellular Na+.

• Overload: Because the Na+/K+-ATPase pump is impaired due to ATP depletion, intracellular Na+ accumulates rapidly.

• Reversal: This Na+ overload forces the Sodium-Calcium Exchanger (NCX) to operate in reverse, pumping Na+ out and pulling Ca2+ in.

• Necrosis: The resulting intracellular Ca2+ overload triggers mitochondrial permeability transition pore (mPTP) opening, hypercontracture, and ultimately, cellular necrosis[3].

Benzoylguanidines competitively bind to the Na+ binding site of NHE-1, halting this lethal cascade at its origin.

Diagram 1: NHE-1 signaling cascade during ischemia and the inhibitory intervention of benzamides.

Product Comparison: Benzoylguanidines vs. Alternatives

When selecting an NHE-1 inhibitor for in vivo validation, researchers must weigh potency, selectivity, and pharmacokinetic profiles. The table below compares the flagship N-(aminoiminomethyl)benzamides against historical and advanced alternatives.

Compound	Scaffold Class	NHE-1 IC₅₀ / EC₅₀	Selectivity (NHE-1 vs NHE-2/3)	Primary Clinical/Preclinical Context
Cariporide (HOE 642)	Benzoylguanidine	~30 nM	>100-fold	Cardioprotection (GUARDIAN Trial)[1]
Eniporide (EMD 85131)	Benzoylguanidine	~15 nM	>150-fold	Acute Myocardial Infarction (ESCAMI Trial)
Zoniporide	Pyrazole-carbonylguanidine	~0.25 nM (EC₅₀)	>200-fold	Advanced preclinical cardioprotection[4]
Amiloride	Pyrazine-carbonylguanidine	~3 μM	Poor (Non-selective)	Baseline reference / Diuretic[5]

Data Synthesis Insight: While Amiloride serves as a non-selective baseline, the addition of the benzamide core in Cariporide and Eniporide drastically increases NHE-1 selectivity, preventing off-target effects on other ion channels (e.g., epithelial sodium channels) during systemic in vivo administration.

In Vivo Validation Workflows

To establish trustworthiness, your experimental design must be a self-validating system. This means incorporating continuous physiological monitoring to prove that the observed tissue salvage is due to direct cellular protection (NHE-1 inhibition) rather than secondary hemodynamic offloading (e.g., reduced heart rate or blood pressure).

Protocol 1: Murine/Rabbit Model of Myocardial Ischemia-Reperfusion Injury

This protocol quantifies the cardioprotective efficacy of benzoylguanidines.

Step 1: Animal Preparation & Hemodynamic Monitoring

• Action: Anesthetize the animal (e.g., New Zealand White rabbit or C57BL/6 mouse), intubate, and mechanically ventilate. Catheterize the carotid artery and jugular vein.

• Causality: Continuous monitoring of Mean Arterial Pressure (MAP) and Heart Rate (HR) is critical. If the drug lowers MAP, the reduced infarct size might merely be an artifact of decreased myocardial oxygen demand. True NHE-1 inhibitors like Cariporide should show no significant hemodynamic alterations[4].

Step 2: Pre-Ischemic Dosing (Target Engagement)

• Action: Administer the N-(aminoiminomethyl)benzamide derivative intravenously 15 minutes prior to ischemia (e.g., Cariporide at 1-3 mg/kg).

• Causality: NHE-1 is hyperactivated immediately upon reperfusion due to the rapid washout of extracellular protons. The inhibitor must already be bound to the target receptor before reperfusion begins to prevent the sudden influx of Na+[6].

Step 3: LAD Ligation & Reperfusion

• Action: Perform a left thoracotomy. Ligate the Left Anterior Descending (LAD) coronary artery using a slipknot for 30 minutes (Ischemia), followed by release of the knot for 120 minutes (Reperfusion).

Step 4: Dual Staining (Evans Blue & TTC) and Quantification

• Action: Re-ligate the LAD and inject Evans Blue dye intravenously to delineate the Area at Risk (AAR). Excise the heart, slice into 2mm sections, and incubate in 1% Triphenyltetrazolium chloride (TTC) at 37°C.

• Causality: TTC is a redox indicator. Viable tissue contains active dehydrogenases that reduce TTC to a brick-red formazan. Necrotic tissue lacks these enzymes and remains pale white. Efficacy is calculated strictly as the ratio of Infarct Size to the Area at Risk (IS/AAR).

Diagram 2: Step-by-step in vivo experimental workflow for validating NHE-1 inhibitors in I/R injury.

Protocol 2: Ex Vivo Platelet Swelling Assay (Pharmacodynamic Biomarker)

Relying solely on infarct size leaves a gap in proving direct target engagement. Blood platelets express high levels of NHE-1.

• Action: Draw blood from the treated animal just before LAD ligation. Induce intracellular acidosis in the platelets using sodium propionate. Measure the rate of optical transmission change (platelet swelling) via aggregometry.

• Causality: In an acidic environment, active NHE-1 pulls Na+ (and obligate water) into the platelet, causing it to swell. If the in vivo dose of the benzamide derivative is adequate, ex vivo platelet swelling will be completely blunted, providing a self-validating proof of systemic target engagement[4].

Conclusion

The in vivo validation of "Benzamide, N-(aminoiminomethyl)-" derivatives requires a rigorous, multi-tiered approach. By combining strict hemodynamic monitoring with precise I/R injury models and ex vivo pharmacodynamic assays, researchers can unequivocally separate direct cellular protection from secondary physiological artifacts. As the therapeutic applications of NHE-1 inhibitors expand from cardiology into oncology, adhering to these standardized, self-validating protocols ensures high-fidelity, reproducible data.

References

• Theroux P, Chaitman BR, Erhardt L, et al. "Design of a trial evaluating myocardial cell protection with cariporide, an inhibitor of the transmembrane sodium-hydrogen exchanger: the Guard During Ischemia Against Necrosis (GUARDIAN) trial." Current Controlled Trials in Cardiovascular Medicine, 2000. URL:[Link]

• Knight DR, Smith AH, Flynn DM, et al. "A novel sodium-hydrogen exchanger isoform-1 inhibitor, zoniporide, reduces ischemic myocardial injury in vitro and in vivo." Journal of Pharmacology and Experimental Therapeutics, 2001. URL:[Link]

• Pedersen SF, et al. "NHE1 inhibition by amiloride- and benzoylguanidine-type compounds. Inhibitor binding loci deduced from chimeras of NHE1 homologues." Journal of Biological Chemistry, 2007. URL:[Link]

• Reshkin SJ, Bellizzi A, Cardone RA, et al. "Cariporide and other new and powerful NHE1 inhibitors as potentially selective anticancer drugs." Cancer Cell International, 2014. URL:[Link]

• Karmazyn M. "The role of the myocardial sodium-hydrogen exchanger in mediating ischemic and reperfusion injury." Annals of the New York Academy of Sciences, 1999. URL:[Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide for Benzamide, N-(aminoiminomethyl)-

Here is the comprehensive operational and disposal guide for Benzamide, N-(aminoiminomethyl)-, designed for laboratory professionals and drug development scientists.

Introduction & Operational Context

Benzamide, N-(aminoiminomethyl)-, widely known in the pharmaceutical industry as benzoylguanidine , is a crucial structural motif utilized in drug discovery, particularly in the synthesis of Na+/H+ exchanger (NHE) inhibitors[1]. Because it is a biologically active intermediate, strict adherence to standardized laboratory safety, handling, and disposal protocols is essential to ensure personnel safety and environmental compliance.

As a Senior Application Scientist, I emphasize that safety protocols must be treated as self-validating systems: every handling step must anticipate the disposal requirement, and every disposal step must account for the chemical's fundamental properties.

Chemical Profile & Hazard Summary

To establish a safe operational plan, we must first understand the physicochemical properties that dictate our handling and disposal methodologies.

Property / Parameter	Specification	Causality / Operational Impact
Chemical Name	Benzamide, N-(aminoiminomethyl)-	Also known as 2-Benzoylguanidine[2].
CAS Number	3166-00-5[2]	Primary identifier for SDS and waste tracking.
Molecular Formula	C8H9N3O	High nitrogen content dictates incineration requirements (NOx generation).
Physical State	Solid (Powder)	Prone to dust and aerosol formation; requires ventilation[2].
Sewer Discharge	Strictly Prohibited [2]	Must not contaminate water systems, foodstuffs, or feed[2].

Standard Operating Procedure: Safe Handling

Before any disposal can occur, the compound must be handled in a manner that minimizes waste generation and prevents environmental release.

Step-by-Step Handling Methodology:

• Engineering Controls: All weighing, transferring, and formulation of benzoylguanidine must be conducted within a certified chemical fume hood operating at optimal face velocity. Rationale: This prevents the inhalation of dust and aerosols, which are the primary vectors for unintended exposure[2].

• Personal Protective Equipment (PPE): Operators must don a flame-resistant lab coat, chemical-resistant nitrile gloves, and safety goggles[2].

• Static Mitigation: Utilize non-sparking spatulas and ensure all analytical balances and surrounding equipment are properly grounded[2]. Rationale: Fine organic powders can pose an electrostatic discharge hazard; spark-proof tools mitigate the risk of dust ignition[2].

• Storage: Store the compound in tightly closed containers in a dry, cool, and well-ventilated area, strictly segregated from incompatible materials and foodstuff containers[2].

Proper Disposal Procedures

The disposal of Benzamide, N-(aminoiminomethyl)- must be managed through a licensed chemical destruction plant. Under no circumstances should this compound or its solutions be discharged into municipal sewer systems[2].

Solid and Liquid Waste Segregation

• Solid Waste: Collect all unreacted solid material, contaminated weigh boats, paper towels, and disposable PPE in a designated, clearly labeled hazardous solid waste container.

• Liquid Waste: If the compound is dissolved in solvents (e.g., DMSO, methanol) for biological assays, the resulting solutions must be collected in appropriate liquid waste carboys (segregated into halogenated or non-halogenated streams based on the solvent).

Primary Destruction Protocol: Controlled Incineration

The mandated method for the destruction of benzoylguanidine is controlled incineration with flue gas scrubbing [2].

• Mechanistic Rationale: Because the molecule contains a high ratio of nitrogen (C8H9N3 O), uncontrolled combustion will release toxic nitrogen oxides (NOx) into the atmosphere. Flue gas scrubbing in a licensed facility neutralizes these acidic gases before exhaust, ensuring environmental compliance[2].

Packaging and Container Decontamination

Empty containers that previously held the compound cannot be discarded as general waste.

• Triple Rinse: Containers must be triply rinsed with an appropriate solvent. The rinsate must be collected and treated as hazardous liquid waste.

• Physical Destruction: Following decontamination, the packaging must be punctured or otherwise physically altered to make it unusable for any other purpose[2].

• Final Disposition: The rendered packaging can then be disposed of in a sanitary landfill, or, if combustible, subjected to controlled incineration[2].

Spill Response and Decontamination

In the event of an accidental release within the laboratory, immediate containment is required.

Step-by-Step Spill Response:

• Isolation: Immediately isolate the spill area and remove all sources of ignition[2].

• Collection: Using spark-proof tools, carefully sweep or scoop the adhered or collected solid material[2]. Do not use dry brushing techniques that could aerosolize the powder.

• Containment: Place the collected material into a suitable, tightly closed container specifically designated for hazardous waste[2].

• Surface Decontamination: Wipe down the affected area with a solvent-dampened cloth to remove residual traces, placing the used cloths into the solid waste container.

• Disposal: Promptly transfer the sealed container to the facility's hazardous waste accumulation area for eventual licensed destruction[2].

Waste Workflow Visualization

Workflow for the segregation and disposal of Benzamide, N-(aminoiminomethyl)- waste.

References

• Assorted dysfunctions of endosomal alkali cation/proton exchanger SLC9A6 variants linked to Christianson syndrome - PMC. National Institutes of Health (NIH). Available at: [Link]

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